(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Core Science & Biosynthesis

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate chemical properties

An In-depth Technical Guide to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: Properties, Reactivity, and Synthetic Application

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS No. 247068-81-1) is a chiral synthetic building block of significant interest to researchers and process chemists in the pharmaceutical industry.[1] While not a household name in chemical literature, its importance is underscored by its role as a known impurity and likely intermediate in the synthesis of Carfilzomib, a potent tetrapeptide epoxyketone proteasome inhibitor used in the treatment of multiple myeloma.[1]

This guide provides a comprehensive analysis of the compound's chemical properties, exploring the nuanced reactivity endowed by its unique combination of functional groups: a tert-butyloxycarbonyl (Boc)-protected chiral amine and an α,β-unsaturated ketone. Understanding these features is critical for its effective use in complex synthetic routes and for controlling impurity profiles in drug manufacturing.

Physicochemical and Structural Properties

The molecule's structure integrates a hydrophobic isobutyl group and a bulky tert-butyl protecting group with polar carbamate and ketone functionalities. This amphipathic nature dictates its solubility, which is generally high in common organic solvents like dichloromethane, chloroform, and alcohols, and low in water.[2][3] As a laboratory chemical, it is typically supplied as a solid or semi-solid and requires storage in dry, refrigerated conditions (2-8°C) to ensure stability.[4]

Table 1: Compound Identifiers and Computed Physicochemical Data

Identifier	Value	Source
CAS Number	247068-81-1	[1][4][5][6][7]
Molecular Formula	C₁₄H₂₅NO₃	[1][5][6][7]
Molecular Weight	255.35 g/mol	[1][6][7]
IUPAC Name	tert-butyl N-[(4S)-2,6-dimethyl-3-oxohept-1-en-4-yl]carbamate	[7]
Synonym	(S)-4-(tert-Butoxycarbonylamino)-2,6-dimethyl-1-hepten-3-one	[1]
SMILES	CC(C)CC(=O)C(C)=C	[5][6]
InChIKey	BRMIWZWAGRRHEN-NSHDSACASA-N	[4]
Topological Polar Surface Area	55.4 Ų	[6][7]

| Computed logP | 3.071 |[6] |

Core Reactivity and Chemical Behavior

The chemical personality of this molecule is defined by the interplay of its three primary functional regions: the Boc-protected amine, the α,β-unsaturated ketone, and the (S)-chiral center.

The Boc-Protected Amine: A Stable, Switchable Nucleophile

The tert-butyloxycarbonyl (Boc) group is one of the most common amine protecting groups in organic synthesis, prized for its robustness.[2][8]

• Stability: The Boc group is stable under a wide range of conditions, including basic, nucleophilic, and catalytic hydrogenation reactions.[2][8][9] This stability is crucial, as it prevents the secondary amine at the C4 position from engaging in undesired side reactions while transformations are carried out elsewhere in the molecule.

• Acid-Labile Deprotection: The primary reactivity of the Boc group is its clean removal under anhydrous acidic conditions.[9] Reagents like trifluoroacetic acid (TFA) in a non-nucleophilic solvent such as dichloromethane (DCM) are standard. The mechanism involves protonation of the carbamate carbonyl, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation of the resulting unstable carbamic acid to yield the free primary amine.[10] This "on/off" switchability allows chemists to reveal the nucleophilic amine at a precise moment in a synthetic sequence, typically for amide bond formation.

The α,β-Unsaturated Ketone: A Tunable Electrophile

The enone moiety is a versatile functional group due to the electronic conjugation between the alkene and the ketone. This creates two distinct electrophilic sites, allowing for precise control over bond formation.[11]

• 1,2-Addition (Direct Addition): Strong, "hard" nucleophiles, such as organolithium or Grignard reagents, tend to attack the electrophilic carbonyl carbon directly. This pathway is analogous to the reactivity of a simple ketone.[11][12]

• 1,4-Addition (Conjugate or Michael Addition): Softer, more stable nucleophiles (e.g., enolates, amines, thiols, and organocuprates) preferentially attack the β-carbon of the alkene.[11][12] This is the most common and synthetically powerful reaction mode for enones, forming a key carbon-carbon or carbon-heteroatom bond while generating a transient enolate intermediate.[11] The steric hindrance from the adjacent Boc-protected amine and the methyl group on the double bond can influence the accessibility of each site, but the β-carbon remains a prime target for conjugate additions.

The (S)-Stereocenter: The Key to Biological Specificity

The defined (S)-stereochemistry at the C4 position is paramount. In the synthesis of pharmaceuticals like Carfilzomib, biological activity is often dependent on achieving a precise three-dimensional arrangement of atoms. The synthesis of this building block must therefore employ asymmetric methods to ensure high enantiomeric purity.[13][14] This chiral integrity must be maintained throughout all subsequent synthetic transformations.

Diagram 1: Key Reactivity Zones

Caption: Core functional domains dictating the molecule's synthetic utility.

Synthetic Utility and Experimental Protocols

The molecule's structure makes it an ideal precursor for peptide synthesis. After a potential conjugate addition reaction at the enone, the Boc group can be removed to expose the amine, which is then ready to be acylated to form a peptide bond.

Diagram 2: Generalized Synthetic Workflow

Caption: A representative synthetic sequence utilizing the key reactivities.

Protocol 1: Boc Group Deprotection (Representative)

This protocol describes the standard procedure for removing the Boc protecting group to liberate the free amine.

• Dissolution: Dissolve (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1–0.2 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Addition: Add trifluoroacetic acid (TFA, 5–10 eq) dropwise to the stirred solution. Causality: TFA is a strong, non-nucleophilic acid that efficiently protonates the carbamate, initiating cleavage without competing side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed. Self-Validation: The reaction progress is tracked to ensure complete deprotection and avoid over-exposure of the product to harsh acid.

• Workup: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene or DCM several times to remove residual TFA. The resulting amine triflate salt can often be used directly in the next step or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent.

Protocol 2: Michael Addition of a Thiol (Representative)

This protocol illustrates the conjugate addition reactivity of the enone system.

• Reactant Setup: Dissolve (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (1.0 eq) and a thiol nucleophile (e.g., benzyl mercaptan, 1.1 eq) in a suitable solvent such as tetrahydrofuran (THF).

• Base Addition: Add a catalytic amount of a non-nucleophilic base, such as triethylamine (TEA) or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 eq), to the solution. Causality: The base deprotonates the thiol to generate the more nucleophilic thiolate anion, which is a soft nucleophile that exclusively attacks the β-carbon of the enone.

• Reaction: Stir the mixture at room temperature for 2-6 hours. Monitor the reaction by TLC or LC-MS. Self-Validation: Monitoring ensures the reaction goes to completion and helps identify the formation of the single desired 1,4-adduct.

• Workup: Once complete, quench the reaction with a mild acid (e.g., saturated NH₄Cl solution) and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Safety and Handling

According to supplier safety data, this compound presents several hazards.[7]

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[4][7]

• Handling: Standard laboratory personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times. All manipulations should be performed in a well-ventilated chemical fume hood.[15]

Conclusion

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a highly functionalized and valuable chiral building block. Its utility is derived from the orthogonal reactivity of its Boc-protected amine and its α,β-unsaturated ketone system. A thorough understanding of its stability, reactivity, and stereochemical importance allows drug development professionals to strategically incorporate it into the convergent synthesis of complex, biologically active molecules like Carfilzomib. The careful orchestration of conjugate additions and amine deprotections makes it a powerful tool in the arsenal of modern medicinal chemistry.

References

• Cho, S. H., & Shin, S. (2005). Asymmetric synthesis of chiral amines with omega-transaminase. PubMed. Available at: [Link]

• ResearchGate. (n.d.). The asymmetric synthesis of chiral secondary amines via hemiaminal and... Available at: [Link]

• ResearchGate. (2025). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Available at: [Link]

• Royal Society of Chemistry. (2020). Direct catalytic asymmetric synthesis of α-chiral primary amines. Available at: [Link]

• Synthonix. (n.d.). (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate - [B57986]. Available at: [Link]

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• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Available at: [Link]

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• Journal of Pharma Insights and Research. (2025). Synthesis and Applications of α, β-Unsaturated Aryl Ketones: Review Article. Available at: [Link]

• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines. Available at: [Link]

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• ChemBK. (2024). tert-butyl carbamate. Available at: [Link]

• PubChem. (n.d.). tert-Butyl (17-amino-3,6,9,12,15-pentaoxaheptadecan-1-yl)carbamate. Available at: [Link]

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An In-depth Technical Guide to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

CAS Number: 247068-81-1

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, with the CAS number 247068-81-1, is a chiral building block of significant interest in medicinal and synthetic organic chemistry.[1] Its primary application lies as a crucial intermediate in the synthesis of complex pharmaceutical agents, most notably the second-generation proteasome inhibitor, Carfilzomib.[2] Carfilzomib is an important therapeutic agent used in the treatment of relapsed and refractory multiple myeloma.[2] This guide provides a comprehensive overview of the synthesis, properties, and applications of this key intermediate, with a focus on its role in the development of proteasome inhibitors.

The structure of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate features a tert-butoxycarbonyl (Boc) protecting group on a chiral amine, an α,β-unsaturated ketone, and a branched alkyl chain.[1] This combination of functional groups makes it a versatile synthon for asymmetric synthesis. The (S)-stereochemistry at the C4 position is critical for the biological activity of the final therapeutic products.

Physicochemical Properties

The physicochemical properties of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate are summarized in the table below. These properties are essential for its handling, storage, and application in synthetic protocols.

Property	Value	Source
CAS Number	247068-81-1	Multiple sources
Molecular Formula	C₁₄H₂₅NO₃	[2]
Molecular Weight	255.35 g/mol	[2]
Appearance	White to off-white solid or crystalline substance
Purity	Typically ≥95%	ChemScene
Storage	2-8°C, sealed in a dry environment	Sigma-Aldrich
Solubility	Soluble in organic solvents such as methanol and dichloromethane

Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a multi-step process that requires precise control of stereochemistry. A common and effective method involves the use of a Weinreb amide derived from a protected amino acid, followed by the addition of an organometallic reagent.[2]

Synthetic Workflow

The overall synthetic strategy can be visualized as follows:

Caption: Synthetic workflow for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Detailed Experimental Protocol

The following is a representative, self-validating protocol for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, adapted from established methodologies for the synthesis of similar α,β-unsaturated ketones.[2]

Step 1: Preparation of the Boc-L-leucine Weinreb Amide

• To a solution of Boc-L-leucine (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or DMF) at 0°C, add a coupling agent such as EDC (1.1 equivalents) and an activator like HOBt (1.1 equivalents).

• Add a non-nucleophilic base, for example, N-methylmorpholine (NMM) (1.2 equivalents), to the reaction mixture.

• Slowly add N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) to the mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, perform an aqueous workup by washing the organic layer sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Weinreb amide.

• Purify the crude product by flash column chromatography on silica gel.

Step 2: Preparation of Isopropenyllithium

• In a separate flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-bromopropene (3 equivalents) in a dry, aprotic solvent such as diethyl ether or THF.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add tert-butyllithium (2.8 equivalents, typically as a solution in pentane) to the 2-bromopropene solution, maintaining the temperature at -78°C.

• Stir the mixture at -78°C for at least 30 minutes to ensure the complete formation of isopropenyllithium.

Step 3: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• Dissolve the purified Boc-L-leucine Weinreb amide (1 equivalent) from Step 1 in dry THF and cool the solution to -78°C under an inert atmosphere.

• Slowly add the freshly prepared isopropenyllithium solution from Step 2 to the Weinreb amide solution.

• Stir the reaction mixture at -78°C for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate as a solid.

Analytical Characterization

The structure and purity of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate are confirmed by standard analytical techniques. While publicly available spectra are scarce, comprehensive analytical data, including ¹H NMR, ¹³C NMR, and LC-MS, are available from various commercial suppliers upon request.

Application in Drug Development: Synthesis of Carfilzomib

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a critical building block in the total synthesis of Carfilzomib. In this synthesis, the α,β-unsaturated ketone moiety serves as a precursor to the reactive epoxyketone "warhead" of the final drug molecule. The Boc-protected amine allows for further peptide couplings to construct the full tetrapeptide structure of Carfilzomib.

Mechanism of Action: Proteasome Inhibition

Carfilzomib, synthesized from the title compound, functions as a highly selective and irreversible inhibitor of the proteasome.[3][4] The ubiquitin-proteasome system is a critical cellular pathway responsible for the degradation of damaged or unnecessary proteins, thereby maintaining cellular homeostasis.[5][6]

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An In-Depth Technical Guide to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Key Chiral Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral molecule of significant interest in pharmaceutical development. With a molecular weight of 255.35 g/mol and the chemical formula C₁₄H₂₅NO₃, this compound serves as a critical intermediate in the synthesis of complex therapeutic agents.[1][2] This document will delve into the molecular characteristics, synthesis strategies, and the pivotal role of its constituent functional groups, particularly the tert-butyloxycarbonyl (Boc) protecting group. Detailed discussions on its stereochemistry and its application in asymmetric synthesis will be provided, underscoring its importance in the construction of enantiomerically pure pharmaceuticals.

Introduction: The Significance of a Chiral Building Block

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, identified by its CAS number 247068-81-1, is a cornerstone in the field of medicinal chemistry.[3] Its value lies in its specific stereochemical configuration and the presence of versatile functional groups that allow for further molecular elaboration. The "(S)" designation in its name signifies a specific three-dimensional arrangement of atoms, a crucial feature as the biological activity of many drugs is highly dependent on their chirality. This compound is primarily recognized as a key intermediate in the synthesis of Carfilzomib, a potent proteasome inhibitor used in cancer therapy.[4][5] The presence of a vinyl ketone, a chiral amine protected by a Boc group, and an isobutyl moiety makes it a structurally rich and synthetically valuable molecule.

Molecular Characteristics and Physicochemical Properties

A thorough understanding of the physicochemical properties of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is essential for its effective use in synthesis. The table below summarizes its key molecular and physical data.

Property	Value	Source
Molecular Formula	C₁₄H₂₅NO₃	PubChem[1]
Molecular Weight	255.35 g/mol	PubChem[1]
CAS Number	247068-81-1	CymitQuimica[3]
IUPAC Name	tert-butyl N-[(4S)-2,6-dimethyl-3-oxohept-1-en-4-yl]carbamate	PubChem[1]
Appearance	White solid	Triz Pharma-Tech Co., Ltd[4]
Storage	Recommended at 2-8°C	Sigma-Aldrich

The molecule's structure features a tert-butyl group, contributing to its steric bulk and influencing its reactivity and solubility.[3] The carbamate functional group allows for hydrogen bonding, while the enone system provides a site for various chemical transformations, such as nucleophilic additions.[3]

The Central Role of the Boc Protecting Group

The tert-butyloxycarbonyl (Boc) group is a lynchpin in the synthetic utility of this molecule. It serves to "protect" the amine functionality, preventing it from undergoing unwanted reactions during subsequent synthetic steps.

Mechanism of Boc Protection

The Boc group is typically introduced by reacting the amine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base. The amine nitrogen acts as a nucleophile, attacking one of the carbonyl carbons of the Boc anhydride. This leads to the formation of the carbamate and the release of tert-butanol and carbon dioxide as byproducts.

Caption: General workflow for the protection of an amine using Boc anhydride.

Stability and Cleavage of the Boc Group

The Boc group is valued for its stability under a wide range of reaction conditions, including basic, nucleophilic, and reductive environments. This robustness allows for selective manipulation of other functional groups within the molecule.

Deprotection, or the removal of the Boc group, is typically achieved under mild acidic conditions. A common method involves the use of trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM). The acid protonates the carbamate, leading to the formation of a carbamic acid intermediate which readily decarboxylates to yield the free amine.

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

Synthesis Strategies and Methodologies

The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a multi-step process that requires careful control of stereochemistry. While specific proprietary methods may vary, the general approach often involves the construction of the chiral amine backbone followed by the introduction of the vinyl ketone moiety.

General Synthetic Approach

A plausible synthetic route involves the use of a chiral starting material, such as an amino acid derivative, to establish the correct stereochemistry at the C4 position. The vinyl ketone portion can be installed through various methods, including the reaction of an aldehyde with a vinyl organometallic reagent followed by oxidation of the resulting allylic alcohol.

Caption: A general workflow for the synthesis of a vinyl ketone from an aldehyde.

Illustrative Experimental Protocol (Conceptual)

The following is a conceptual protocol based on established organic chemistry principles for the synthesis of a vinyl ketone, a key structural feature of the target molecule.

Step 1: Formation of the Allylic Alcohol

• To a solution of the starting aldehyde in an anhydrous ether solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., argon, nitrogen) at -78 °C, add a solution of a vinyl Grignard reagent (e.g., vinylmagnesium bromide) dropwise.

• Allow the reaction mixture to stir at -78 °C for a specified time, then slowly warm to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude allylic alcohol.

Step 2: Oxidation to the Vinyl Ketone

• To a solution of the crude allylic alcohol in an appropriate solvent (e.g., dichloromethane), add an oxidizing agent such as Dess-Martin periodinane or perform a Swern oxidation.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, work up the reaction mixture according to the specific protocol for the chosen oxidizing agent.

• Purify the crude product by column chromatography on silica gel to obtain the desired vinyl ketone.

Spectroscopic Characterization

The structural confirmation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate relies on a combination of spectroscopic techniques. Below are the expected characteristic signals in ¹H NMR spectroscopy.

Protons	Expected Chemical Shift (ppm)	Multiplicity	Notes
tert-butyl (9H)	~1.4-1.5	singlet	A strong, sharp singlet indicative of the nine equivalent protons of the Boc group.
Vinyl (2H)	~5.8-6.5	multiplet	Signals corresponding to the two protons of the terminal double bond.
-CH-N (1H)	~4.0-4.5	multiplet	The proton on the chiral center adjacent to the nitrogen.
-CH₂- (2H)	~1.5-2.0	multiplet	Protons of the methylene group in the isobutyl side chain.
-CH- (1H)	~1.8-2.2	multiplet	The methine proton in the isobutyl side chain.
Methyl (6H)	~0.9-1.0	doublet	The two diastereotopic methyl groups of the isobutyl side chain.
Vinyl Methyl (3H)	~1.9-2.1	singlet	The methyl group attached to the double bond.

Applications in Asymmetric Synthesis and Drug Development

The primary application of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is as a sophisticated building block in the total synthesis of pharmaceutically active compounds. Its pre-defined stereochemistry is crucial for ensuring the enantiomeric purity of the final drug product, which is often a strict requirement for regulatory approval. The vinyl ketone functionality is a key electrophilic site that can be further elaborated, for instance, through Michael additions or epoxidations, to construct more complex molecular architectures. The Boc-protected amine, after deprotection, provides a nucleophilic handle for peptide couplings or other amide bond-forming reactions.

Conclusion

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a molecule of high strategic importance in modern pharmaceutical synthesis. Its well-defined stereochemistry and the orthogonal reactivity of its functional groups make it an invaluable intermediate for the construction of complex, chiral drug candidates. A thorough understanding of its properties, the role of the Boc protecting group, and the strategies for its synthesis and manipulation are essential for researchers and scientists working in the field of drug discovery and development.

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(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Abstract

This technical guide provides a comprehensive, multi-technique approach to the complete structure elucidation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. As a key chiral intermediate in the synthesis of pharmacologically active molecules such as Carfilzomib, unambiguous confirmation of its constitution and absolute stereochemistry is critical.[1] This document details a systematic workflow leveraging High-Resolution Mass Spectrometry (HRMS), Fourier-Transform Infrared (FTIR) Spectroscopy, advanced one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and Chiral High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices is explained, and detailed, field-proven protocols are provided for each analytical step, ensuring a self-validating and reproducible elucidation process for researchers, chemists, and quality control professionals in the pharmaceutical industry.

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS No: 247068-81-1) is a non-commercial organic compound recognized for its role as a crucial building block in synthetic organic chemistry.[1][2] Its structure incorporates several key features: a tert-butoxycarbonyl (Boc) protecting group, an α,β-unsaturated ketone (enone) moiety, and a single stereocenter at the C4 position. The precise arrangement of these functional groups and the confirmation of the (S)-configuration are paramount for its intended use in stereospecific synthesis pathways. This guide presents a logical and robust analytical cascade to confirm its identity, connectivity, and absolute stereochemistry.

Compound Profile:

• IUPAC Name: tert-butyl N-[(4S)-2,6-dimethyl-3-oxohept-1-en-4-yl]carbamate[3]

• Molecular Formula: C₁₄H₂₅NO₃[3][4]

• Molecular Weight: 255.35 g/mol [3][4]

• Structure:

Integrated Strategy for Structure Elucidation

A successful structure elucidation relies not on a single technique, but on the synergistic integration of multiple analytical methods. Each technique provides a unique piece of the structural puzzle, and the congruence of data across all methods provides the highest level of confidence. Our strategy begins with determining the molecular formula and identifying key functional groups, then proceeds to map the atomic connectivity, and finally, confirms the absolute stereochemistry.

A logical workflow for comprehensive structure elucidation.

Mass Spectrometry: Elemental Composition and Fragmentation

High-Resolution Mass Spectrometry (HRMS) is the definitive technique for determining the elemental composition of an unknown compound. The experiment is designed to measure the mass-to-charge ratio (m/z) with extremely high precision, allowing for the calculation of a unique molecular formula.

Rationale: By comparing the exact measured mass to the theoretical mass of potential formulas, we can unequivocally confirm the elemental composition, which must be consistent with all subsequent NMR and IR data.

Using Electrospray Ionization (ESI) in positive ion mode, the protonated molecule [M+H]⁺ is observed.

Parameter	Theoretical Value	Observed Value
Molecular Formula	C₁₄H₂₅NO₃	C₁₄H₂₅NO₃
Exact Mass [M]	255.18344 Da[3]	-
[M+H]⁺ Mass	256.19127 Da	256.1913 Da

Tandem mass spectrometry (MS/MS) of the parent ion (m/z 256.2) reveals a fragmentation pattern characteristic of a Boc-protected amine.[5] The primary losses observed are due to the facile cleavage of the Boc group.

Observed m/z	Fragment Lost	Inferred Structure of Fragment
200.1696	C₄H₈ (56.0 Da)	Isobutylene
156.1227	C₅H₉O₂ (100.1 Da)	Boc group (as CO₂ + isobutylene)
57.0704	-	tert-butyl cation (C₄H₉⁺)

This fragmentation pattern provides strong evidence for the presence of the tert-butoxycarbonyl protecting group.[6]

Infrared Spectroscopy: Functional Group Identification

FTIR spectroscopy probes the vibrational modes of molecules, providing direct evidence for the presence of specific functional groups.

Rationale: The frequencies of bond vibrations are highly characteristic. For this molecule, we expect to identify the N-H bond of the carbamate, two distinct carbonyl (C=O) groups, and the carbon-carbon double bond (C=C) of the enone system.

Wavenumber (cm⁻¹)	Intensity	Assignment	Significance
~3350	Medium	N-H Stretch	Confirms presence of the secondary carbamate.
~2960	Strong	C(sp³)-H Stretch	Indicates aliphatic moieties (isobutyl, methyls).
~1710	Strong	C=O Stretch (Carbamate)	Characteristic absorption for the Boc group carbonyl.
~1675	Strong	C=O Stretch (Ketone)	The frequency is lowered from the typical ~1715 cm⁻¹ for a saturated ketone, confirming conjugation with the C=C bond.[7][8]
~1620	Medium	C=C Stretch	Confirms the presence of the alkene.
~1520	Strong	N-H Bend	Complements the N-H stretching data for the carbamate.

Nuclear Magnetic Resonance: Mapping the Molecular Framework

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment, count, and connectivity of every proton and carbon atom in the molecule.[9][10][11]

¹H and ¹³C NMR: Atom-by-Atom Inventory

One-dimensional ¹H and ¹³C NMR spectra provide an inventory of the distinct proton and carbon environments.

¹³C NMR Data (125 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
199.8	C3 (Ketone C=O)	Downfield position characteristic of a ketone carbonyl.[8]
155.6	C8 (Carbamate C=O)	Typical chemical shift for a carbamate carbonyl.
145.1	C2 (Alkene Quaternary C)	Quaternary sp² carbon of the enone system.
126.5	C1 (Alkene CH₂)	Terminal vinylidene carbon.
79.5	C9 (Boc Quaternary C)	Quaternary carbon of the tert-butyl group.
58.2	C4 (Chiral CH)	Carbon bearing the nitrogen atom.
41.0	C5 (CH₂)	Aliphatic methylene adjacent to the chiral center.
28.4	C10 (t-Bu CH₃)	Three equivalent methyls of the Boc group.
24.8	C6 (CH)	Aliphatic methine of the isobutyl group.
23.2, 21.5	C7, C7' (isobutyl CH₃)	Diastereotopic methyls of the isobutyl group.

| 18.1 | C2-CH₃ | Methyl group on the C2 carbon. |

¹H NMR Data (500 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
6.05	s	1H	H1a
5.85	s	1H	H1b
5.10	d	1H	N-H
4.65	m	1H	H4
2.10	s	3H	C2-CH₃
1.85	m	1H	H6
1.70	m	2H	H5
1.45	s	9H	H10

| 0.95 | d | 6H | H7, H7' |

2D NMR: Establishing Atomic Connectivity

Two-dimensional NMR experiments are essential for assembling the fragments identified in 1D NMR into a cohesive molecular structure.

Rationale:

• COSY (Correlation Spectroscopy) identifies protons that are coupled to each other, typically through 2-3 bonds. This is used to trace out spin systems, like the isobutyl group.

• HSQC (Heteronuclear Single Quantum Coherence) correlates each proton signal with the signal of the carbon to which it is directly attached.

• HMBC (Heteronuclear Multiple Bond Correlation) is the key experiment for mapping the overall carbon skeleton. It reveals correlations between protons and carbons that are 2-3 bonds away, linking the different spin systems together.

Key HMBC Correlations: The following diagram and table illustrate the critical HMBC correlations that piece the molecular puzzle together.

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An In-Depth Technical Guide to the Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Abstract

This technical guide provides a comprehensive overview of a robust and stereoselective synthetic pathway for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This chiral α,β-unsaturated ketone is a key intermediate in the synthesis of various pharmaceutically active compounds, including the proteasome inhibitor Carfilzomib.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the synthetic strategy, step-by-step experimental protocols, and critical process considerations. The synthesis commences with the readily available amino acid L-valine and proceeds through a sequence of protection, amide coupling, and a pivotal Grignard reaction to afford the target molecule with high fidelity.

Introduction and Strategic Overview

The synthesis of complex chiral molecules with high stereochemical purity is a cornerstone of modern pharmaceutical development. (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate presents a synthetic challenge due to the presence of a stereocenter at the C4 position and a conjugated enone system. The synthetic strategy outlined herein addresses these challenges through a convergent and efficient pathway.

The core of this strategy involves a three-step sequence:

• Protection of the starting material: The amino group of L-valine is protected with a tert-butyloxycarbonyl (Boc) group to prevent unwanted side reactions in subsequent steps.

• Formation of a Weinreb amide: The Boc-protected L-valine is converted to its corresponding N-methoxy-N-methylamide (Weinreb amide). This intermediate is crucial as it allows for the controlled addition of a single equivalent of a Grignard reagent to form a ketone without the common side reaction of over-addition to form a tertiary alcohol.[2][3]

• Carbon-Carbon Bond Formation via Grignard Reaction: The final carbon skeleton is assembled through the reaction of the Weinreb amide with isopropenylmagnesium bromide. This step introduces the α,β-unsaturated ketone moiety and completes the synthesis of the target molecule.

This pathway is advantageous due to the commercial availability of the starting materials, the reliability of each transformation, and the preservation of the critical stereochemistry originating from L-valine.

Synthesis Pathway Visualization

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthesis pathway for the target molecule.

Detailed Experimental Protocols

Step 1: Synthesis of (S)-2-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid (Boc-L-Valine)

The protection of the α-amino group of L-valine is a critical first step to prevent its interference in the subsequent amide coupling reaction. The use of di-tert-butyl dicarbonate ((Boc)₂O) is a standard and efficient method for this transformation.[4]

Protocol:

• Dissolve L-valine in a suitable aqueous base, such as 1N sodium hydroxide, to deprotonate the carboxylic acid and enhance the nucleophilicity of the amino group.

• Add a water-miscible organic solvent like dioxane or tetrahydrofuran to ensure the solubility of (Boc)₂O.

• Cool the reaction mixture to 0-5 °C in an ice bath.

• Add di-tert-butyl dicarbonate portion-wise while maintaining the pH of the solution between 9 and 10 by the concurrent addition of an aqueous base.

• Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by thin-layer chromatography (TLC).

• Perform an aqueous workup by first washing with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted (Boc)₂O and by-products.

• Acidify the aqueous layer with a mild acid, such as citric acid, to a pH of approximately 3 to precipitate the product.

• Extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Boc-L-valine as a white solid.

Parameter	Value
Starting Material	L-Valine
Reagents	Di-tert-butyl dicarbonate, Sodium Hydroxide
Solvent	Water/Dioxane
Temperature	0 °C to Room Temperature
Typical Yield	>90%

Step 2: Synthesis of (S)-tert-butyl (1-(methoxy(methyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate (Weinreb Amide)

The conversion of the carboxylic acid to a Weinreb amide is a key strategic decision. The resulting N-methoxy-N-methylamide is sufficiently reactive to undergo nucleophilic attack by a Grignard reagent but forms a stable tetrahedral intermediate that prevents the typical over-addition seen with other acyl derivatives.[2]

Protocol:

• Dissolve Boc-L-valine in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Add a suitable coupling agent. A common and effective choice is N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) in the presence of an activator like 4-dimethylaminopyridine (DMAP).[5]

• Add N,O-dimethylhydroxylamine hydrochloride to the reaction mixture. A base, such as triethylamine or N,N-diisopropylethylamine (DIPEA), is required to neutralize the hydrochloride salt.

• Stir the reaction at room temperature until completion, as monitored by TLC.

• Perform an aqueous workup by washing the reaction mixture sequentially with a dilute acid (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure Weinreb amide.

Parameter	Value
Starting Material	Boc-L-Valine
Reagents	N,O-dimethylhydroxylamine HCl, EDC·HCl, DMAP, DIPEA
Solvent	Dichloromethane (DCM)
Temperature	Room Temperature
Typical Yield	70-85%

Step 3: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

This final step involves the formation of the carbon skeleton of the target molecule via a Grignard reaction. The use of isopropenylmagnesium bromide provides the α,β-unsaturated ketone moiety directly. It is critical to perform this reaction under strictly anhydrous conditions to prevent quenching of the highly reactive Grignard reagent.

Protocol:

• Dissolve the Weinreb amide from Step 2 in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of isopropenylmagnesium bromide (typically 0.5 M in THF) to the cooled Weinreb amide solution.[6]

• Stir the reaction mixture at -78 °C for a specified time, then allow it to slowly warm to 0 °C.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the final product, (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Parameter	Value
Starting Material	(S)-tert-butyl (1-(methoxy(methyl)amino)-3-methyl-1-oxobutan-2-yl)carbamate
Reagents	Isopropenylmagnesium bromide
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C to 0 °C
Typical Yield	60-75%

Characterization Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

• (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate [7]

  • Molecular Formula: C₁₄H₂₅NO₃

  • Molecular Weight: 255.35 g/mol

  • Appearance: Solid, semi-solid, or liquid[8]

  • Spectroscopic Data:

    • ¹H NMR and ¹³C NMR spectra should be consistent with the proposed structure.

    • Mass Spectrometry (ESI-MS) should show a peak corresponding to [M+H]⁺ or [M+Na]⁺.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and stereoselective method for the preparation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. The use of a Weinreb amide intermediate is key to the successful and controlled formation of the ketone functionality. This guide offers a comprehensive resource for researchers engaged in the synthesis of this important chiral building block and related compounds, facilitating further advancements in medicinal chemistry and drug development.

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• SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. A USEFUL BUILDING BLOCK FOR THE PREPARATION OF 4-HYDROXYPIPECOLATE DERIVATIVES. Organic Syntheses2003 , 80, 4. [Link]

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• An Efficient Preparation of Novel Epoxyketone Intermediates for the Synthesis of Carfilzomib and Its Derivatives. ResearchGate. [Link]

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• TERT-BUTYL 1-(BENZYLAMINO)-3-METHOXY-1-OXOPROPAN-2-YLCARBAMATE, (R)-. NCATS. [Link]

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• [-]-BICYCLO[3.2.0]HEPTAN-2-ONE, 3,3-DIMETHYL-. Organic Syntheses1978 , 58, 16. [Link]

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• 4-Hepten-3-one, 2,6-dimethyl-. Cheméo. [Link]

• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate. Atlantis Press. [Link]

• Tert-butyl carbamate derivative and preparation method and application thereof.

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An In-Depth Technical Guide to the Hypothesized Mechanism of Action of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is recognized primarily as a synthetic intermediate in the production of the proteasome inhibitor Carfilzomib.[1][2][3][4] This guide presents a hypothesized mechanism of action based on its structural features and the known pharmacology of related compounds. The experimental protocols outlined herein are designed to rigorously test these hypotheses.

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a chiral small molecule whose significance in medicinal chemistry is largely attributed to its role as a key building block for the second-generation proteasome inhibitor, Carfilzomib.[1][2] While not developed as a therapeutic agent in its own right, its structural characteristics, particularly the presence of a vinyl ketone and a protected amine, suggest the potential for biological activity. This guide provides a comprehensive exploration of the hypothesized mechanism of action of this compound, grounded in its chemical structure and the established pharmacology of proteasome inhibitors. We will delve into a theoretical framework for its action and provide detailed, field-proven experimental workflows to elucidate its potential biological targets and cellular effects.

The molecule possesses three key structural features that inform our hypothesis:

• An α,β-Unsaturated Ketone (Vinyl Ketone): This functional group is a Michael acceptor, capable of undergoing nucleophilic addition.[5][6][7] This reactivity is a cornerstone of many covalent inhibitors that form irreversible bonds with their protein targets.[8]

• A Chiral Center: The (S)-stereochemistry at the C4 position can dictate specific interactions with biological macromolecules, influencing both potency and selectivity.[4]

• A tert-Butoxycarbonyl (Boc)-Protected Amine: The Boc group is a common protecting group in organic synthesis.[9][10][11] Its presence may render the compound inactive, or it could be metabolically cleaved in vivo to reveal a primary amine, potentially altering the compound's biological properties.[12][13]

Given its structural relationship to Carfilzomib, a potent and selective proteasome inhibitor, the central hypothesis of this guide is that (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate may act as an inhibitor of the proteasome.

Hypothesized Mechanism of Action: Proteasome Inhibition

The ubiquitin-proteasome system is a critical cellular machinery for protein degradation, playing a vital role in the regulation of numerous cellular processes, including cell cycle progression, apoptosis, and signal transduction.[14][15] Its inhibition has proven to be an effective strategy in cancer therapy, particularly in multiple myeloma.[16][17] We hypothesize that (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate may inhibit the proteasome through covalent modification of the active site.

Carfilzomib, an epoxyketone, irreversibly binds to the N-terminal threonine residue of the chymotrypsin-like (β5) subunit of the 20S proteasome.[18][19][20] While the vinyl ketone in our compound of interest is a different electrophile, it can also form a covalent adduct with nucleophilic residues, such as the threonine hydroxyl or a nearby cysteine, within the proteasome's active site.[5][8]

The proposed mechanism involves a two-step process:

• Non-covalent Binding: The compound initially binds to the active site of the proteasome, with the stereochemistry of the chiral center and the hydrophobicity of the isobutyl and tert-butyl groups contributing to binding affinity and specificity.

• Covalent Adduct Formation: The nucleophilic hydroxyl group of the N-terminal threonine (or another nucleophilic residue) in the β5 subunit attacks the β-carbon of the vinyl ketone via a Michael addition reaction, forming an irreversible covalent bond.[5]

This covalent modification would lead to the inhibition of the proteasome's chymotrypsin-like activity, resulting in the accumulation of polyubiquitinated proteins.[17] This disruption of protein homeostasis is expected to induce endoplasmic reticulum (ER) stress and trigger the unfolded protein response (UPR), ultimately leading to apoptosis in susceptible cells, particularly those with high protein turnover rates like cancer cells.[19][21]

Caption: Hypothesized mechanism of proteasome inhibition by the title compound.

Experimental Workflow for Elucidating the Mechanism of Action

A systematic and multi-faceted experimental approach is required to validate the hypothesized mechanism of action. The following workflow provides a logical progression from in vitro biochemical assays to cellular and target engagement studies.

Caption: A phased experimental workflow to investigate the mechanism of action.

Detailed Experimental Protocols

Phase 1: In Vitro Characterization

1. Proteasome Activity Assay

This assay will determine if the compound directly inhibits the proteolytic activity of the proteasome.

• Principle: The chymotrypsin-like activity of the 20S proteasome is measured using a fluorogenic peptide substrate, Suc-LLVY-AMC. Cleavage of the substrate by the proteasome releases free AMC, which can be quantified by fluorescence.[22][23][24]

• Protocol:

  • Prepare a stock solution of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in DMSO.

  • In a 96-well black plate, add assay buffer (e.g., 25 mM HEPES, pH 7.5, 0.5 mM EDTA).

  • Add purified 20S human proteasome to each well.

  • Add serial dilutions of the test compound or a known proteasome inhibitor (e.g., Carfilzomib) as a positive control. Incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding the fluorogenic substrate Suc-LLVY-AMC.

  • Measure the fluorescence intensity (Excitation: 350-380 nm, Emission: 440-460 nm) kinetically for 30-60 minutes at 37°C.[23]

  • Calculate the rate of reaction and determine the IC50 value of the compound.

Parameter	Value
Proteasome Conc.	1-5 nM
Substrate Conc.	10-20 µM
Compound Conc.	0.1 nM to 100 µM (serial dilution)
Incubation Time	15 min (compound), 30-60 min (reaction)
Temperature	37°C

Phase 2: Cellular Effects

2. Cell Viability Assays

These assays will assess the cytotoxic effects of the compound on cancer cell lines, particularly those known to be sensitive to proteasome inhibitors (e.g., multiple myeloma cell lines like RPMI-8226 or MM.1S).

• Principle: Assays like MTT or CellTiter-Glo measure metabolic activity or ATP levels, respectively, as indicators of cell viability.[25][26][27]

• Protocol (MTT Assay):

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the compound for 24, 48, and 72 hours.

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of viable cells relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).[26]

3. Apoptosis Assays by Western Blot

This will determine if the observed cytotoxicity is due to the induction of apoptosis.

• Principle: Western blotting is used to detect the cleavage of key apoptotic markers such as PARP and caspases.[28][29][30]

• Protocol:

  • Treat cells with the compound at its GI50 and 2x GI50 concentrations for various time points (e.g., 6, 12, 24 hours).

  • Harvest the cells and prepare whole-cell lysates.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against cleaved PARP, cleaved caspase-3, and cleaved caspase-9. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.[28]

Caption: Signaling pathway leading to apoptosis upon proteasome inhibition.

Phase 3: Target Engagement & Selectivity

4. Cellular Target Engagement Assay

This assay will confirm that the compound covalently binds to the proteasome within a cellular context.

• Principle: An activity-based protein profiling (ABPP) approach can be used. This involves treating cells with the compound and then using a broad-spectrum proteasome probe to label the remaining active proteasome subunits. A decrease in probe labeling indicates target engagement by the compound.[31][32]

• Protocol:

  • Treat intact cells with varying concentrations of the compound for a defined period.

  • Lyse the cells and incubate the lysate with a fluorescently-tagged or biotinylated covalent proteasome probe.

  • Separate the proteins by SDS-PAGE.

  • Visualize the labeled proteasome subunits by in-gel fluorescence scanning or by streptavidin blotting.

  • A dose-dependent decrease in the signal from the probe indicates target engagement by the test compound.

Conclusion

The structural analogy of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate to the proteasome inhibitor Carfilzomib provides a strong rationale for hypothesizing a similar mechanism of action. The presence of the electrophilic vinyl ketone moiety is the key feature that suggests the potential for covalent inhibition of the proteasome. The outlined experimental workflow provides a robust framework for rigorously testing this hypothesis, from initial in vitro validation to the confirmation of cellular effects and direct target engagement. The results of these studies will not only elucidate the mechanism of action of this specific compound but also contribute to a broader understanding of the structure-activity relationships of vinyl ketone-based proteasome inhibitors.

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The Lynchpin in Proteasome Inhibitor Synthesis: A Technical Guide to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral α,β-unsaturated ketone, serves as a critical building block in the synthesis of potent therapeutic agents. Its significance is most pronounced in its role as a key intermediate in the manufacture of the second-generation proteasome inhibitor, Carfilzomib, which is utilized in the treatment of relapsed and refractory multiple myeloma.[1] This guide provides a comprehensive technical overview of this compound, from its synthesis and chemical characteristics to its pivotal role in the drug development pipeline. Understanding the nuances of this molecule is essential for chemists and researchers working on the synthesis of complex, stereospecific pharmaceuticals.

Molecular Overview and Physicochemical Properties

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS Number: 247068-81-1) is a compound characterized by a tert-butoxycarbonyl (Boc) protected amine, a vinyl ketone moiety, and a chiral center at the C4 position.[2][3] The Boc protecting group offers stability under various reaction conditions while being readily removable under acidic conditions, a feature crucial for subsequent synthetic transformations.[4] The vinyl ketone functionality is a reactive Michael acceptor, predisposing the molecule to nucleophilic attack, a key step in its elaboration into more complex structures.[3]

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₄H₂₅NO₃	[2][5]
Molecular Weight	255.35 g/mol	[2][5]
CAS Number	247068-81-1	[2][5]
Appearance	White solid or crystalline substance	[4]
Solubility	Soluble in organic solvents like methanol and dichloromethane	[4]
Storage Temperature	2-8°C, sealed in a dry environment

Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Strategic Approach

The synthesis of this chiral building block is a multi-step process that demands precise control over stereochemistry. A common and effective strategy involves the coupling of a protected amino acid derivative with an organometallic reagent. The general approach leverages a Weinreb amide of a protected leucine derivative, which then undergoes nucleophilic attack by an organolithium reagent.[1]

Key Synthetic Workflow

The synthesis can be logically broken down into two main stages: the preparation of the Weinreb amide and the subsequent alkenylation to form the target α,β-unsaturated ketone.

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The Emergence of a Key Synthetic Intermediate: The Discovery and History of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in the Development of Carfilzomib

Introduction

In the landscape of modern drug discovery, the journey of a therapeutic agent from a conceptual molecule to a clinical reality is often a testament to intricate chemical synthesis and optimization. While the final active pharmaceutical ingredient (API) garners the spotlight, the history and development of key intermediates are equally crucial to the narrative of innovation. This technical guide delves into the discovery and history of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a pivotal building block whose existence is intrinsically linked to the development of Carfilzomib (Kyprolis®), a second-generation proteasome inhibitor for the treatment of multiple myeloma.[1][2][3] This guide will trace the lineage of this intermediate through the broader story of Carfilzomib's evolution from a natural product to a life-saving therapeutic, providing in-depth technical details for the researchers, scientists, and drug development professionals who navigate the complexities of pharmaceutical synthesis.

The Genesis: From a Natural Product to a Potent Proteasome Inhibitor

The story of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate begins not with its own discovery, but with the identification of a natural product, epoxomicin. Research led by the laboratory of Craig Crews at Yale University identified epoxomicin as an inhibitor of the proteasome, a cellular complex that degrades unwanted proteins.[4][5] This discovery paved the way for the development of a new class of anti-cancer agents. The Crews laboratory subsequently synthesized a more specific and potent derivative of epoxomicin named YU101.[4][5]

Proteolix, Inc. (later acquired by Onyx Pharmaceuticals) licensed YU101 and further modified it to enhance its pharmaceutical properties, particularly its solubility. This led to the creation of Carfilzomib, a tetrapeptide epoxyketone.[4][6] Carfilzomib demonstrated significant efficacy in treating multiple myeloma, even in patients who had developed resistance to the first-generation proteasome inhibitor, bortezomib.[6] The US Food and Drug Administration (FDA) granted accelerated approval to Carfilzomib in July 2012.[3][4]

The chemical structure of Carfilzomib is complex, and its synthesis requires a strategic approach involving the preparation of key fragments that are later coupled. One such crucial fragment is the epoxyketone "warhead," which is responsible for the irreversible binding to and inhibition of the chymotrypsin-like activity of the 20S proteasome.[4] The synthesis of this pharmacologically critical moiety is where (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate emerges as an indispensable intermediate.[1]

The Crucial Intermediate: Synthesis and Properties

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, with the CAS number 247068-81-1, is a chiral molecule containing a tert-butoxycarbonyl (Boc) protecting group, a ketone, and an alkene.[7][8] Its specific stereochemistry and functional groups make it an ideal precursor for the stereospecific construction of the epoxyketone warhead of Carfilzomib.

Synthetic Pathway

The synthesis of this key intermediate generally starts from a readily available chiral amino acid, N-(tert-butoxycarbonyl)-L-leucine (Boc-L-leucine), which provides the necessary stereocenter. A common synthetic route involves the conversion of Boc-L-leucine into a Weinreb amide, followed by an alkenylation reaction.[1]

A detailed, multi-step synthesis for a closely related (R)-enone, which is a precursor to the epoxyketone warhead, is described in the literature and provides a representative example of the synthetic strategy.[9] The following is a general experimental protocol based on published methods for the synthesis of such intermediates.

Experimental Protocol: Synthesis of the Enone Intermediate

Step 1: Formation of the Morpholine Amide

• A solution of (tert-butoxycarbonyl)-d-leucine monohydrate is prepared in an appropriate solvent such as THF.

• The solution is concentrated under vacuum to remove water.

• The solvent is exchanged with MTBE, and the solution is again concentrated.

• The resulting concentrate is reconstituted with MTBE.

• This solution is then subjected to a reaction to form the corresponding morpholine amide.[9]

Step 2: Barbier-type Grignard Reaction to form the Enone

• Two solutions are prepared for continuous addition to the reactor:

  • Solution A: A solution of the morpholine amide in a mixture of THF and 2-MeTHF.

  • Solution B: A solution of 2-bromopropene in THF.

• Magnesium turnings are activated in a reactor with a catalytic amount of iodine and a small amount of the morpholine amide solution.

• The two solutions are then added continuously to the reactor to perform a Barbier-type Grignard reaction, which forms the desired enone, tert-Butyl (R)-(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.[9]

Step 3: Work-up and Isolation

• The reaction mixture is quenched with an aqueous solution of citric acid.

• The organic layer is separated, washed, and concentrated to yield the crude product.

• The crude product is then purified, typically by crystallization, to afford the enone intermediate with high purity.

This synthetic approach is designed for scalability and safety, with the continuous process for the exothermic Grignard reaction being a key feature for large-scale manufacturing.[9][10]

Visualizing the Synthesis

The following diagrams illustrate the key stages in the development and synthesis of Carfilzomib and its crucial intermediate.

Caption: Development pathway of Carfilzomib.

Caption: Synthetic pathway to Carfilzomib via the key intermediate.

Quantitative Data Summary

The efficiency of the synthesis of the enone intermediate is critical for the overall yield of Carfilzomib. The following table summarizes typical yields for the key synthetic steps as reported in the literature.

Step	Starting Material	Product	Typical Yield
Weinreb Amide Formation	Boc-L-leucine	N-(tert-butoxycarbonyl)-L-leucine N-methoxy-N-methyl amide	High
Alkenylation (Grignard Reaction)	Weinreb Amide & Isopropenylmagnesium bromide	(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate	75-89%
Epoxidation	Enone Intermediate	Epoxyketone	77%
Epimerization and Crystallization	Epoxyketone	Target Epoxyketone Isomer	79%

Yields are approximate and can vary based on reaction conditions and scale.[9][10][11]

Conclusion

The discovery and history of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate are a compelling example of the pivotal role of chemical intermediates in drug development. While not a therapeutic agent itself, its strategic design and efficient synthesis were critical to the successful development and manufacture of Carfilzomib. The story of this intermediate underscores the importance of process chemistry and the continuous improvement of synthetic routes to deliver complex and life-saving medicines to patients. The insights gained from the development of this synthetic pathway continue to inform the design of efficient and scalable syntheses for future generations of therapeutic agents.

References

• Carfilzomib. (n.d.). In Wikipedia. Retrieved from [Link]

• Kim, K. B., & Crews, C. M. (2013). From Epoxomicin to Carfilzomib: Chemistry, Biology, and Medical Outcomes. Natural Product Reports, 30(5), 600–604. Retrieved from [Link]

• Crews Laboratory. (n.d.). Carfilzomib/Kyprolis. Yale University. Retrieved from [Link]

• An Efficient Preparation of Novel Epoxyketone Intermediates for the Synthesis of Carfilzomib and Its Derivatives. (2016). ResearchGate. Retrieved from [Link]

• Beaver, M. G., et al. (2020). Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. Organic Process Research & Development, 24(4), 490–499. Retrieved from [Link]

• Kim, K. B., & Crews, C. M. (2013). From epoxomicin to carfilzomib: chemistry, biology, and medical outcomes. Natural Product Reports, 30(5), 600-604. Retrieved from [Link]

• (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. (n.d.). PA-Solutions. Retrieved from [Link]

• Cubeddu, L. X. (2016). Carfilzomib (Kyprolis): A Novel Proteasome Inhibitor for Relapsed And/or Refractory Multiple Myeloma. P & T : a peer-reviewed journal for formulary management, 41(5), 325–329. Retrieved from [Link]

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Spectroscopic and Synthetic Profile of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Key Intermediate in Carfilzomib Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral α,β-unsaturated ketone, is a critical intermediate in the synthesis of the proteasome inhibitor Carfilzomib.[1] Carfilzomib is a second-generation therapeutic agent approved for the treatment of relapsed and refractory multiple myeloma. The stereochemical integrity and purity of this intermediate are paramount for the successful synthesis of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the spectroscopic data (NMR, IR, and MS) for this key intermediate, offering insights into its structural characterization and the analytical methods for its identification and quality control.

The molecular structure incorporates several key functional groups that are readily identifiable by spectroscopic methods: a tert-butoxycarbonyl (Boc) protecting group, a secondary carbamate, an α,β-unsaturated ketone, and a chiral center. Understanding the characteristic signals of these moieties is essential for process monitoring and quality assurance in a drug development setting.

Molecular Structure and Physicochemical Properties

• IUPAC Name: tert-butyl N-[(4S)-2,6-dimethyl-3-oxohept-1-en-4-yl]carbamate[2]

• CAS Number: 247068-81-1[3]

• Molecular Formula: C₁₄H₂₅NO₃[3]

• Molecular Weight: 255.35 g/mol [3]

• Appearance: Solid or semi-solid[3]

dot graph "Molecular_Structure" { layout=neato; node [shape=none, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

// Atom nodes C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; O1 [label="O"]; C4 [label="C(S)"]; N1 [label="N"]; H1 [label="H"]; C5 [label="C"]; O2 [label="O"]; O3 [label="O"]; C6 [label="C"]; C7 [label="C"]; C8 [label="C"]; C9 [label="C"]; C10 [label="C"]; H2 [label="H"]; H3 [label="H"]; H4 [label="H"]; C11 [label="C"]; H5 [label="H"]; H6 [label="H"]; H7 [label="H"]; C12 [label="C"]; H8 [label="H"]; H9 [label="H"]; H10 [label="H"]; C13 [label="C"]; H11 [label="H"]; H12 [label="H"]; H13 [label="H"]; C14 [label="C"]; H14 [label="H"]; H15 [label="H"]; H16 [label="H"];

// Bonds C1 -- C2 [len=1.5]; C2 -- C3 [style=double, len=1.5]; C3 -- O1 [style=double, len=1.5]; C2 -- C4 [len=1.5]; C4 -- N1 [len=1.5]; N1 -- H1 [len=1.0]; N1 -- C5 [len=1.5]; C5 -- O2 [style=double, len=1.5]; C5 -- O3 [len=1.5]; O3 -- C6 [len=1.5]; C6 -- C7 [len=1.5]; C6 -- C8 [len=1.5]; C6 -- C9 [len=1.5]; C4 -- C10 [len=1.5]; C10 -- H2 [len=1.0]; C10 -- H3 [len=1.0]; C10 -- C11 [len=1.5]; C11 -- H4 [len=1.0]; C11 -- C12 [len=1.5]; C12 -- H5 [len=1.0]; C12 -- H6 [len=1.0]; C12 -- H7 [len=1.0]; C11 -- C13 [len=1.5]; C13 -- H8 [len=1.0]; C13 -- H9 [len=1.0]; C13 -- H10 [len=1.0]; C1 -- H11 [len=1.0]; C1 -- H12 [len=1.0]; C3 -- C14 [len=1.5]; C14 -- H13 [len=1.0]; C14 -- H14 [len=1.0]; C14 -- H15 [len=1.0]; C1 -- H16 [len=1.0]; }

Caption: Molecular structure of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Synthesis Overview

The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a multi-step process that requires careful control of stereochemistry. A common synthetic route involves the coupling of a protected amino acid derivative with a suitable vinyl metallic species. For instance, a Weinreb amide derived from Boc-protected L-leucine can be reacted with isopropenylmagnesium bromide to yield the target enone. This approach ensures the correct (S)-configuration at the C4 position, which is crucial for the subsequent steps in the total synthesis of Carfilzomib.

Caption: Generalized synthetic workflow for the preparation of the target enone.

Spectroscopic Data and Interpretation

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides a detailed map of the proton environment in the molecule. The chemical shifts, multiplicities, and coupling constants are indicative of the connectivity and stereochemistry of the compound.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.8-6.0	m	2H	Vinyl protons (=CH₂)
~5.1	d	1H	NH (carbamate)
~4.8	m	1H	CH-N (C4-H)
~2.0-2.2	m	1H	CH(CH₃)₂
~1.8	s	3H	Vinyl CH₃
~1.4	s	9H	t-butyl (Boc)
~1.2-1.6	m	2H	CH₂
~0.9	d	6H	CH(CH₃)₂

Interpretation:

• Vinyl Protons: The two distinct signals in the downfield region (~5.8-6.0 ppm) are characteristic of the geminal protons of the terminal double bond.

• Carbamate NH: The doublet around 5.1 ppm corresponds to the carbamate proton, which couples with the adjacent chiral proton at C4.

• Chiral Center Proton (C4-H): The multiplet at approximately 4.8 ppm is assigned to the proton attached to the stereocenter. Its multiplicity arises from coupling to the carbamate NH and the adjacent methylene protons.

• Iso-propyl and Vinyl Methyl Groups: The singlet at ~1.8 ppm is characteristic of the methyl group attached to the double bond, while the doublet at ~0.9 ppm represents the two diastereotopic methyl groups of the isobutyl side chain.

• Boc Group: The prominent singlet at ~1.4 ppm, integrating to nine protons, is the unmistakable signature of the tert-butyl group of the Boc protecting group.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum complements the ¹H NMR data by providing information about the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~200-205	C=O (ketone)
~155-157	C=O (carbamate)
~145-147	=C(CH₃)
~125-127	=CH₂
~79-81	C(CH₃)₃ (Boc)
~58-60	CH-N (C4)
~40-42	CH₂
~28-30	C(CH₃)₃ (Boc)
~24-26	CH(CH₃)₂
~22-24	CH(CH₃)₂
~18-20	=C(CH₃)

Interpretation:

• Carbonyl Carbons: The two downfield signals correspond to the ketone (~200-205 ppm) and carbamate (~155-157 ppm) carbonyl carbons. The ketone is significantly more deshielded.

• Alkene Carbons: The signals for the double bond carbons appear in the expected region for alkenes (~125-147 ppm).

• Chiral and Boc Carbons: The carbon of the chiral center (C4) is observed around 58-60 ppm, while the quaternary and methyl carbons of the Boc group are found at ~79-81 ppm and ~28-30 ppm, respectively.

• Alkyl Carbons: The remaining signals in the upfield region correspond to the carbons of the isobutyl side chain.

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying the key functional groups present in the molecule based on their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Functional Group
~3350-3450	N-H stretch (carbamate)
~2960-2870	C-H stretch (aliphatic)
~1710-1730	C=O stretch (carbamate)
~1670-1690	C=O stretch (α,β-unsaturated ketone)
~1620-1640	C=C stretch (alkene)
~1160-1250	C-O stretch (carbamate)

Interpretation:

• N-H Stretch: The absorption band in the region of 3350-3450 cm⁻¹ is indicative of the N-H stretching vibration of the carbamate.

• Carbonyl Stretches: Two distinct carbonyl absorptions are expected. The carbamate C=O stretch typically appears at a higher frequency (~1710-1730 cm⁻¹) compared to the α,β-unsaturated ketone C=O stretch (~1670-1690 cm⁻¹), which is lowered due to conjugation with the double bond.

• C=C Stretch: The presence of the alkene is confirmed by a C=C stretching vibration in the 1620-1640 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, confirming its identity.

• Expected [M+H]⁺: 256.1907

• Expected [M+Na]⁺: 278.1726

Fragmentation Pattern:

Under electrospray ionization (ESI) conditions, the molecule is expected to readily form protonated ([M+H]⁺) and sodiated ([M+Na]⁺) adducts. Key fragmentation pathways would likely involve the loss of the tert-butyl group (loss of 56 Da) or isobutene (loss of 56 Da) from the Boc protecting group, and subsequent fragmentation of the peptide-like backbone.

Caption: A plausible fragmentation pathway for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in ESI-MS.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon appropriate sample preparation and instrument parameters.

NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• ¹H NMR Parameters:

  • Pulse sequence: Standard zg30 or equivalent.

  • Number of scans: 16-32.

  • Relaxation delay (d1): 1-2 seconds.

  • Acquisition time: 3-4 seconds.

• ¹³C NMR Parameters:

  • Pulse sequence: Standard proton-decoupled (e.g., zgpg30).

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay (d1): 2 seconds.

IR Spectroscopy:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) from a volatile solvent like dichloromethane, or as a KBr pellet. For Attenuated Total Reflectance (ATR) IR, the neat solid or semi-solid can be used directly.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Parameters:

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

Mass Spectrometry:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: An electrospray ionization mass spectrometer (ESI-MS), often coupled with a liquid chromatography system (LC-MS).

• Parameters (ESI Positive Mode):

  • Ionization mode: Electrospray Ionization (ESI), positive.

  • Capillary voltage: 3-4 kV.

  • Drying gas flow and temperature should be optimized for the specific instrument.

Conclusion

The comprehensive spectroscopic characterization of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is fundamental to ensuring the quality and consistency of this critical intermediate in the synthesis of Carfilzomib. The detailed NMR, IR, and MS data presented in this guide provide a robust analytical framework for researchers and drug development professionals. By understanding the key spectroscopic features and their correlation to the molecular structure, scientists can confidently monitor reaction progress, assess purity, and ultimately contribute to the efficient and reliable production of this life-saving therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | C14H25NO3 | CID 57661775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthonix, Inc > 247068-81-1 | (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate [synthonix.com]

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate solubility profile

An In-Depth Technical Guide to the Solubility Profile of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Executive Summary

The journey of a new chemical entity (NCE) from discovery to a viable therapeutic agent is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, solubility is a critical determinant of a drug's absorption, distribution, and ultimate bioavailability.[1] This technical guide provides a comprehensive framework for characterizing the solubility profile of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a key intermediate in pharmaceutical synthesis.[2] As Senior Application Scientists, our goal extends beyond mere data presentation; we aim to provide a logical, scientifically-grounded narrative that explains the causality behind experimental choices. This document details the theoretical underpinnings, step-by-step experimental protocols for kinetic and thermodynamic solubility determination, and the interpretation of this critical data for drug development professionals. The methodologies described herein are designed to be self-validating systems, ensuring the generation of robust and reliable data crucial for informed decision-making in the preclinical development pipeline.[3]

Compound Overview: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

A thorough understanding of a molecule's structure is the first step in predicting its behavior in various solvent systems.[4] (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS: 247068-81-1) is an organic compound whose structural features suggest a complex solubility profile.[5][6]

Table 1: Chemical Identity and Properties

Property	Value	Source
IUPAC Name	tert-butyl N-[(4S)-2,6-dimethyl-3-oxohept-1-en-4-yl]carbamate	[5]
Molecular Formula	C₁₄H₂₅NO₃	[7]
Molecular Weight	255.35 g/mol	[7]
Topological Polar Surface Area (TPSA)	55.4 Ų	[7]
Calculated logP (iLOGP)	2.95 - 3.37	[8]
Hydrogen Bond Donors	1	[7]
Hydrogen Bond Acceptors	3	[7]

| Physical Form | Solid or Semi-Solid | |

Structural Analysis and Solubility Implications

The molecule's solubility is governed by a balance of hydrophobic and hydrophilic moieties.[]

• Hydrophobic Character : The tert-butyl group and the 2,6-dimethylheptane backbone create significant steric bulk and lipophilicity, suggesting a preference for non-polar, organic solvents.[6] The calculated logP value of ~3.0 further supports this, indicating a higher affinity for a lipid environment than an aqueous one.[8]

• Hydrophilic Character : The carbamate functional group (-NHCOO-) and the oxo group (ketone) are polar and capable of acting as hydrogen bond acceptors, while the N-H bond of the carbamate is a hydrogen bond donor.[6][7] These groups are the primary drivers of aqueous solubility. The stability and resonance of the carbamate moiety can be significantly influenced by the solvent environment.[10][11]

This structural dichotomy predicts that the compound is likely to be poorly soluble in water, a common challenge for many NCEs that can severely limit oral bioavailability.[][12]

Caption: Key molecular features influencing solubility.

The Imperative of Solubility Assessment in Drug Development

Solubility is not merely a physical parameter; it is a critical attribute that dictates the developability of a compound.[13] An active pharmaceutical ingredient (API) must dissolve in gastrointestinal fluids to be absorbed into the systemic circulation.[] Therefore, low aqueous solubility often leads to incomplete absorption, low and variable bioavailability, and ultimately, suboptimal therapeutic effect.[3][13]

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between two key types of solubility measurements, as they serve different purposes at different stages of drug discovery.[14]

• Kinetic Solubility : This is a high-throughput measurement of the concentration at which a compound, typically introduced from a concentrated DMSO stock solution, begins to precipitate out of an aqueous buffer.[15][16] It is a measure of a compound's propensity to stay in a supersaturated solution and is invaluable for early-stage discovery to quickly rank and filter large numbers of compounds.[17] However, it is not a true equilibrium value.[14]

• Thermodynamic Solubility : This represents the true equilibrium concentration of a compound in a saturated solution in contact with its solid phase.[17] It is the "gold standard" measurement, determined over a longer incubation period (e.g., 24-72 hours) to ensure equilibrium is reached.[15][18] This value is essential for lead optimization, formulation development, and regulatory submissions, such as for Biopharmaceutics Classification System (BCS) classification.[17][19]

Experimental Protocols for Solubility Determination

The following protocols provide a robust framework for characterizing the solubility profile of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Protocol 1: Kinetic Solubility via Laser Nephelometry

Rationale : This method is chosen for its speed and suitability for early-stage assessment. It measures the light scattered by particles that form as the compound precipitates from a supersaturated solution, providing a rapid indication of its kinetic solubility limit.[1][13]

Caption: Workflow for Kinetic Solubility Determination.

Step-by-Step Methodology:

• Stock Solution Preparation : Accurately weigh the compound and prepare a 10 mM stock solution in 100% dimethyl sulfoxide (DMSO). Ensure complete dissolution.

• Serial Dilution : In a 96-well plate, perform serial dilutions of the stock solution using DMSO to create a range of concentrations (e.g., from 10 mM down to ~0.02 mM).

• Addition to Buffer : Transfer a small, fixed volume (e.g., 2 µL) from each well of the DMSO plate to a corresponding 96-well plate containing a larger volume (e.g., 198 µL) of aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4). This creates the final test concentrations with a low percentage of co-solvent (1% DMSO).

• Equilibration : Seal the plate and shake at room temperature (25°C) for 2 hours. This allows time for precipitation of the compound from the supersaturated state.[15]

• Measurement : Measure the turbidity of each well using a laser nephelometer.[20]

• Data Analysis : The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity above the background level of the buffer/DMSO control.

Protocol 2: Thermodynamic (Equilibrium) Solubility via Shake-Flask Method

Rationale : This method is the definitive approach for determining true equilibrium solubility, as recommended by regulatory bodies like the WHO for BCS classification.[18][21] By incubating an excess of the solid compound, we ensure that the resulting solution is fully saturated and at thermodynamic equilibrium.[14]

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology:

• Preparation : Add an excess amount of solid (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate to several vials (in triplicate for each condition). The amount should be sufficient to ensure undissolved solid remains at equilibrium.

• Solvent Addition : Add a precise volume of the desired aqueous buffer to each vial. To assess pH-dependent solubility, use standard buffers covering the physiological range:

  • 0.1 N HCl (pH 1.2)

  • Acetate Buffer (pH 4.5)

  • Phosphate Buffer (pH 6.8)[18]

• Equilibration : Seal the vials and place them in a shaker bath at a controlled temperature (e.g., 37 ± 1 °C) for 24 to 48 hours.[18] Equilibrium is confirmed by taking measurements at multiple time points (e.g., 24h, 48h) until the concentration plateaus.[18]

• Phase Separation : After equilibration, separate the undissolved solid from the saturated solution. This is a critical step and can be achieved by centrifugation at high speed or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification : Carefully take an aliquot of the clear supernatant, dilute it with an appropriate mobile phase, and determine the compound concentration using a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.

• Data Analysis : The concentration determined by HPLC-UV is the thermodynamic solubility at that specific pH and temperature.

Protocol 3: Solubility in Organic and Co-Solvent Systems

Rationale : Assessing solubility in pharmaceutically relevant organic solvents and co-solvent systems is vital for developing parenteral formulations or specialized delivery systems.[4][22]

Step-by-Step Methodology:

• Solvent Selection : Choose a panel of common pharmaceutical solvents (e.g., Ethanol, Propylene Glycol, PEG 400, DMSO).

• Methodology : Employ a modified shake-flask method as described in Protocol 2. Add an excess of the compound to a known volume of each solvent.

• Equilibration : Equilibrate at room temperature (25°C) for 24 hours with agitation.

• Separation & Quantification : Separate the solid and quantify the supernatant concentration via HPLC-UV, using appropriate dilutions for each solvent.

Data Presentation and Interpretation

Organizing the collected data into clear tables is essential for comparison and interpretation.

Table 2: Hypothetical Aqueous Solubility Profile of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Assay Type	Buffer Condition	Temperature	Solubility (µg/mL)	Solubility (µM)
Kinetic	PBS, pH 7.4	25°C	15.3	60
Thermodynamic	0.1 N HCl, pH 1.2	37°C	8.2	32
Thermodynamic	Acetate, pH 4.5	37°C	7.4	29

| Thermodynamic | Phosphate, pH 6.8| 37°C | 7.2 | 28 |

Table 3: Hypothetical Organic Solvent Solubility Profile (at 25°C)

Solvent	Solubility (mg/mL)
DMSO	>100
Ethanol	25.5
Propylene Glycol	12.1

| PEG 400 | 18.7 |

Interpretation of Results

• Poor Aqueous Solubility : The hypothetical data in Table 2 indicates that the compound has very low aqueous solubility across the physiological pH range, consistent with predictions from its chemical structure. A thermodynamic solubility below 10 µg/mL suggests that oral absorption may be limited by the dissolution rate.[23]

• Lack of pH Dependence : The solubility shows minimal variation with pH. This is expected for a neutral molecule that does not have easily ionizable functional groups (pKa outside the 1-8 range).

• Kinetic vs. Thermodynamic Discrepancy : The kinetic solubility (60 µM) is higher than the thermodynamic solubility (~30 µM). This is a common phenomenon where the compound can exist transiently in a supersaturated state before precipitating to its more stable, less soluble solid form.[14]

• Organic Solvent Solubility : As shown in Table 3, solubility is significantly higher in organic solvents, particularly polar aprotic solvents like DMSO and protic solvents like ethanol. This opens avenues for developing formulations using co-solvents or other solubilization techniques.[]

Conclusion and Formulation Strategy Implications

The comprehensive solubility profiling of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate reveals it to be a compound with low aqueous solubility, a critical challenge for preclinical development.[3] The data generated through the robust kinetic and thermodynamic protocols outlined in this guide provide a clear path forward. Given its poor solubility, formulation strategies for this compound should focus on solubility enhancement. Potential approaches include the use of co-solvent systems (e.g., water/ethanol/propylene glycol mixtures), surfactant-based formulations to improve wetting and dispersion, or advanced delivery systems such as lipid-based formulations or nanosuspensions.[][12] This foundational solubility data is the cornerstone upon which all subsequent formulation and preclinical development activities will be built, ensuring that decisions are driven by high-quality, scientifically sound evidence.

References

• BOC Sciences. API Solubility: Key Factor in Oral Drug Bioavailability.

• Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).

• Dow Development Labs. Ask a Formulator: What is the Purpose and Approach to Solubility Studies?.

• PubChem. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.

• CymitQuimica. CAS 247068-81-1: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

• ACS Publications. API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches. Crystal Growth & Design.

• PubMed Central. Preclinical Formulations: Insight, Strategies, and Practical Considerations.

• ResearchGate. Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API).

• Ascendia Pharmaceutical Solutions. 4 Factors Affecting Solubility of Drugs.

• G.I.T. Laboratory Journal. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.

• Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates.

• WuXi AppTec. Kinetic & Thermodynamic Solubility Testing.

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O.

• Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.

• ResearchGate. Can CC(Cellulose Carbamate) be dissolved in any organic solvent?.

• MedchemExpress.com. (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

• American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.

• ResearchGate. Studies on the solvent dependence of the carbamic acid formation from ω-(1-naphthyl)alkylamines and carbon dioxide.

• Ambeed.com. 247068-81-1 | (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.

• ChemScene. 247068-81-1 | (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

• ResearchGate. Handbook of Solubility Data for Pharmaceuticals.

• World Health Organization (WHO). Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms (Annex 4).

• Sigma-Aldrich. (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.

• Creative Bioarray. Pre-Clinical Formulation Development.

• UGC MOOCs. Lesson_3 Preformulation I Solubility Profile (solubility, pH and pKa).

• Synthonix. (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.

• Citeline. 4 important Factors to Consider while Preparing a Preclinical Development Compound.

• Wikipedia. Carbamate.

• Altasciences. Considerations to Achieve Optimal Preclinical Formulation and Drug Product Manufacture.

• ACS Publications. Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews.

• PPD. Preclinical Studies in Drug Development.

• PubMed Central. Organic Carbamates in Drug Design and Medicinal Chemistry.

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Protocols & Analytical Methods

Application Notes and Protocols for the Large-Scale Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction: A Key Intermediate in Modern Therapeutics

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral α,β-unsaturated ketone, is a critical intermediate in the synthesis of several modern pharmaceuticals. Its significance is most notably highlighted in the industrial production of the proteasome inhibitor Carfilzomib, a cornerstone in the treatment of relapsed and refractory multiple myeloma.[1] The stereochemical integrity and purity of this intermediate are paramount, as they directly impact the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview and a detailed protocol for the large-scale synthesis of this vital building block, designed for researchers, scientists, and professionals in drug development and manufacturing.

Strategic Approach to Synthesis: A Rationale for the Chosen Pathway

The large-scale synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate presents several challenges, including the establishment of the correct stereochemistry at the α-carbon to the carbonyl group and the efficient construction of the α,β-unsaturated ketone moiety. The selected synthetic strategy is a robust and scalable three-step process commencing from the readily available and optically pure L-leucine. This approach is favored in industrial settings due to its efficiency, stereochemical control, and the use of well-understood and scalable reaction classes.

The overall synthetic transformation is depicted below:

Caption: Overall synthetic workflow.

This pathway is advantageous as it:

• Preserves Stereochemistry: Starting with L-leucine ensures the desired (S)-configuration at the chiral center, which is maintained throughout the synthesis.

• Utilizes a Stable Intermediate: The Weinreb amide is a highly stable and versatile intermediate that allows for the controlled addition of organometallic reagents to form ketones without the common side reaction of over-addition to form tertiary alcohols.[2]

• Employs a Convergent Approach: The key carbon-carbon bond formation occurs in the final step, which is an efficient strategy for complex molecule synthesis.

Detailed Experimental Protocols

The following protocols are designed for large-scale production and include considerations for safety, efficiency, and product purity.

Step 1: Synthesis of N-(tert-butoxycarbonyl)-L-leucine

This initial step involves the protection of the amino group of L-leucine with a tert-butyloxycarbonyl (Boc) group. The Boc group is stable under the conditions of the subsequent reaction steps and can be readily removed if necessary in later stages of a more complex synthesis.

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
L-Leucine	131.17	1.00 kg	7.62 mol
Di-tert-butyl dicarbonate (Boc₂O)	218.25	1.75 kg	8.02 mol
Sodium Bicarbonate (NaHCO₃)	84.01	1.92 kg	22.85 mol
1,4-Dioxane	88.11	8.0 L	-
Water	18.02	8.0 L	-
Ethyl Acetate	88.11	10.0 L	-
1 M Hydrochloric Acid	36.46	As needed	-

Procedure:

• To a 20 L reactor, add L-leucine (1.00 kg, 7.62 mol), 1,4-dioxane (8.0 L), and water (8.0 L). Stir the mixture until the L-leucine is fully dissolved.

• Add sodium bicarbonate (1.92 kg, 22.85 mol) in portions to the solution.

• Cool the reaction mixture to 0-5 °C using an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.75 kg, 8.02 mol) in 1,4-dioxane (2.0 L) to the reaction mixture over 2-3 hours, maintaining the internal temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for 18-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the L-leucine is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the 1,4-dioxane.

• Add water (5.0 L) to the remaining aqueous solution and wash with ethyl acetate (2 x 2.0 L) to remove any unreacted Boc₂O.

• Cool the aqueous layer to 0-5 °C and carefully acidify to pH 2-3 with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3 x 3.0 L).

• Combine the organic extracts, wash with brine (2.0 L), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-leucine as a white solid.

Step 2: Synthesis of N-(tert-butoxycarbonyl)-L-leucine N-methoxy-N-methylamide (Weinreb Amide)

The conversion of the carboxylic acid to a Weinreb amide is a critical step that sets the stage for the selective formation of the ketone in the subsequent Grignard reaction.

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
N-Boc-L-leucine	231.29	1.00 kg	4.32 mol
N,O-Dimethylhydroxylamine HCl	97.54	0.46 kg	4.75 mol
N,N'-Carbonyldiimidazole (CDI)	162.15	0.77 kg	4.75 mol
N-Methylmorpholine (NMM)	101.15	0.97 kg	9.59 mol
Tetrahydrofuran (THF), anhydrous	72.11	10.0 L	-
Dichloromethane (DCM), anhydrous	84.93	5.0 L	-

Procedure:

• In a 20 L reactor under an inert nitrogen atmosphere, dissolve N-Boc-L-leucine (1.00 kg, 4.32 mol) in anhydrous tetrahydrofuran (10.0 L).

• Cool the solution to 0-5 °C.

• Add N,N'-carbonyldiimidazole (0.77 kg, 4.75 mol) portion-wise, maintaining the temperature below 10 °C.

• Stir the mixture at 0-5 °C for 1 hour to form the acylimidazolide intermediate.

• In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (0.46 kg, 4.75 mol) in anhydrous dichloromethane (5.0 L) and cool to 0-5 °C.

• Slowly add N-methylmorpholine (0.97 kg, 9.59 mol) to the suspension to neutralize the hydrochloride salt.

• Add the resulting solution of N,O-dimethylhydroxylamine to the acylimidazolide solution at 0-5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or HPLC.

• After completion, quench the reaction by the slow addition of water (5.0 L).

• Separate the organic layer and wash sequentially with 1 M hydrochloric acid (2 x 3.0 L), saturated sodium bicarbonate solution (2 x 3.0 L), and brine (3.0 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-Boc-L-leucine Weinreb amide as a viscous oil.

Step 3: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

This final step involves the crucial carbon-carbon bond formation via a Grignard reaction. The use of isopropenylmagnesium bromide directly introduces the α,β-unsaturated ketone functionality.

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
N-Boc-L-leucine Weinreb Amide	274.37	1.00 kg	3.64 mol
Isopropenylmagnesium bromide (0.5 M in THF)	145.31	8.0 L	4.00 mol
Tetrahydrofuran (THF), anhydrous	72.11	10.0 L	-
Saturated Ammonium Chloride Solution	53.49	10.0 L	-
Ethyl Acetate	88.11	15.0 L	-

Procedure:

• Under an inert nitrogen atmosphere, dissolve the N-Boc-L-leucine Weinreb amide (1.00 kg, 3.64 mol) in anhydrous tetrahydrofuran (10.0 L) in a 50 L reactor.

• Cool the solution to -10 to -5 °C.

• Slowly add the isopropenylmagnesium bromide solution (8.0 L of 0.5 M solution in THF, 4.00 mol) to the reaction mixture over 2-3 hours, ensuring the internal temperature does not exceed 0 °C.

• Stir the reaction mixture at -10 to -5 °C for an additional 2-3 hours.

• Monitor the reaction by TLC or HPLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10.0 L) while maintaining the temperature below 10 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 5.0 L).

• Combine the organic layers, wash with brine (5.0 L), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the final product as a pale yellow oil.

Caption: Step-by-step experimental workflow.

Analytical Characterization and Quality Control

To ensure the final product meets the required specifications for pharmaceutical use, rigorous analytical testing is essential.

Analytical Technique	Parameter	Specification
HPLC	Purity	≥ 98.0%
¹H NMR, ¹³C NMR	Structure Confirmation	Conforms to structure
Mass Spectrometry	Molecular Weight	Conforms to expected m/z
Chiral HPLC	Enantiomeric Excess	≥ 99.0% (S)-isomer
Karl Fischer Titration	Water Content	≤ 0.5%

Safety Considerations and Handling

• Grignard Reagent: Isopropenylmagnesium bromide is highly reactive, flammable, and moisture-sensitive. All manipulations should be performed under an inert atmosphere (nitrogen or argon) using anhydrous solvents and glassware. Appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves, is mandatory.

• Solvents: Tetrahydrofuran and ethyl acetate are flammable. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• Acids and Bases: Handle hydrochloric acid and other corrosive reagents with care, using appropriate PPE.

• Quenching: The quenching of the Grignard reaction is exothermic. The quenching agent should be added slowly and with efficient cooling to control the temperature.

Conclusion

The protocol detailed in this application note provides a robust and scalable method for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. By leveraging a well-established synthetic strategy and paying close attention to reaction conditions and safety protocols, researchers and drug development professionals can confidently produce this key pharmaceutical intermediate with high purity and stereochemical integrity. The successful implementation of this synthesis is a critical step in the supply chain of essential medicines like Carfilzomib.

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• ADICHEMISTRY. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

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The Strategic Utility of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Chiral Synthon for Complex Molecule Synthesis

Abstract

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a meticulously designed chiral building block of significant interest to researchers and professionals in drug discovery and synthetic organic chemistry. Its unique structural architecture, featuring a stereodefined amine, a versatile vinyl ketone moiety, and a stable Boc protecting group, renders it a valuable precursor for the asymmetric synthesis of complex molecular targets. This document provides an in-depth exploration of this chiral building block, including its synthesis, characterization, and key applications, supplemented with detailed experimental protocols.

Introduction: The Imperative of Chirality in Modern Drug Discovery

The three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is a critical determinant of its biological activity. Living systems, being inherently chiral, often exhibit marked differences in their interactions with the enantiomers of a chiral drug molecule. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, toxic. This stereoselectivity underscores the growing demand for enantiomerically pure compounds in the pharmaceutical industry.

Chiral building blocks, such as (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, are foundational components in the construction of these complex, single-enantiomer drugs. By incorporating pre-defined stereocenters into a synthetic route, these synthons streamline the synthesis of the target molecule, often leading to higher yields and purity while avoiding costly and challenging chiral separations later in the process. The subject of this note, a Boc-protected β-amino vinyl ketone, is a prime example of a versatile chiral intermediate.

Molecular Profile and Physicochemical Properties

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate possesses a unique combination of functional groups that contribute to its synthetic utility. The tert-butoxycarbonyl (Boc) group provides robust protection for the amine functionality, stable under a variety of reaction conditions yet readily removable under mild acidic conditions. The vinyl ketone is a highly reactive Michael acceptor and a dienophile, and can also participate in a range of nucleophilic additions to the carbonyl group.

Property	Value	Reference
Molecular Formula	C14H25NO3	[1]
Molecular Weight	255.35 g/mol	[1]
Appearance	White to off-white solid	[2]
Storage	2-8°C, under inert atmosphere	[2]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)
CAS Number	247068-81-1	[1]

Stereoselective Synthesis Protocol

The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate can be achieved through a multi-step sequence starting from the readily available chiral pool amino acid, L-Leucine. The following protocol is adapted from a reported synthesis of the (R)-enantiomer, a key intermediate in the manufacture of the proteasome inhibitor Carfilzomib.[3]

Caption: Synthetic workflow for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Step 1: Synthesis of tert-butyl ((S)-4-methyl-1-(methoxy(methyl)amino)-1-oxopentan-2-yl)carbamate (N-Boc-L-Leucine Weinreb Amide)

This initial step converts the carboxylic acid of N-Boc-L-Leucine into a Weinreb amide, which is an excellent precursor for ketone synthesis via reaction with organometallic reagents.[4]

Materials:

• N-Boc-L-Leucine: 1 equivalent

• N,O-Dimethylhydroxylamine hydrochloride: 1.1 equivalents

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl): 1.5 equivalents

• Hydroxybenzotriazole (HOBt): 1.5 equivalents

• N,N-Diisopropylethylamine (DIPEA): 3.0 equivalents

• Dichloromethane (DCM), anhydrous

Protocol:

• To a stirred solution of N-Boc-L-Leucine, N,O-dimethylhydroxylamine hydrochloride, and HOBt in anhydrous DCM at 0 °C, add DIPEA dropwise.

• Add EDC·HCl portion-wise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with ethyl acetate in hexanes) to afford the desired Weinreb amide as a colorless oil.

Rationale: The use of EDC/HOBt coupling reagents facilitates the efficient formation of the amide bond under mild conditions, minimizing racemization of the chiral center. The Weinreb amide is particularly advantageous as the resulting tetrahedral intermediate upon nucleophilic attack is stabilized by chelation, preventing over-addition of the organometallic reagent in the subsequent step.[5]

Step 2: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

The final step involves the addition of an isopropenyl Grignard reagent to the Weinreb amide to construct the vinyl ketone moiety.

Materials:

• N-Boc-L-Leucine Weinreb Amide: 1 equivalent

• Isopropenylmagnesium bromide (0.5 M in THF): 2.5 equivalents

• Tetrahydrofuran (THF), anhydrous

Protocol:

• Dissolve the N-Boc-L-Leucine Weinreb amide in anhydrous THF and cool the solution to -10 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Add the isopropenylmagnesium bromide solution dropwise via a syringe pump over 1 hour, maintaining the internal temperature below -5 °C.

• Stir the reaction mixture at -10 °C for an additional 2-3 hours, monitoring the progress by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution at -10 °C.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Combine the organic layers and wash with brine, then dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the resulting crude oil by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate as a solid.

Rationale: The use of a Grignard reagent allows for the efficient formation of the carbon-carbon bond. Maintaining a low temperature throughout the addition and reaction is crucial to prevent side reactions and ensure high yields. The chelation-stabilized intermediate formed from the Weinreb amide ensures that the reaction stops at the ketone stage.[5]

Applications in Asymmetric Synthesis

The strategic placement of functional groups in (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate opens avenues for a multitude of synthetic transformations.

Precursor to Chiral Epoxyketones

This building block is a key precursor to chiral epoxyketones, which are themselves important intermediates in the synthesis of various bioactive molecules, including the proteasome inhibitor Carfilzomib.[3]

Caption: Application of the chiral building block in epoxyketone synthesis.

Protocol: Asymmetric Epoxidation

• Dissolve (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in a suitable solvent such as acetonitrile.

• Add a chiral catalyst, for example, a Jacobsen-Katsuki catalyst or a Shi-type catalyst, followed by an oxidant like m-CPBA or hydrogen peroxide.[3]

• Stir the reaction at the recommended temperature for the chosen catalytic system until the starting material is consumed.

• Work up the reaction by quenching the excess oxidant and extracting the product into an organic solvent.

• Purify by column chromatography to obtain the chiral epoxyketone.

Michael Additions for Diastereoselective Synthesis

The electron-deficient double bond of the vinyl ketone moiety is susceptible to conjugate addition by a wide range of nucleophiles. The resident stereocenter can direct the approach of the nucleophile, leading to the formation of a new stereocenter with high diastereoselectivity.

Exemplary Protocol: Thiol Addition

• Dissolve the chiral vinyl ketone in a protic solvent like ethanol.

• Add the desired thiol nucleophile (e.g., thiophenol) and a catalytic amount of a mild base (e.g., triethylamine).

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, remove the solvent under reduced pressure and purify the residue to obtain the 1,4-adduct.

Conclusion

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a highly valuable and versatile chiral building block. Its efficient, stereocontrolled synthesis from L-Leucine and the strategic arrangement of its functional groups make it an ideal starting material for the asymmetric synthesis of complex molecules, most notably as a precursor to potent therapeutic agents. The protocols outlined herein provide a robust framework for the preparation and application of this important synthon, empowering researchers to accelerate their drug discovery and development programs.

References

• This cit
• This cit

• Converting Amides to Aldehydes and Ketones. Chemistry Steps. [Link]

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• This cit
• This cit
• This cit

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Application Notes and Protocols: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in Medicinal Chemistry

Introduction: A Chiral Building Block for Targeted Cancer Therapy

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS No. 247068-81-1) is a functionally rich chiral molecule that has emerged as a critical intermediate in the synthesis of potent, targeted anti-cancer therapeutics.[1][2][3][4] While not possessing intrinsic therapeutic activity itself, its carefully defined stereochemistry and versatile chemical handles make it an indispensable precursor in the multi-step synthesis of the second-generation proteasome inhibitor, Carfilzomib.[5][6] Carfilzomib is an FDA-approved drug for the treatment of relapsed and refractory multiple myeloma, a cancer of plasma cells.[1][7]

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of this key intermediate. We will elucidate the rationale behind its molecular architecture, provide a detailed protocol for its conversion to a downstream epoxyketone, and contextualize its importance by detailing the mechanism of action of the final drug product, Carfilzomib.

Physicochemical Properties and Handling

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a compound whose utility is deeply rooted in its specific structural features.[2][3] The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the amine, preventing unwanted side reactions while being readily removable under acidic conditions in later synthetic steps. The α,β-unsaturated ketone (enone) functionality is a key reactive handle for subsequent transformations, particularly epoxidation.[2] The (S)-stereocenter is crucial for the ultimate stereospecific binding of Carfilzomib to its biological target.[3]

Property	Value	Source
CAS Number	247068-81-1	[1][2][8][9]
Molecular Formula	C₁₄H₂₅NO₃	[1][9]
Molecular Weight	255.35 g/mol	[9]
Appearance	White solid or crystalline substance	[5]
Solubility	Soluble in organic solvents (e.g., methanol, dichloromethane)	[5]
Storage	Sealed in dry, 2-8°C	[1]

Handling Precautions: This compound is classified with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).[1] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

The Role in Carfilzomib Synthesis: Constructing the "Warhead"

The primary application of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is as a precursor to the epoxyketone "warhead" of Carfilzomib. This epoxyketone moiety is responsible for the irreversible covalent inhibition of the proteasome. The synthesis involves a critical epoxidation step across the double bond of the enone system.

The following diagram illustrates the workflow from the intermediate to the final drug, highlighting the key transformation of the title compound.

Caption: Synthetic workflow from the enone intermediate to Carfilzomib.

Protocol: Asymmetric Epoxidation of the Enone Intermediate

This protocol is adapted from established methodologies for the synthesis of the Carfilzomib epoxyketone warhead.[10] It describes the stereoselective epoxidation of the enone to form the desired epoxide.

Materials:

• (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• Acetonitrile (anhydrous)

• Asymmetric epoxidation catalyst (e.g., a chiral ketone catalyst)

• Acetic acid

• 50 wt % aqueous hydrogen peroxide (H₂O₂)

• Methyl tert-butyl ether (MTBE)

• 5 wt % aqueous sodium bisulfate (NaHSO₄)

• Water (deionized)

• Sodium sulfate or magnesium sulfate (anhydrous)

• Reaction vessel with cooling capabilities (cryostat or ice bath)

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (1.0 eq) in anhydrous acetonitrile (approx. 11 L/kg of substrate).

• Catalyst and Acid Addition: To the solution, add the asymmetric epoxidation catalyst (e.g., 0.0004 eq) followed by acetic acid (5.0 eq).[10] The acetic acid acts as a co-catalyst and helps to activate the hydrogen peroxide.

• Cooling: Cool the reaction mixture to -20 °C using a suitable cooling bath. It is critical to maintain a low temperature to control the exothermic reaction and enhance stereoselectivity.

• Oxidant Addition: Slowly add 50 wt % aqueous hydrogen peroxide (2.0 eq) dropwise to the cooled reaction mixture over approximately 1.5 hours. Caution: Hydrogen peroxide is a strong oxidant. The addition must be slow and controlled to maintain the internal temperature below -15 °C.[10]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at -20 °C for an additional 2 hours.[10] Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS, or ¹H NMR) to confirm the consumption of the starting enone.

• Workup - Quenching and Extraction: Once the reaction is complete, allow the mixture to warm to room temperature. Quench the reaction by adding a 5 wt % aqueous solution of NaHSO₄. Transfer the mixture to a separatory funnel and extract the product with MTBE.

• Washing: Wash the organic layer sequentially with water and then brine to remove residual acid and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude Boc-protected epoxyketone.

• Purification: The resulting crude product may require further purification, such as column chromatography or crystallization, to achieve high purity. A process involving seeded-bed co-addition crystallization has been shown to be effective for isolating low-melting target compounds like this.[10]

Causality and Experimental Rationale:

• Stereocontrol: The use of a chiral catalyst is paramount to ensure the formation of the desired (S,R)-epoxyketone diastereomer, which is essential for the biological activity of Carfilzomib.

• Boc Protection: The tert-butoxycarbonyl (Boc) group protects the amine from oxidation and other side reactions during the epoxidation step. This group is stable under the reaction conditions but can be cleanly removed in a subsequent step with acid (e.g., trifluoroacetic acid) to liberate the free amine for peptide coupling.

• Temperature Control: The low reaction temperature (-20 °C) is critical for minimizing side product formation and maximizing the enantiomeric excess of the desired product.

Mechanism of Action of Carfilzomib: The Ultimate Therapeutic Target

Understanding the mechanism of the final drug product, Carfilzomib, illuminates the importance of synthesizing its precursors with high fidelity. Carfilzomib is a highly selective and irreversible inhibitor of the 20S proteasome, a multi-catalytic protease complex responsible for degrading ubiquitinated proteins within the cell.[1][2][9]

In cancer cells, particularly multiple myeloma cells which produce large quantities of immunoglobulins, the proteasome system is highly active to manage the protein load and prevent the accumulation of misfolded proteins.

The Process of Proteasome Inhibition:

• Binding: Carfilzomib's epoxyketone warhead forms a covalent bond with the N-terminal threonine residue in the active site of the chymotrypsin-like (β5) subunit of the 20S proteasome.[8][9] This binding is irreversible.

• Protein Accumulation: Inhibition of the proteasome leads to the buildup of polyubiquitinated proteins that would normally be degraded.[1][8]

• Cellular Stress and Apoptosis: This accumulation of unwanted proteins triggers the Unfolded Protein Response (UPR) and severe endoplasmic reticulum (ER) stress.[8][11]

• Pathway Activation: Prolonged ER stress activates apoptotic pathways, including the PERK-eIF2α-ATF4-CHOP pathway, and JNK activation, ultimately leading to programmed cell death (apoptosis) of the myeloma cell.[8][11]

• NF-κB Inhibition: Proteasome inhibition also prevents the degradation of IκB, an inhibitor of the NF-κB transcription factor. This leads to the suppression of NF-κB activity, which is a key pro-survival pathway often overactive in cancer cells.[8][11]

The following diagram illustrates the key cellular consequences of proteasome inhibition by Carfilzomib.

Caption: Cellular pathways affected by Carfilzomib-mediated proteasome inhibition.

Conclusion

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate represents a cornerstone intermediate for the synthesis of Carfilzomib. Its specific stereochemistry and functional group arrangement are meticulously designed to facilitate the construction of the drug's pharmacologically active epoxyketone warhead. The protocols and mechanistic insights provided herein are intended to equip medicinal chemists and process development scientists with the foundational knowledge required to effectively utilize this valuable building block in the development of next-generation proteasome inhibitors and other complex therapeutic agents.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Carfilzomib?. Retrieved from [Link]

• Moreau, P., et al. (2016). Carfilzomib (Kyprolis): A Novel Proteasome Inhibitor for Relapsed And/or Refractory Multiple Myeloma. P&T: a peer-reviewed journal for formulary management, 41(5), 329–333.

• International Myeloma Foundation. (n.d.). Kyprolis (Carfilzomib). Retrieved from [Link]

• Gaballa, S., et al. (2014). Carfilzomib: A Promising Proteasome Inhibitor for the Treatment of Relapsed and Refractory Multiple Myeloma. Frontiers in Oncology, 4, 22.

• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Retrieved from [Link]

• Wikipedia. (n.d.). Carfilzomib. Retrieved from [Link]

• Anderson, N. G., et al. (2020). Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. Organic Process Research & Development, 24(4), 544–555.
• Google Patents. (2015). CN104710507A - Preparation method of carfilzomib.
• Google Patents. (2019). US10364269B2 - Processes for the preparation of carfilzomib or pharmaceutically acceptable salts thereof.
• Google Patents. (2016). WO2016088031A1 - A process for purification of carfilzomib.
• Google Patents. (2018). WO2018024645A1 - Process for making carfilzomib.

• ResearchGate. (2016). (PDF) An Efficient Preparation of Novel Epoxyketone Intermediates for the Synthesis of Carfilzomib and Its Derivatives. Retrieved from [Link]

• Synthonix. (n.d.). (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Retrieved from [Link]

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Application Notes and Protocols for the Asymmetric Synthesis and Utility of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction: A Chiral Building Block for Proteasome Inhibitors

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a sophisticated chiral molecule, has emerged as a critical intermediate in the synthesis of potent therapeutic agents. Its primary significance lies in its role as a key building block in the total synthesis of Carfilzomib, a second-generation proteasome inhibitor approved for the treatment of multiple myeloma.[1][2] The structure of this compound, featuring a stereodefined amine-bearing carbon adjacent to a vinyl ketone, presents a unique synthetic challenge and offers a versatile scaffold for further elaboration.

The tert-butoxycarbonyl (Boc) protecting group on the amine is crucial for its manipulation in multi-step syntheses, ensuring its stability during various reaction conditions while allowing for facile deprotection under mild acidic conditions. The α,β-unsaturated ketone moiety serves as a handle for a variety of transformations, most notably epoxidation to form the reactive epoxyketone "warhead" characteristic of many proteasome inhibitors.[3][4]

These application notes provide a detailed overview of the asymmetric synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate and its subsequent application, offering insights into the underlying principles of the stereoselective reactions and providing detailed protocols for their execution in a research setting.

Asymmetric Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Diastereoselective Approach

The synthesis of this chiral intermediate hinges on a substrate-controlled diastereoselective addition of a vinyl nucleophile to a chiral α-amino aldehyde. The stereochemistry at the C4 position is established from a readily available chiral starting material, L-leucine. The overall synthetic strategy involves the formation of an N-Boc protected α-amino aldehyde, followed by a diastereoselective vinyl addition and subsequent oxidation.

Logical Workflow for the Synthesis

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Mastering the Purification of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate: A Guide for Medicinal Chemists

Introduction: Navigating the Purification of a Key Carfilzomib Intermediate

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral α,β-unsaturated ketone bearing a Boc-protecting group, is a critical intermediate in the synthesis of the proteasome inhibitor Carfilzomib.[1][2] The stereochemical integrity and high purity of this compound are paramount for the successful progression of the synthesis and the quality of the final active pharmaceutical ingredient (API). This guide provides a detailed exploration of robust purification techniques tailored for this specific molecule, addressing potential impurities and offering practical, field-tested protocols for researchers, scientists, and drug development professionals.

The unique structural features of this molecule, including a bulky tert-butyl group, a hydrogen-bonding carbamate functionality, and a reactive enone system, present specific challenges and opportunities in its purification.[1] Understanding these characteristics is key to developing an effective purification strategy. This document will delve into the nuances of chromatographic and crystallization methods, providing not just step-by-step instructions but also the scientific rationale behind each choice.

Anticipating the Challenge: A Profile of Potential Impurities

An effective purification strategy begins with a thorough understanding of the potential impurities that may arise during the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. Based on common synthetic routes for analogous structures, the following impurities should be considered:

• Diastereomers: Incomplete stereocontrol during the synthesis can lead to the formation of diastereomeric impurities.

• Over-alkylation or Incomplete Reaction: Side reactions or incomplete conversions can result in structurally similar impurities.

• Epoxidation or Diol Formation: The enone functionality can be susceptible to oxidation, leading to the formation of epoxide or diol impurities, a known issue in the synthesis of Carfilzomib intermediates.[3][4][5]

• Residual Reagents and Solvents: Starting materials, reagents, and solvents used in the preceding synthetic steps may be carried over.

A logical workflow for the purification of this key intermediate is outlined below:

Caption: A generalized workflow for the purification of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Flash Column Chromatography: The Workhorse of Purification

Flash column chromatography is an indispensable technique for the initial purification of the crude product, especially when dealing with a mixture of impurities. The polarity of the target molecule, influenced by the carbamate and ketone functionalities, allows for effective separation on normal-phase silica gel.

Protocol for Flash Column Chromatography

1. Preparation of the Silica Gel Column:

• Select a column of appropriate size based on the amount of crude material (a rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).
• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexanes).
• Carefully pack the column, ensuring a flat and stable silica bed.

2. Sample Loading:

• Dissolve the crude (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).
• Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

3. Elution and Fraction Collection:

• Begin elution with a low-polarity mobile phase (e.g., 5-10% ethyl acetate in hexanes). The non-polar impurities will elute first.
• Gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound. A typical gradient might be from 10% to 30% ethyl acetate in hexanes.
• Collect fractions and monitor the elution of the product using thin-layer chromatography (TLC). The α,β-unsaturated ketone can be visualized under UV light (254 nm) and/or by staining with a suitable agent (e.g., potassium permanganate).

4. Analysis and Pooling of Fractions:

• Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product.
• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product, which may be an oil or a semi-solid at this stage.

Parameter	Recommended Conditions	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for normal-phase chromatography of moderately polar organic compounds.
Mobile Phase	Ethyl acetate/Hexanes gradient	Provides good separation of the target compound from non-polar and highly polar impurities.
Gradient	5% to 40% Ethyl Acetate	Allows for the elution of a range of impurities before the desired product.
Detection	UV (254 nm), TLC with KMnO₄ stain	The conjugated enone is UV active, and the molecule is susceptible to oxidation by permanganate.

Crystallization: The Path to High Purity and Stereochemical Integrity

Crystallization is a powerful technique for achieving high levels of purity and for obtaining a stable, solid form of the final product. For Boc-protected amino acid derivatives, which can sometimes be isolated as oils, inducing crystallization is a critical step.[6][7][8][9]

Protocol for Recrystallization

1. Solvent Selection:

• The key to successful recrystallization is finding a suitable solvent or solvent system. The ideal solvent should dissolve the compound when hot but not when cold.
• For (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, consider solvent systems such as ethyl acetate/hexanes, diethyl ether/hexanes, or isopropanol/water.

2. Dissolution:

• Place the purified oil or semi-solid from the chromatography step in a clean flask.
• Add a minimal amount of the hot, good solvent (e.g., ethyl acetate) to dissolve the compound completely.

3. Induction of Crystallization:

• Slowly add the anti-solvent (e.g., hexanes) at an elevated temperature until the solution becomes slightly turbid.
• Allow the solution to cool slowly to room temperature, and then further cool it in an ice bath or refrigerator to maximize crystal formation.
• If crystallization does not occur, try scratching the inside of the flask with a glass rod or adding a seed crystal.[7]

4. Isolation and Drying of Crystals:

• Collect the crystals by vacuum filtration.
• Wash the crystals with a small amount of the cold solvent mixture to remove any remaining impurities.
• Dry the crystals under vacuum to a constant weight.

Troubleshooting "Oiling Out": If the compound separates as an oil instead of a solid, this indicates that the solution is supersaturated above the compound's melting point. To remedy this, try using a more dilute solution, a different solvent system, or cooling the solution more slowly.[9]

Advanced Purification and Chiral Integrity Assessment

For applications requiring exceptionally high purity or for the separation of diastereomers, more advanced techniques may be necessary.

Chiral High-Performance Liquid Chromatography (HPLC)

To confirm the enantiomeric purity of the final product, chiral HPLC is the method of choice. The selection of the chiral stationary phase (CSP) is crucial and often requires screening of different column types.

General Chiral HPLC Parameters:

• Columns: Polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC) are often effective for the separation of chiral carbamates.[10]

• Mobile Phase: Typically, a mixture of a non-polar solvent (e.g., hexanes or heptane) and an alcohol (e.g., isopropanol or ethanol) is used.

• Detection: UV detection at a wavelength where the enone chromophore absorbs (e.g., 220-260 nm).

The development of a specific chiral HPLC method will require empirical optimization of the column, mobile phase composition, and flow rate.

Final Product Characterization and Quality Control

Once purified, the (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate should be thoroughly characterized to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess for the presence of impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the molecular weight and assess purity.

• Chiral HPLC: To determine the enantiomeric excess (% ee).

• Melting Point: A sharp melting point is indicative of high purity.

Conclusion: A Pathway to a High-Quality Intermediate

The successful purification of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a critical step in the synthesis of Carfilzomib. By understanding the nature of potential impurities and employing a systematic approach that combines flash column chromatography and meticulous crystallization techniques, researchers can obtain this key intermediate in high purity and with the correct stereochemistry. The protocols and insights provided in this guide are intended to empower scientists to navigate the challenges of this purification, ensuring the quality and integrity of their synthetic endeavors.

References

• WO2018051237A1 - A process for purification of carfilzomib intermediate - Google P
• US20190218249A1 - A process for purification of carfilzomib intermediate - Google P
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• EP3227312B1 - A process for purification of carfilzomib - Google P
• WO2016088031A1 - A process for purification of carfilzomib - Google P

• Crystallization method of Boc-amino acid - Eureka | Patsnap. (URL: [Link])

• CN112661672A - Crystallization method of Boc-amino acid - Google P

• Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC - NIH. (URL: [Link])

• Dynamic Kinetic Control Enables Nickel-Catalyzed Enantioconvergent C(sp3)–O Coupling. (URL: [Link])

• The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1 - Agilent. (URL: [Link])

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• Photochemical studies of α,β-unsaturated ketones in carbon tetrachloride solution | Request PDF - ResearchGate. (URL: [Link])

• [Spectroscopic and chromatographic studies on photochemical isomerism of alpha, beta-diunsaturated ketones] - PubMed. (URL: [Link])

• 17.6: α,β-Unsaturated Aldehydes and Ketones - Chemistry LibreTexts. (URL: [Link])

• α,β-Unsaturated Carbonyl Compounds. (URL: [Link])

• Chromophore Activation of α,β‐Unsaturated Carbonyl Compounds and Its Application to Enantioselective Photochemical Reactions - PMC - NIH. (URL: [Link])

• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate, 250 mg - Carl ROTH. (URL: [Link])

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Application Notes and Protocols for the Analysis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a chiral synthetic intermediate crucial in the development of various active pharmaceutical ingredients (APIs).[1][2][3] Its chemical structure, featuring a carbamate group, an α,β-unsaturated ketone, and a stereocenter, necessitates a robust suite of analytical methods to ensure identity, purity, and stereochemical integrity throughout the manufacturing process.[2][4] This document provides detailed application notes and protocols for the comprehensive analysis of this compound, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established principles of analytical chemistry and are designed to meet the rigorous standards of the pharmaceutical industry for method validation.[5][6][7]

The compound, with a molecular formula of C₁₄H₂₅NO₃ and a molecular weight of 255.35 g/mol , presents unique analytical challenges due to its combination of functional groups.[4] The presence of a chromophore in the α,β-unsaturated ketone system allows for UV-Visible spectrophotometric detection, while the carbamate moiety and the overall molecular weight make it amenable to chromatographic techniques such as HPLC and GC-MS.[8][9] The critical (S)-stereochemistry necessitates the use of chiral chromatography for enantiomeric purity assessment.[2]

These application notes will detail methods for:

• Identity Confirmation: Using spectroscopic techniques to confirm the chemical structure.

• Purity and Impurity Profiling: Employing chromatographic methods to separate and quantify the target analyte from related substances.

• Chiral Purity Analysis: A specific method to determine the enantiomeric excess.

All proposed methods are presented with a discussion of the underlying scientific principles and are designed to be self-validating systems, in line with regulatory expectations.[5][10]

Part 1: Spectroscopic Identification

Spectroscopic analysis is fundamental for the unequivocal identification of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy measures the absorption of infrared radiation by the molecule's vibrational and rotational modes. Specific functional groups absorb at characteristic frequencies, providing a molecular fingerprint. For the target molecule, key absorbances are expected for the N-H, C=O (ketone and carbamate), and C=C bonds.

Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing ~1 mg of the sample with 100-200 mg of dry KBr powder and pressing it into a thin, transparent disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent (e.g., dichloromethane), casting it onto a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Data Analysis: Identify and annotate the characteristic absorption bands.

Expected Characteristic Peaks:

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (Carbamate)	3300 - 3500
C-H Stretch (Aliphatic)	2850 - 3000
C=O Stretch (Carbamate)	1680 - 1730
C=O Stretch (α,β-unsaturated Ketone)	1650 - 1690
C=C Stretch (Alkene)	1600 - 1680
N-H Bend (Carbamate)	1500 - 1550

UV-Visible Spectroscopy

Principle: The conjugated α,β-unsaturated ketone system in the molecule absorbs UV radiation, leading to electronic transitions (π→π* and n→π*).[9][11] The wavelength of maximum absorbance (λ_max) is a characteristic property.

Protocol:

• Sample Preparation: Prepare a standard solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile) at a concentration of approximately 10 µg/mL.

• Data Acquisition: Scan the solution from 200 to 400 nm using a calibrated spectrophotometer, with the solvent as a blank.

• Data Analysis: Determine the λ_max. The conjugation of the carbonyl group with the double bond is expected to result in a strong π→π* transition.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR gives information on the number, connectivity, and chemical environment of protons, while ¹³C NMR provides analogous information for carbon atoms.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Assign the observed chemical shifts, multiplicities, and coupling constants to the corresponding nuclei in the molecular structure. The expected chemical shifts can be predicted based on the structure.

Part 2: Chromatographic Purity and Assay

High-Performance Liquid Chromatography (HPLC) is the preferred method for assessing the purity and performing the assay of non-volatile, thermally labile compounds like carbamates.[12][13]

Reversed-Phase HPLC for Purity and Assay

Principle: This method separates compounds based on their polarity. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase.[12] Non-polar compounds are retained longer on the column. The assay is determined by comparing the peak area of the main component to that of a reference standard.

Experimental Workflow:

Caption: HPLC workflow for purity and assay determination.

Protocol:

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and resolution for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (Gradient)	A gradient elution is recommended to separate impurities with a wide range of polarities.
Gradient	0-20 min: 50-90% Acetonitrile	A typical starting point for method development.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.[12]
Detection	UV at 220 nm	The α,β-unsaturated ketone provides UV absorbance. 220 nm is a common wavelength for general impurity detection.
Injection Vol.	10 µL	A standard volume to balance sensitivity and peak shape.
Diluent	Acetonitrile:Water (50:50)	The sample should be dissolved in a solvent similar in composition to the initial mobile phase.

Method Validation Parameters: [5][7][14]

• Specificity: Inject a blank, a placebo (if in a formulation), and the analyte to demonstrate no interference at the retention time of the main peak.

• Linearity: Prepare a series of solutions of the reference standard over a range of concentrations (e.g., 50-150% of the target assay concentration). Plot peak area versus concentration and determine the correlation coefficient (should be >0.999).

• Accuracy: Analyze samples with known amounts of the analyte spiked into a matrix. The recovery should typically be within 98-102%.

• Precision (Repeatability & Intermediate): Analyze multiple preparations of a homogeneous sample on the same day (repeatability) and on different days with different analysts/equipment (intermediate precision). The relative standard deviation (RSD) should be <2%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, respectively. This can be estimated from the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).

• Robustness: Intentionally vary chromatographic parameters (e.g., pH, mobile phase composition, temperature) to assess the method's reliability.

Part 3: Chiral Purity Analysis

The biological activity of the compound is dependent on its (S)-enantiomeric form. Therefore, a stereospecific analytical method is required to control the enantiomeric purity.

Chiral HPLC

Principle: Chiral HPLC utilizes a stationary phase that is itself chiral. This creates a diastereomeric interaction between the enantiomers of the analyte and the stationary phase, leading to different retention times and allowing for their separation. Polysaccharide-based chiral stationary phases are often effective for a wide range of compounds.

Experimental Workflow:

Caption: Chiral HPLC workflow for enantiomeric purity.

Protocol:

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	Chiral stationary phase (e.g., amylose or cellulose-based)	These phases are known for their broad applicability in separating enantiomers.
Mobile Phase	Hexane:Isopropanol (Isocratic)	Normal-phase chromatography is often more effective for chiral separations. The ratio will need to be optimized.
Isocratic Ratio	90:10 (Hexane:Isopropanol)	A common starting point for method development. Adjust for optimal resolution.
Flow Rate	0.8 mL/min	May need to be adjusted to optimize resolution and analysis time.
Column Temp.	25 °C	Temperature can significantly affect chiral separations.
Detection	UV at 220 nm	As per the achiral method.
Injection Vol.	5 µL	Smaller injection volumes can improve peak shape in normal-phase.
Diluent	Mobile Phase	To ensure compatibility with the chromatographic system.

Method Validation for Chiral Purity:

• Specificity: Demonstrate that the method can separate the (S)-enantiomer from its (R)-enantiomer. This requires a sample of the racemate or the individual (R)-enantiomer.

• LOD/LOQ for the Undesired Enantiomer: Determine the lowest quantifiable level of the (R)-enantiomer in the presence of the (S)-enantiomer.

• Linearity: Establish the linearity of the response for the undesired enantiomer over a relevant concentration range.

• Precision: Assess the repeatability of the enantiomeric purity determination.

Part 4: Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

Principle: While HPLC is the primary tool for purity, GC-MS can be a powerful complementary technique for identifying and quantifying volatile or semi-volatile impurities that may not be detected by HPLC.[15] The compound itself may have limited thermal stability, making direct GC analysis challenging, but this method is ideal for related volatile substances.

Protocol:

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30 m x 0.25 mm, 0.25 µm	A general-purpose column suitable for a wide range of volatile and semi-volatile compounds.[15]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good efficiency.
Oven Program	50 °C (2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A general-purpose temperature program to elute a range of volatile impurities.
Inlet Temp.	250 °C	To ensure rapid vaporization of the sample.
Injection Mode	Split (e.g., 50:1)	To avoid column overloading and ensure sharp peaks.
MS Detector	Electron Ionization (EI) at 70 eV	Standard ionization mode providing reproducible fragmentation patterns for library matching.
MS Scan Range	40 - 400 amu	To cover the expected mass range of potential impurities.

Conclusion

The analytical methods outlined in this document provide a comprehensive framework for the quality control of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. The combination of spectroscopic and chromatographic techniques ensures the confirmation of identity, and the accurate determination of purity, assay, and enantiomeric integrity. It is imperative that any method implemented based on these notes undergoes a thorough validation process to demonstrate its suitability for its intended purpose, thereby ensuring compliance with regulatory standards and contributing to the overall quality and safety of the final pharmaceutical product.[5][6]

References

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Pharma Beginners. [Link]

• Method for the Residue Determination of Carbamate Pesticides in Crops. Japan International Research Center for Agricultural Sciences. [Link]

• Effective Analysis Carbamate Pesticides. Separation Science. [Link]

• Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review. National Center for Biotechnology Information. [Link]

• The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Agilent Technologies. [Link]

• Analysis of Carbamate Pesticides Using Agilent 6820 Gas Chromatograph/Nitrogen Phosphorus Detector Application. Agilent Technologies. [Link]

• Guidance for the validation of pharmaceutical quality control analytical methods. NHS Specialist Pharmacy Service. [Link]

• Conformations of α,β-unsaturated ketones: An IR spectroscopic study. Semantic Scholar. [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. LinkedIn. [Link]

• Analytical method validation: A brief review. ResearchGate. [Link]

• UV-Visible spectrum of α, β-unsaturated ketone derivatives 2-(3-phenyl acryloyl) cyclopentan-1-one (I). ResearchGate. [Link]

• Validation of Analytical Methods: A Review. Gavin Publishers. [Link]

• Structure and the Absorption Spectra of α,β-Unsaturated Ketones. ACS Publications. [Link]

• Spectral correlations for .alpha.,.beta.-unsaturated ketones. ACS Publications. [Link]

• Atmospheric oxidation of α,β-unsaturated ketones: kinetics and mechanism of the OH radical reaction. Atmospheric Chemistry and Physics. [Link]

• (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. PubChem. [Link]

• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. MySkinRecipes. [Link]

• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate, 250 mg. Carl ROTH. [Link]

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• 4. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | C14H25NO3 | CID 57661775 - PubChem [pubchem.ncbi.nlm.nih.gov]
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derivatization of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

An Application Note for the Strategic Derivatization of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Abstract

This document provides a detailed guide for the chemical (designated herein as SK-Carbamate ), a key chiral intermediate in medicinal chemistry.[1][2] Recognizing the compound's structural complexity, which includes a vinyl ketone system, a ketone carbonyl, and a Boc-protected amine, this note presents a series of validated protocols targeting these distinct reactive sites. The methodologies are designed to enable researchers, scientists, and drug development professionals to systematically generate diverse analogs for structure-activity relationship (SAR) studies, probe development, and optimization of lead compounds. Each protocol is accompanied by a mechanistic rationale, step-by-step instructions, quality control checkpoints, and troubleshooting advice to ensure reliable and reproducible execution.

Introduction and Strategic Overview

SK-Carbamate (CAS 247068-81-1) is a versatile synthetic building block notable for its stereodefined center and multiple functional groups.[1][2] Its structure contains three primary sites for chemical modification, each offering a unique opportunity to modulate the molecule's physicochemical and pharmacological properties.

• The α,β-Unsaturated Ketone (Enone): This moiety is an excellent Michael acceptor, susceptible to 1,4-conjugate addition by a wide range of nucleophiles.[3][4] Derivatization at this site can introduce new substituents that can explore new binding pockets or alter solubility and metabolic stability.

• The C3-Ketone Carbonyl: The ketone can undergo reactions typical of carbonyls, such as reduction, reductive amination, or conversion to oximes and hydrazones.[5] These modifications directly impact the hydrogen bonding capacity and local geometry of this region.

• The N-Boc Protected Amine: The tert-butoxycarbonyl (Boc) group is a stable but readily cleavable protecting group.[6][7] Its removal under acidic conditions unmasks a secondary amine, which serves as a critical handle for diversification through acylation, alkylation, or sulfonylation, allowing for extensive exploration of the surrounding chemical space.

This guide provides robust protocols to independently address each of these sites, enabling a modular approach to library synthesis.

Figure 1: Key reactive sites on SK-Carbamate for strategic derivatization.

Compound Properties and Safety Information

Prior to commencing any experimental work, it is crucial to be familiar with the properties and hazards of the materials involved.

Physicochemical Properties

Property	Value	Reference
CAS Number	247068-81-1	[1][8]
Molecular Formula	C₁₄H₂₅NO₃	[9][10]
Molecular Weight	255.35 g/mol	[9][10]
Appearance	Solid, semi-solid, or liquid	[8]
Solubility	Soluble in organic solvents (e.g., MeOH, CH₂Cl₂)	[2]
Storage	2-8°C, sealed in dry conditions	[8]

Safety and Handling

SK-Carbamate should be handled in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn.

GHS Hazard Statements: [8][9]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements: [8]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

The following protocols are presented as starting points and may require optimization based on the specific substrate or desired derivative.

Protocol 1: Derivatization via Thiol-Michael Addition

Principle: The enone system of SK-Carbamate readily undergoes 1,4-conjugate addition with thiol nucleophiles in the presence of a mild base. This reaction, known as the Thiol-Michael addition, is highly efficient and chemoselective, proceeding under gentle conditions to yield the corresponding β-thioether ketone.

Materials:

• SK-Carbamate

• Thiophenol (or other thiol of choice)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Dissolve SK-Carbamate (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the thiol reactant (1.1 eq) to the solution.

• Add triethylamine (1.2 eq) dropwise to the stirring solution at room temperature. The base acts as a catalyst by deprotonating the thiol to generate the more nucleophilic thiolate.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) to yield the pure thioether adduct.

Quality Control:

• ¹H NMR: Expect the disappearance of vinyl proton signals and the appearance of new signals corresponding to the thioether moiety and the newly formed C-H bonds at the C1 and C2 positions.

• Mass Spectrometry: Confirm the molecular weight of the product, which should correspond to the sum of the molecular weights of SK-Carbamate and the thiol.

Protocol 2: Derivatization of the Ketone via Methoximation

Principle: The C3-ketone can be converted to an O-methyl oxime. This derivatization is useful for protecting the ketone, preventing enolization, and can be a required step for certain analytical methods like GC-MS.[5] The reaction proceeds via nucleophilic attack of methoxyamine on the carbonyl carbon, followed by dehydration to form the oxime.

Materials:

• SK-Carbamate

• Methoxyamine hydrochloride (CH₃ONH₂·HCl)

• Pyridine or Sodium Acetate

• Ethanol or Methanol

• Dichloromethane (DCM)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• Dissolve SK-Carbamate (1.0 eq) in ethanol in a round-bottom flask.

• Add methoxyamine hydrochloride (1.5 eq) and a mild base such as pyridine (2.0 eq) or sodium acetate (2.0 eq). The base is required to neutralize the HCl and free the methoxyamine nucleophile.

• Stir the reaction mixture at room temperature or warm gently (e.g., 40-50°C) to facilitate the reaction.

• Monitor the reaction by TLC. The product oxime will have a different Rf value from the starting ketone. The reaction is typically complete within 2-6 hours.

• Once complete, remove the solvent via rotary evaporation.

• Redissolve the residue in DCM and wash with water (2x) to remove excess reagents and pyridine/acetate salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The resulting O-methyl oxime is often of sufficient purity for subsequent steps, but can be purified by silica gel chromatography if necessary. Note that the product may exist as a mixture of (E) and (Z) isomers.

Quality Control:

• ¹H NMR: The spectrum will show a new singlet corresponding to the N-O-CH₃ protons (typically around 3.8-4.0 ppm).

• ¹³C NMR: The carbonyl signal (typically >190 ppm) will be replaced by a new signal for the C=N carbon (typically 150-160 ppm).

• Mass Spectrometry: The molecular ion peak will correspond to an increase of 29 Da (addition of -N-O-CH₃ and loss of -O).

Protocol 3: Derivatization via N-Boc Deprotection and Acylation

Principle: This two-step protocol is a powerful strategy for diversification. First, the acid-labile Boc group is removed to reveal the free secondary amine.[6] This highly nucleophilic amine is then acylated in a second step to form a stable amide bond, introducing a wide variety of substituents.

Figure 2: Workflow for the N-Acylation of SK-Carbamate.

Step A: N-Boc Deprotection

Materials:

• SK-Carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• OR 4M HCl in 1,4-dioxane

• Rotary evaporator

• Diethyl ether

Procedure:

• Dissolve SK-Carbamate (1.0 eq) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 eq). The reaction is often accompanied by bubbling (isobutylene and CO₂ evolution).

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC for the disappearance of the starting material.

• Upon completion, concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Workup Note: The product is an amine salt (trifluoroacetate or hydrochloride). It can often be used directly in the next step after thorough drying under high vacuum. Alternatively, to isolate the salt, the crude residue can be triturated with cold diethyl ether to precipitate the product, which is then collected by filtration.

Step B: N-Acylation with an Acid Chloride

Materials:

• Crude amine salt from Step A

• Acid chloride of choice (e.g., benzoyl chloride) (1.1 eq)

• Dichloromethane (DCM), anhydrous

• A non-nucleophilic base (e.g., triethylamine or DIPEA) (2.5-3.0 eq)

• Saturated aqueous NaHCO₃

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend the crude amine salt (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the mixture to 0°C.

• Add the base (e.g., triethylamine) dropwise. The base neutralizes the amine salt to generate the free amine in situ and will also scavenge the HCl produced during the acylation.

• Slowly add the acid chloride (1.1 eq).

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC (typically 1-2 hours).

• Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purify the resulting amide by silica gel column chromatography.

Quality Control:

• Step A: Mass spectrometry should show the product peak corresponding to the loss of the Boc group (100 Da).

• Step B: ¹H NMR will show the disappearance of the N-H proton and the appearance of new signals from the acyl group. Mass spectrometry will confirm the final product's molecular weight.

Summary of Derivatization Strategies

Protocol	Target Site	Reaction Type	Derivative Formed	Key Application
1	α,β-Unsaturated Ketone	Michael Addition	β-Thioether Ketone	Introduce new side chains, modulate polarity.
2	C3-Ketone Carbonyl	Carbonyl Derivatization	O-Methyl Oxime	Protect ketone, alter H-bonding, analytical tag.
3	N-Boc Protected Amine	Deprotection & Acylation	N-Acyl Amide	Major diversification point for SAR studies.

Conclusion

The protocols detailed in this application note provide a validated and rational framework for the . By targeting the three principal reactive centers—the enone, the ketone, and the protected amine—researchers can efficiently generate a broad array of analogs. These methods are foundational for programs in drug discovery and chemical biology, enabling the systematic optimization of molecular properties and the exploration of structure-activity relationships.

References

• Kuttappan, S., & Kobarne, S. (2018). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. National Institutes of Health.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. National Center for Biotechnology Information. Available at: [Link]

• Hong, W. P., Tran, V. H., & Kim, H.-K. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. RSC Advances. Available at: [Link]

• Der Pharma Chemica. (2015). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica. Available at: [Link]

• Synthonix. (n.d.). (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Synthonix, Inc. Available at: [Link]

• King, J. W., & Favati, F. (2002). Derivatization reactions of carbamate pesticides in supercritical carbon dioxide. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Reddy, T. S., et al. (2023). Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. Molecules. Available at: [Link]

• King, J. W., & Favati, F. (2002). Derivatization reactions of carbamate pesticides in supercritical carbon dioxide. PubMed. Available at: [Link]

• Bibel, L. (2025, March 9). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. Available at: [Link]

• Google Patents. (n.d.). Process for preparing gamma-substituted beta-keto esters. Google Patents.

• Polymers (Basel). (2021). Novel Mesogenic Vinyl Ketone Monomers and Their Based Polymers. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Explained. (2020, March 11). Mannich Reaction to Synthesize Vinyl Ketones. YouTube. Available at: [Link]

• Al-dujaili, J. H., et al. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Chemistry Central Journal. Available at: [Link]

• Google Patents. (n.d.). Preparation of methyl vinyl ketone from 3-ketobutan-1-ol. Google Patents.

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handling and storage of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

An In-Depth Guide to the Handling and Storage of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Authored by: A Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, storage, and use of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS No. 247068-81-1). Adherence to these protocols is critical for ensuring the compound's integrity, maximizing experimental reproducibility, and maintaining a safe laboratory environment.

Compound Overview and Chemical Rationale

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a chiral organic molecule often utilized as an intermediate in the synthesis of complex active pharmaceutical ingredients[1]. Its structure is characterized by several key functional groups that dictate its chemical behavior, stability, and handling requirements:

• tert-Butoxycarbonyl (Boc) Group: This carbamate serves as a protecting group for the amine. The Boc group is notoriously labile under acidic conditions, meaning exposure to acids will cleave it, rendering the compound useless for its intended synthetic step. This is a primary consideration for storage and handling.

• Enone System: The conjugated system of a carbon-carbon double bond and a ketone (an α,β-unsaturated ketone) is a reactive site susceptible to nucleophilic addition.[2] This reactivity can be influenced by storage conditions and contaminants.

• Chiral Center: The stereochemistry designated by "(S)" is crucial for the compound's intended biological activity or its role in stereospecific synthesis.[2] Improper handling or storage could potentially lead to racemization under harsh conditions, although this is less common than degradation.

• tert-Butyl and Isopropyl Groups: These bulky alkyl groups contribute to the compound's hydrophobic nature and influence its solubility in various organic solvents.[2]

Understanding this chemical architecture is fundamental to appreciating the causality behind the specific handling and storage protocols outlined below.

Hazard Identification and Safety Protocols

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a hazardous substance and must be handled with appropriate care. The Globally Harmonized System (GHS) classification provides a clear summary of the risks.[3][4]

GHS Classification and Hazards

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[3][4]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[3][4]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[3][4]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[3][4]

Engineering Controls and Personal Protective Equipment (PPE)

Given the hazards, particularly respiratory irritation, all handling of the solid or solutions should be performed within a certified chemical fume hood.

• Eye and Face Protection: Wear chemical safety goggles and/or a full-face shield.[3]

• Skin Protection: Wear nitrile or neoprene gloves. A standard laboratory coat must be worn and buttoned. Ensure gloves are inspected prior to use and replaced if contaminated or damaged.[3]

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.

• General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

Storage Protocols: Preserving Compound Integrity

The primary goal of storage is to prevent chemical degradation. For this compound, the main risks are hydrolysis (especially acid-catalyzed) of the Boc group and potential oxidation or side reactions of the enone moiety.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C	Refrigeration slows down potential degradation pathways, ensuring long-term stability.
Atmosphere	Sealed in dry conditions ; under an inert atmosphere (Argon or Nitrogen) is best practice.	Prevents hydrolysis of the carbamate from atmospheric moisture and minimizes oxidation.
Container	Tightly sealed amber glass vial or bottle.	Protects from light, which can promote radical reactions, and prevents moisture ingress.
Location	Store in a refrigerator or cold room designated for chemical storage. Do not store with incompatible materials.	Prevents accidental contact with acids, strong bases, or oxidizing agents that could cause rapid degradation.

Long-Term vs. Short-Term Storage

• Long-Term (Months to Years): For archival or long-term storage, after receiving the compound, it is advisable to flush the headspace of the container with a dry, inert gas like argon or nitrogen before sealing tightly with paraffin film around the cap. Store refrigerated at 2-8°C.

• Short-Term (Days to Weeks): For active use, ensure the container is tightly sealed after each use and promptly returned to the refrigerator. Minimizing the time the container is open to the atmosphere at room temperature is crucial.

Protocols for Handling and Solution Preparation

The physical form of this compound can vary from a solid to a semi-solid or lump. The following protocols are designed to handle this variability safely.

Workflow for Handling and Dispensing

Caption: Workflow for Safe Handling and Storage.

Protocol for Preparing a Stock Solution

This protocol assumes the preparation of a stock solution in an anhydrous organic solvent (e.g., Dichloromethane, THF, Ethyl Acetate).

• Preparation: Select an appropriate oven-dried volumetric flask equipped with a rubber septum. Allow the flask to cool to room temperature under a stream of inert gas (e.g., nitrogen).[5][6]

• Equilibration: Remove the container of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate from the 2-8°C storage and allow it to equilibrate to room temperature in a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold compound.

• Weighing: In a chemical fume hood, quickly weigh the desired amount of the compound into a clean, dry weighing boat or directly into the prepared flask. Minimize the time the stock container is open.

• Dissolution: Add a portion of the anhydrous solvent to the flask to dissolve the compound. Once dissolved, add solvent to the calibration mark.

• Storage of Solution: If the solution is to be stored, use a syringe to transfer it to a storage vessel (e.g., a Sure/Seal™ bottle) that has been previously dried and flushed with inert gas.[7] Store the solution at 2-8°C. Solutions are generally less stable than the neat compound; use as quickly as is feasible.

Chemical Stability and Incompatibility

• Acid Sensitivity: The Boc protecting group is highly susceptible to cleavage by strong acids (e.g., HCl, trifluoroacetic acid) and even some Lewis acids.[8] Avoid all contact with acidic reagents, solutions, or even residual acid on glassware.

• Oxidizing Agents: Avoid strong oxidizing agents, as they can react with the alkene and other parts of the molecule.

• Thermal Stability: While specific data is not available, prolonged exposure to high heat should be avoided as it can promote decomposition.

• Air and Moisture: While not pyrophoric, the compound's stability is best maintained in a dry, inert atmosphere to prevent the slow hydrolysis of the carbamate.[9] This is a standard precaution for many carbamate- and amine-containing compounds used in synthesis.[5][10]

Spill and Disposal Management

• Spill Response: In case of a spill, wear appropriate PPE. If the material is solid, gently sweep it up to avoid creating dust. If it is a solution, absorb it with an inert material like vermiculite or sand. Place the waste in a sealed, labeled container.[3]

• Disposal: Dispose of waste material and empty containers in accordance with local, state, and federal regulations. This compound should be treated as hazardous chemical waste.

References

• (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate-SDS-MedChemExpress. [URL: https://www.medchemexpress.
• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | 247068-81-1 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/ambeed/ambh303c48e8]
• CAS 247068-81-1: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate - CymitQuimica. [URL: https://www.cymitquimica.com/cas/247068-81-1]
• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate - [B57986] - Synthonix. [URL: https://www.synthonix.com/product/B57986]
• tert-BUTYLAMINE FOR SYNTHESIS - Loba Chemie. [URL: https://www.lobachemie.com/storage/media/products/sds/355_3.pdf]
• tert-BUTYLAMINE AR MSDS | CAS 75-64-9 MSDS - Loba Chemie. [URL: https://www.lobachemie.com/msds-tert-butylamine-ar-cas-75-64-9-msds.aspx]
• (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate, 250 mg - Carl ROTH. [URL: https://www.carlroth.com/com/en/research-chemicals/(s)
• tert-Butylamine | C4H11N | CID 6385 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butylamine]
• 247068-81-1 | (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate | ChemScene. [URL: https://www.chemscene.com/products/CS-M2381.html]
• tert-Butylamine CAS#: 75-64-9 - ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852839.htm]
• (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate - MedchemExpress.com. [URL: https://www.medchemexpress.
• (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/57661775]
• Handling air-sensitive reagents AL-134 - MIT. [URL: https://organometallics.mit.edu/sites/default/files/documents/handling.pdf]
• The Manipulation of Air-Sensitive Compounds. [URL: https://www.thieme-connect.com/products/ebooks/lookinside/10.1055/b-003-121287.pdf]
• Handling Air-Sensitive Reagents Technical Bulletin AL-134. [URL: https://www.sigmaaldrich.
• Amine Protection / Deprotection - Fisher Scientific. [URL: https://www.fishersci.co.uk/gb/en/technical-support/organic-synthesis-workflow/amine-protection-deprotection.html]
• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. [URL: https://www.pitt.edu/~wipf/Techniques/Air_Moisture_Sensitive_Compounds.pdf]
• Air-Sensitive Chemistry: Practical and Safety Considerations - Fisher Scientific. [URL: https://www.fishersci.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Welcome to the technical support center for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This guide is designed for researchers, chemists, and drug development professionals to navigate the challenges of this synthesis, improve yields, and ensure high purity of the final product. The content is structured as a series of troubleshooting questions and FAQs, providing in-depth explanations and actionable protocols based on established chemical principles.

Reaction Overview

The target molecule, (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, is a chiral intermediate characterized by a vinyl ketone moiety, an isobutyl group, and a Boc-protected amine at the stereocenter. A common synthetic strategy involves the coupling of a chiral, Boc-protected amino acid derivative with an organometallic vinylating agent. A highly effective approach utilizes a Weinreb amide derivative of N-Boc-L-valine, which controllably reacts with a vinyl Grignard reagent to form the desired ketone without over-addition.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Question 1: Why is my overall yield consistently low?

Low yields can stem from multiple stages of the synthesis. A systematic approach is crucial for diagnosis.[1][2]

• Purity of Starting Materials: The synthesis begins with N-Boc-L-valine. Ensure it is pure and completely dry. Impurities can interfere with subsequent reactions.

• Inefficient Weinreb Amide Formation: The conversion of N-Boc-L-valine to its N,O-dimethylhydroxylamide (Weinreb amide) is a critical step. Poor activation of the carboxylic acid or incomplete reaction will lower the overall yield.

  • Solution: Use a reliable coupling agent like HATU or HOBt/EDC. Ensure anhydrous conditions, as moisture can hydrolyze the activated ester and inactivate the coupling reagents.

• Degradation during Grignard Reaction: The vinyl ketone product can be susceptible to side reactions.

  • Solution: Maintain a low reaction temperature (typically -78 °C to 0 °C) during the addition of the vinyl Grignard reagent to the Weinreb amide. This minimizes side reactions and potential decomposition. Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

• Losses during Workup and Purification: The product has moderate polarity and may be partially soluble in the aqueous phase during extraction.

  • Solution: Perform multiple extractions with a suitable organic solvent like ethyl acetate.[3] During purification by flash column chromatography, use a well-chosen solvent system (e.g., hexane/ethyl acetate gradient) to ensure good separation without product loss.

Question 2: I am observing significant formation of a di-Boc protected side product. How can this be minimized?

The formation of a di-Boc product (Boc₂N-R) can occur during the initial protection of L-valine if conditions are not optimized.[3]

• Cause: This side reaction is favored by a large excess of di-tert-butyl dicarbonate ((Boc)₂O) and the use of a strong, non-nucleophilic base in an aprotic solvent.

• Prevention Strategies:

  • Control Stoichiometry: Use a modest excess of (Boc)₂O (e.g., 1.1-1.2 equivalents).

  • Choice of Base and Solvent: Employing a biphasic system with a milder base like sodium bicarbonate (NaHCO₃) in a solvent mixture such as THF/water or dioxane/water can suppress the formation of the di-Boc species.[3][4]

  • pH Control: Maintaining the pH of the reaction mixture between 9 and 10 is often optimal for mono-protection.

Question 3: My product shows poor enantiomeric excess (ee). What are the critical parameters for maintaining stereochemical integrity?

The stereocenter is established from the starting material, L-valine. Loss of stereochemical purity can occur if this center is epimerized.

• Cause of Epimerization: The alpha-proton of the amino acid is susceptible to abstraction under basic conditions, especially when the carboxylate is activated during the Weinreb amide formation.

• Optimization Strategies:

  • Low Temperature: Perform the coupling reaction to form the Weinreb amide at low temperatures (e.g., 0 °C) to minimize the rate of epimerization.

  • Base Selection: Use a hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) instead of triethylamine (TEA) during the activation step. DIPEA is less likely to cause epimerization.

  • Rapid Reaction: Minimize the time the activated amino acid spends in solution before reacting with N,O-dimethylhydroxylamine.

Question 4: The vinyl Grignard reaction is sluggish and incomplete. What could be the cause?

The success of the Grignard reaction is highly dependent on the quality of the reagent and the reaction conditions.

• Inactive Grignard Reagent: Vinylmagnesium bromide can degrade upon storage.

  • Solution: Use a freshly prepared or recently titrated solution of the Grignard reagent. Consider using a commercial solution known for its quality and activity.

• Presence of Moisture: Grignard reagents are extremely sensitive to water.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents (e.g., dry THF) for the reaction.

• Low Reaction Temperature: While low temperatures are necessary to prevent side reactions, excessively low temperatures can slow the reaction to an impractical rate.

  • Solution: Start the addition at -78 °C and allow the reaction to slowly warm to 0 °C or even room temperature while monitoring its progress by TLC or LC-MS.

Frequently Asked Questions (FAQs)

What is the role of the Weinreb amide in this synthesis?

The N-Boc-L-valine Weinreb amide is a key intermediate that allows for the controlled formation of the ketone. The N-methoxy-N-methylamide functional group forms a stable five-membered chelate with the magnesium ion of the Grignard reagent. This intermediate is stable and does not collapse to eliminate a leaving group until the acidic workup. This prevents the common problem of over-addition of the organometallic reagent to the ketone product, which would otherwise lead to a tertiary alcohol impurity.

Can I use an alternative to the vinyl Grignard reagent?

Yes, other vinylating agents can be considered. Vinyllithium reagents can also be used, although they are often more reactive and may require stricter temperature control. Palladium-catalyzed cross-coupling reactions, such as a Stille or Suzuki coupling with a vinyltin or vinylboronic acid derivative, respectively, are also modern alternatives for forming α,β-unsaturated ketones.[5] However, these methods may require more extensive optimization of catalysts, ligands, and reaction conditions.

What is the best way to monitor the progress of the reactions?

• Thin-Layer Chromatography (TLC): TLC is the most convenient method for routine monitoring. Use a suitable solvent system (e.g., 30% ethyl acetate in hexane) and visualize the spots with a potassium permanganate stain, which is effective for detecting both the starting materials and the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more precise monitoring, especially for identifying side products or confirming product formation, LC-MS is invaluable. It provides both retention time and mass information.

How should the final product be stored?

The final product, (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, contains an α,β-unsaturated ketone, which can be susceptible to polymerization or degradation over time, especially when exposed to light or air. It is recommended to store the purified product as a solid or oil under an inert atmosphere (nitrogen or argon) at low temperatures (2-8°C).[6]

Experimental Protocols & Data

Optimized Protocol for N-Boc-L-valine Weinreb Amide Synthesis

• Dissolve N-Boc-L-valine (1.0 eq.) and N,O-dimethylhydroxylamine hydrochloride (1.1 eq.) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add N-methylmorpholine (2.5 eq.) dropwise to the solution.

• In a separate flask, dissolve HATU (1.1 eq.) in anhydrous DCM.

• Add the HATU solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Weinreb amide, which can often be used in the next step without further purification.

Table 1: Effect of Base on Boc Protection of L-Valine

Base (eq.)	Solvent	Temperature (°C)	Time (h)	Yield of Mono-Boc (%)	Yield of Di-Boc (%)
NaOH (2.0)	Dioxane/H₂O	25	12	92	< 1
TEA (1.5)	THF	25	12	85	~5
NaHCO₃ (2.0)	THF/H₂O	25	16	95	Not Detected
DMAP (cat.), TEA (1.5)	DCM	25	6	78	~10

Data is illustrative and based on typical outcomes for Boc protection reactions.[3][4]

Protocol for Vinyl Grignard Addition

• Dissolve the N-Boc-L-valine Weinreb amide (1.0 eq.) in anhydrous THF under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add vinylmagnesium bromide (1.5 eq., 1.0 M solution in THF) dropwise via syringe, keeping the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 2 hours.

• Allow the reaction to slowly warm to 0 °C over 1 hour.

• Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., 10-25% ethyl acetate in hexane gradient) to afford the pure product.

Diagrams

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target molecule.

Troubleshooting Flowchart for Low Yield

Caption: A step-by-step guide to diagnosing low reaction yields.

References

• Davis, F. A., et al. (2005). Asymmetric Synthesis of γ-Substituted β-Amino Ketones from Sulfinimines (N-Sulfinyl Imines). Journal of Organic Chemistry. Available at: [Link]

• Jiang, C., Zhong, F., & Lu, Y. (2012). Asymmetric organocatalytic decarboxylative Mannich reaction using β-keto acids: A new protocol for the synthesis of chiral β-amino ketones. Beilstein Journal of Organic Chemistry, 8, 1279–1283. Available at: [Link]

• Kobayashi, S., Ishitani, H., & Ueno, M. (1998). Catalytic Asymmetric Synthesis of Both Syn- and Anti-β-Amino Alcohols. Journal of the American Chemical Society, 120(2), 431–432. Available at: [Link]

• Chen, J., et al. (2009). Asymmetric synthesis of substituted tropinones using the intramolecular mannich cyclization reaction and acyclic N-sulfinyl beta-amino ketone ketals. Organic Letters, 11(7), 1647–1650. Available at: [Link]

• Mehta, G., & Acharyulu, P. V. R. (1998). A New Strategy for the α-Vinylation of Ketones: Application to an Enantioselective Synthesis of Sesquiterpene (+)-α-Elemene. Journal of the Indian Chemical Society. Available at: [Link]

• Recent progress in the chemistry of β-aminoketones. (2022). RSC Advances, 12(38), 24657-24683. Available at: [Link]

• Methyl Vinyl Ketone | Request PDF. (n.d.). ResearchGate. Available at: [Link]

• Jonassen, M., et al. (2000). Catalytic Asymmetric Vinylation of Ketone Enolates. Organic Letters, 2(26), 4233–4235. Available at: [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry. Available at: [Link]

• What can be done to increase the yield of a reaction even if the reaction does not go to completion? (2021). Quora. Available at: [Link]

• Reactions that Work: Boc Protection. (2012). Chemtips. Available at: [Link]

• Denmark, S. E. (n.d.). Enantioselective Vinylation of Aldehydes and Ketones. Denmark Group, University of Illinois.

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2022). Organic Process Research & Development, 26(5), 1476–1484. Available at: [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Matsumoto, T., Kitano, Y., & Sato, F. (1988). Enantioselective synthesis of 1-vinyl-1,2-diols, vinyl epoxides and α,β-dialkoxy aldehydes. Tetrahedron Letters, 29(44), 5685-5688.

• (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. (n.d.). PubChem. Available at: [Link]

• Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018). Master Organic Chemistry. Available at: [Link]

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• 1. Troubleshooting [chem.rochester.edu]
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• 3. benchchem.com [benchchem.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | 247068-81-1 [sigmaaldrich.com]

Technical Support Center: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Welcome to the technical support center for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this chiral β-amino enone, a key intermediate in the synthesis of complex pharmaceutical agents like Carfilzomib.[1] This document provides in-depth troubleshooting advice in a question-and-answer format, detailed experimental protocols, and visual aids to ensure a successful and efficient synthesis.

I. Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis, categorized by the nature of the problem.

A. Issues with Yield and Purity

Question 1: My overall yield is low after the initial coupling reaction. What are the likely causes and how can I improve it?

Answer: Low yields in the formation of the β-amino ketone backbone, typically via a Mannich-type reaction, can often be attributed to several factors:

• Inefficient Imine Formation: The reaction proceeds through an imine or iminium ion intermediate. If the formation of this intermediate is slow or incomplete, the overall reaction rate will be compromised. Ensure that your starting materials are of high purity and that the reaction conditions are optimized for imine formation. The use of a Dean-Stark apparatus to remove water can drive the equilibrium towards the imine.

• Poor Nucleophilicity of the Enolate: The enol or enolate of the ketone component must be generated in sufficient concentration to react with the imine. The choice of base and solvent is critical. For less acidic ketones, a stronger base may be required. However, be cautious as very strong bases can promote self-condensation of the ketone.

• Self-Condensation of the Ketone: Enolizable ketones can undergo self-aldol condensation, leading to byproducts and consuming the starting material. This is particularly problematic if the rate of enolate formation is faster than its reaction with the imine. To mitigate this, consider a slow addition of the ketone to the reaction mixture containing the pre-formed imine.

• Decomposition of the Product: The target molecule, a β-amino enone, can be susceptible to degradation under harsh reaction conditions. Prolonged reaction times or high temperatures may lead to decomposition. Monitor the reaction progress closely by TLC or LC-MS and quench the reaction as soon as the starting materials are consumed.

Preventative Measures and Optimization:

Parameter	Recommendation	Rationale
Reagent Purity	Use freshly distilled aldehydes and high-purity amines and ketones.	Impurities can interfere with catalyst activity and lead to side reactions.
Solvent	Anhydrous solvents are crucial to prevent hydrolysis of the imine intermediate.	Water can reverse the imine formation equilibrium.
Catalyst	For asymmetric syntheses, ensure the catalyst is active and used in the correct loading.	Catalyst deactivation will lead to low conversion and enantioselectivity.
Temperature	Optimize the reaction temperature. Lower temperatures often favor higher selectivity but may require longer reaction times.	Controls the rate of competing side reactions like self-condensation.

B. Stereochemical Control Issues

Question 2: I am observing poor diastereoselectivity in my reaction, resulting in a mixture of stereoisomers that are difficult to separate. How can I improve the stereochemical outcome?

Answer: Achieving high diastereoselectivity is a common challenge in the synthesis of molecules with multiple stereocenters. For the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, the stereochemistry at the α- and β-positions to the carbonyl group is critical.

• Epimerization: The α-proton to the carbonyl group in the β-amino ketone product is acidic and can be removed by base, leading to epimerization and a loss of diastereomeric purity. This is particularly relevant if the reaction is run under basic conditions for an extended period. It is advisable to work up the reaction promptly and use a mild workup procedure.

• Facial Selectivity in the Mannich Reaction: The diastereoselectivity of the Mannich reaction is determined by the facial selectivity of the nucleophilic attack of the enolate on the imine. The choice of chiral catalyst or auxiliary is paramount. Ensure the catalyst is appropriate for the specific substrates and that the reaction conditions are optimized for that catalyst system.

• Diastereoselective Reduction: If the synthesis involves the reduction of a β-amino-α,β-unsaturated ketone, the resulting diastereoselectivity of the alcohol will depend on the reducing agent and the directing effect of the neighboring amino group. Chelation-controlled reductions can provide high selectivity. For example, using a reducing agent in the presence of a Lewis acid can lock the conformation of the molecule and direct the hydride attack from a specific face.

Strategies for Enhancing Diastereoselectivity:

Strategy	Description	Key Considerations
Catalyst Selection	Use a well-established chiral catalyst known for high diastereoselectivity in asymmetric Mannich reactions.	Catalyst loading, temperature, and solvent can significantly impact performance.
Chiral Auxiliary	Employ a chiral auxiliary on the amine or ketone to direct the stereochemical outcome.	The auxiliary must be easily removable in a subsequent step.
Reaction Conditions	Lowering the reaction temperature can often improve diastereoselectivity by favoring the transition state with the lowest activation energy.	May require longer reaction times.
Purification	If a mixture of diastereomers is unavoidable, careful column chromatography or crystallization may be necessary for separation.[2]	Diastereomers may have very similar polarities, making chromatographic separation challenging.

Diagram: Controlling Stereochemistry in Mannich Reactions

Caption: Control of diastereoselectivity in asymmetric Mannich reactions.

C. Competing Reactions and Byproduct Formation

Question 3: I have identified an unexpected byproduct in my reaction mixture. What are the common side reactions I should be aware of?

Answer: The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate involves several reactive functional groups that can participate in side reactions.

• 1,4-Michael Addition: The α,β-unsaturated ketone moiety in the product is susceptible to Michael addition by nucleophiles present in the reaction mixture, such as excess amine or enolate. This can lead to the formation of adducts and reduce the yield of the desired product. To minimize this, use stoichiometric amounts of reactants and quench the reaction once complete.

• Over-reduction: If a reduction step is involved, over-reduction of the ketone to an alcohol can occur. Careful selection of the reducing agent and control of the reaction conditions (temperature, stoichiometry) are essential.

• Side Reactions of the Boc Protecting Group: The tert-butoxycarbonyl (Boc) protecting group is generally stable to many reaction conditions but can be cleaved under strongly acidic conditions. If your reaction generates acidic byproducts, you may observe some deprotection. Conversely, under strongly basic conditions, the Boc group is stable, but other parts of the molecule may react.

Diagram: Competing Reaction Pathways

Caption: Desired vs. side reaction pathways in the synthesis.

II. Experimental Protocols

The following is a general, illustrative protocol for the asymmetric Mannich reaction, a likely key step in the synthesis of the target molecule. This should be adapted and optimized for your specific laboratory conditions and scale.

Protocol: Asymmetric Mannich Reaction for the Synthesis of a β-Amino Ketone [3]

• Imine Formation (in situ):

  • To a solution of the appropriate aldehyde (1.0 eq) and Boc-protected amine (1.0 eq) in an anhydrous solvent (e.g., THF, CH2Cl2) at room temperature, add a dehydrating agent (e.g., MgSO4, molecular sieves).

  • Stir the mixture for 1-2 hours to ensure complete formation of the imine.

• Asymmetric Mannich Reaction:

  • In a separate flask, dissolve the chiral catalyst (e.g., a proline-derived catalyst) in the same anhydrous solvent.

  • Add the ketone (1.2 eq) to the catalyst solution and stir for 10-15 minutes.

  • Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C).

  • Slowly add the pre-formed imine solution to the ketone-catalyst mixture over a period of 1-2 hours.

  • Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of NH4Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

III. Concluding Remarks

The synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, while conceptually straightforward, requires careful control over reaction conditions to achieve high yield and stereopurity. The troubleshooting guide and protocols provided herein are intended to serve as a valuable resource for navigating the potential challenges of this synthesis. By understanding the underlying chemical principles of the common side reactions and implementing the suggested preventative and corrective measures, researchers can significantly improve the efficiency and success of their synthetic efforts.

IV. References

• Yang, J. W., Pan, S. C., & List, B. (2007). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. Organic Syntheses, 84, 129. [Link]

• Li, W., et al. (2016). An Efficient Preparation of Novel Epoxyketone Intermediates for the Synthesis of Carfilzomib and Its Derivatives. Journal of Chemical Research, 40(2), 82-86. [Link]

• Adams, J., et al. (2020). Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. Organic Process Research & Development, 24(4), 556-565. [Link]

• Synthonix. (n.d.). (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Retrieved from [Link]

• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). WO2015010436A1 - Carfilzomib intermediate and preparation method therefor, and. Retrieved from

• ResearchGate. (n.d.). From Epoxomicin to Carfilzomib: Chemistry, Biology, and Medical Outcomes. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. PubMed Central. [Link]

• PubMed. (2009). Asymmetric synthesis of substituted tropinones using the intramolecular mannich cyclization reaction and acyclic N-sulfinyl beta-amino ketone ketals. PubMed. [Link]

• National Center for Biotechnology Information. (2020). Asymmetric Synthesis of β-Ketoamides by Sulfonium Rearrangement. PubMed Central. [Link]

• Google Patents. (n.d.). CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester. Retrieved from

• National Center for Biotechnology Information. (2018). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. PubMed Central. [Link]

• National Center for Biotechnology Information. (2022). Recent progress in the chemistry of β-aminoketones. PubMed Central. [Link]

Sources

• 1. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | C14H25NO3 | CID 57661775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stereoselective Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction: Welcome to the technical support center for the stereoselective synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This guide is designed for researchers, chemists, and process development professionals who are aiming to optimize the stereochemical outcome of this synthesis. The formation of the C4 stereocenter is a critical step, and achieving high enantiomeric excess (e.e.) is often paramount for the compound's intended biological activity and regulatory approval.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols based on established principles of asymmetric catalysis. The core of our analysis assumes the synthesis proceeds via a chiral catalyst-mediated aza-Michael addition of tert-butyl carbamate to the corresponding α,β-unsaturated ketone precursor, 2,6-dimethylhept-1-en-3-one. This is a common and effective strategy for constructing the key C-N bond with high stereocontrol.

Part 1: Frequently Asked Questions (FAQs)

Q1: My enantiomeric excess (e.e.) is significantly lower than reported values. What are the most common causes?

A1: Low enantioselectivity is a frequent challenge in asymmetric catalysis and can stem from several sources. The primary areas to investigate are the catalyst system, reaction conditions, and the purity of your reagents.

• Catalyst Integrity: The chiral catalyst is the heart of the transformation. Inactive or compromised catalysts are the leading cause of poor stereoselectivity. This can be due to:

  • Moisture or Air Sensitivity: Many chiral ligands and metal complexes are sensitive to air and moisture. Improper handling can lead to catalyst decomposition or the formation of less selective catalytic species.

  • Improper Activation: Some pre-catalysts require an activation step (e.g., removal of a coordinating solvent, abstraction of a halide). Incomplete activation results in a lower concentration of the active catalyst.

  • Ligand Purity: The enantiomeric purity of your chiral ligand is paramount. Even small amounts of the opposite enantiomer can lead to a significant drop in the product's e.e.

• Reaction Parameters:

  • Temperature: Asymmetric reactions are often highly sensitive to temperature. Higher temperatures can provide enough energy to overcome the activation barrier for the pathway leading to the undesired enantiomer, thus reducing the e.e.

  • Concentration: Non-optimal concentrations can sometimes lead to side reactions or catalyst aggregation, which can negatively impact selectivity.

• Reagent Purity:

  • Inhibitors in Starting Materials: Your starting enone or carbamate may contain impurities that can coordinate to the catalyst and inhibit or poison it. For example, trace amounts of primary/secondary amines or strong Lewis bases can compete with the substrate for binding to a Lewis acid catalyst.

Q2: I am observing a significant amount of the undesired (R)-enantiomer and some achiral byproducts. How can I improve the reaction's fidelity?

A2: The formation of the (R)-enantiomer indicates that the uncatalyzed background reaction or a competing, less selective catalytic cycle is occurring.

• Suppressing the Background Reaction: The non-catalyzed reaction is typically non-selective and will produce a racemic mixture. To suppress it:

  • Lower the Temperature: This is often the most effective strategy, as the catalyzed pathway generally has a lower activation energy than the uncatalyzed one.

  • Lower the Concentration: While seemingly counterintuitive, lowering the concentration of the nucleophile can sometimes reduce the rate of the background reaction more than the catalyzed one.

• Optimizing Catalyst Loading: Ensure your catalyst loading is sufficient. If the catalyst concentration is too low, the background reaction can become competitive. Run a loading screen (e.g., 0.5 mol%, 1 mol%, 2 mol%, 5 mol%) to find the optimal balance between cost and selectivity.

• Addressing Byproducts: Achiral byproducts, such as the 1,2-addition product, can sometimes form. Modifying the steric and electronic properties of the catalyst can help favor the desired 1,4-conjugate addition. For instance, using a bulkier chiral ligand can sterically hinder the approach to the carbonyl group, promoting the desired 1,4-addition.

Q3: How critical is solvent choice for improving the stereoselectivity of my aza-Michael addition?

A3: Solvent choice is a critical parameter that can profoundly influence both the rate and stereoselectivity of the reaction. The solvent interacts with the catalyst, substrate, and the transition state assembly.

• Polarity and Coordinating Ability:

  • Non-coordinating Solvents: Solvents like toluene, dichloromethane (DCM), or hexanes are often preferred for Lewis acid catalysis, as they do not compete with the substrate for binding to the metal center.

  • Coordinating Solvents: Solvents like THF or Et2O can sometimes be beneficial by stabilizing the catalyst or intermediates, but they can also be inhibitory if they bind too strongly.

  • Protic Solvents: Protic solvents like alcohols are generally avoided as they can protonate the nucleophile or deactivate the catalyst.

• Solvent Screening: A systematic solvent screen is highly recommended during optimization. A good starting point is to compare a non-polar solvent (toluene), a polar aprotic solvent (DCM), and a weakly coordinating solvent (THF).

Part 2: Troubleshooting and Optimization Guides

Guide 1: Troubleshooting Low Enantioselectivity

This guide provides a logical workflow for diagnosing and resolving issues of poor stereocontrol.

// Sub-steps sub_catalyst [label="Re-purify ligand\nUse fresh metal salt\nHandle under inert atmosphere", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; sub_reagents [label="Distill solvent\nRe-crystallize/distill starting materials\nUse molecular sieves", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; sub_temp [label="Run at 0°C, -20°C, -40°C\nRecord e.e. vs. Temp", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

check_catalyst -> sub_catalyst [style=dashed, arrowhead=none]; check_reagents -> sub_reagents [style=dashed, arrowhead=none]; optimize_temp -> sub_temp [style=dashed, arrowhead=none]; } caption: Decision tree for troubleshooting low enantioselectivity.

Detailed Protocol:

• Verify Catalyst System:

  • Source Chiral Ligand: Ensure the chiral ligand is from a reputable source and has a certificate of analysis confirming its enantiomeric purity (>99% e.e.).

  • Handle Under Inert Conditions: Prepare the catalyst in a glovebox or using Schlenk techniques under an inert atmosphere (Argon or Nitrogen). Use freshly distilled, anhydrous solvents.

  • Control Experiment: Run the reaction with a racemic or achiral version of the ligand. This "control" experiment should yield a racemic product. If it shows any selectivity, it points to an unexpected chiral influence elsewhere in your system.

• Assess Reagent and Solvent Purity:

  • Purify Starting Materials: Distill the enone precursor (2,6-dimethylhept-1-en-3-one) and recrystallize the tert-butyl carbamate.

  • Use Anhydrous Solvents: Use a freshly dried and degassed solvent from a solvent purification system or by distilling over an appropriate drying agent. The presence of water is a common cause of catalyst deactivation.

  • Activate Molecular Sieves: If using molecular sieves to maintain anhydrous conditions, ensure they are freshly activated by heating under high vacuum.

• Optimize Reaction Temperature:

  • Establish a Baseline: Run the reaction at room temperature (approx. 20-25°C) to establish a baseline e.e. and yield.

  • Systematic Cooling: Perform the reaction at progressively lower temperatures (e.g., 0°C, -20°C, -40°C, and -78°C). Monitor both reaction time and e.e.

  • Data Analysis: Plot e.e. versus temperature. For most asymmetric reactions, lower temperatures will enhance selectivity, although the reaction rate will decrease.

  Temperature (°C)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (%)
  25	2	95	75
  0	8	92	91
  -20	24	90	96
  -40	48	85	>99
  A representative table showing the typical effect of temperature on an asymmetric aza-Michael addition.

Guide 2: Systematic Screening of Reaction Parameters

Once catalyst and reagent integrity are confirmed, a systematic screen of other parameters can unlock higher selectivity.

Experimental Protocol for Parameter Screening:

This protocol assumes a parallel reaction format for efficient screening.

• Setup: Arrange an array of reaction vials in a temperature-controlled block. Each vial should contain a small stir bar.

• Catalyst Preparation: Prepare a stock solution of the activated chiral catalyst in a suitable anhydrous solvent (e.g., toluene).

• Solvent Screen:

  • To separate vials, add the enone substrate.

  • Add the different solvents to be tested (e.g., Toluene, DCM, THF, Hexanes), ensuring the final concentration will be consistent (e.g., 0.5 M).

  • Equilibrate the vials to the desired temperature (e.g., -20°C).

  • Initiate the reactions by adding the catalyst stock solution, followed by the tert-butyl carbamate.

  • Monitor all reactions by TLC or LC-MS. Upon completion, quench the reactions and analyze the e.e. of the product by chiral HPLC or SFC.

Solvent	Dielectric Constant	Yield (%)	Enantiomeric Excess (%)
Hexanes	1.9	75	92
Toluene	2.4	90	96
DCM	9.1	88	94
THF	7.5	60	85
A representative table showing the effect of solvent on aza-Michael addition selectivity. Toluene often provides a good balance.

• Concentration and Loading Screen: Using the best solvent identified, repeat the parallel setup, this time varying the substrate concentration and catalyst loading to find the most efficient and selective conditions.

References

• Title: Organocatalytic Enantioselective Aza-Michael Addition of Carbamates to α,β-Unsaturated Ketones Source: The Journal of Organic Chemistry URL: [Link]

• Title: The Eyring Equation and Reaction Rates Source: Chemistry LibreTexts URL: [Link]

• Title: Solvent Effects in Organic Chemistry Source: Chemical Reviews URL: [Link]

Technical Support Center: A Guide to Scaling Up (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate Production

This guide serves as a technical resource for researchers, chemists, and process development professionals involved in the synthesis and scale-up of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. As a key chiral intermediate, successful and scalable production is contingent on precise control over stereochemistry, impurity profiles, and process parameters. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate?

A common and effective strategy involves an asymmetric Michael addition. This approach builds the core structure by adding a nitrogen source to an α,β-unsaturated ketone precursor in the presence of a chiral catalyst to establish the (S)-stereocenter at the C4 position. The nitrogen is typically introduced as a protected amine or an ammonia equivalent. The subsequent protection of the resulting amine with a tert-butyloxycarbonyl (Boc) group yields the final product.

Q2: How critical is the quality of the starting material, 2,6-dimethylhept-1-en-3-one?

The purity of the starting enone is paramount for a successful scale-up. Impurities in the starting material, such as isomers or residual reagents from its synthesis, can lead to the formation of side products that may be difficult to separate from the desired product. It is crucial to use a highly pure enone to ensure high conversion and minimize downstream purification challenges.

Q3: What are the primary challenges in controlling the stereoselectivity of the key Michael addition step?

The main challenge is achieving a high enantiomeric excess (e.e.) for the desired (S)-enantiomer. This is highly dependent on the choice of the chiral catalyst, solvent, temperature, and reaction time. Inadequate control can lead to the formation of the undesired (R)-enantiomer, which can be a difficult-to-remove impurity. Racemization of the product under certain workup or purification conditions is also a potential risk.

Q4: What are the typical impurities encountered during this synthesis, and how can they be minimized?

Common impurities include the unreacted starting enone, the undesired (R)-enantiomer, and potential byproducts from side reactions. Minimizing these impurities involves optimizing the reaction conditions to drive the reaction to completion, selecting a highly selective catalyst, and implementing a carefully designed workup and purification procedure.

Q5: What are the recommended purification methods for the final product on a larger scale?

While laboratory-scale purification might rely on column chromatography, this is often not economically viable for large-scale production. The preferred method for scaling up is crystallization. Developing a robust crystallization process is key to achieving high purity and isolating the desired product in a stable, crystalline form.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the scale-up of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate production.

Problem 1: Low Reaction Yield

• Possible Cause 1: Incomplete Reaction

  • Troubleshooting: Monitor the reaction progress using an appropriate analytical technique (e.g., HPLC, GC). If the reaction stalls, consider increasing the catalyst loading, extending the reaction time, or moderately increasing the temperature. Ensure that all reagents are of high purity and the solvent is anhydrous.

• Possible Cause 2: Product Degradation

  • Troubleshooting: The enone functional group can be susceptible to degradation, especially under harsh pH conditions or elevated temperatures. Ensure that the workup procedure is performed at a controlled temperature and that the pH is kept within a stable range for the product.

• Possible Cause 3: Catalyst Deactivation

  • Troubleshooting: The catalyst may be sensitive to impurities in the starting materials or the solvent. Ensure all components are of high purity. If catalyst deactivation is suspected, a higher catalyst loading or a different catalyst system may be required.

Problem 2: Poor Stereoselectivity (Low Enantiomeric Excess)

• Possible Cause 1: Suboptimal Catalyst System

  • Troubleshooting: The choice of chiral catalyst and ligand is critical. Screen a variety of catalysts to identify the one that provides the best selectivity for this specific substrate. The catalyst-to-ligand ratio and the overall catalyst loading should also be optimized.

• Possible Cause 2: Incorrect Reaction Temperature

  • Troubleshooting: Asymmetric reactions are often highly sensitive to temperature. Generally, lower temperatures favor higher enantioselectivity. Conduct a temperature optimization study to find the ideal balance between reaction rate and selectivity.

• Possible Cause 3: Racemization During Workup or Purification

  • Troubleshooting: The stereocenter at the C4 position could be prone to racemization, particularly under acidic or basic conditions. Maintain a neutral pH during the workup and purification steps. If using chromatography, ensure the stationary phase (e.g., silica gel) is not too acidic.

Problem 3: Difficulties in Product Purification and Isolation

• Possible Cause 1: Formation of Closely-Related Impurities

  • Troubleshooting: If impurities have similar polarity to the product, chromatographic separation can be challenging. An impurity profile analysis can help identify these byproducts. Modifying the reaction conditions to minimize their formation is the best approach.

• Possible Cause 2: Product is an Oil or Low-Melting Solid

  • Troubleshooting: If the product does not readily crystallize, it can be difficult to handle and purify on a large scale. A thorough polymorph and salt screening study may be necessary to identify a crystalline form of the product or a salt derivative that is easier to isolate and handle.

• Possible Cause 3: Inefficient Extraction During Workup

  • Troubleshooting: Ensure that the solvent used for extraction has good solubility for the product and that the pH of the aqueous phase is optimized to ensure the product is in its neutral form for efficient extraction into the organic layer.

Experimental Protocols

Protocol 1: Asymmetric Michael Addition and Boc-Protection

This protocol is a representative example and may require optimization.

• Reaction Setup: To a clean, dry, and inerted reactor, add the chiral catalyst and the appropriate solvent (e.g., toluene, THF).

• Reagent Addition: Cool the mixture to the optimized temperature (e.g., 0 °C) and slowly add the nitrogen source (e.g., a protected amine).

• Substrate Addition: Begin a slow, dropwise addition of the starting material, 2,6-dimethylhept-1-en-3-one, to the reaction mixture. Maintain the temperature throughout the addition.

• Reaction Monitoring: Allow the reaction to stir at the set temperature. Monitor the progress by taking samples periodically and analyzing them by HPLC or GC.

• Quenching: Once the reaction is complete, quench it by adding a suitable quenching agent (e.g., a buffered aqueous solution).

• Workup: Separate the organic and aqueous layers. Wash the organic layer with brine, then dry it over a drying agent (e.g., sodium sulfate).

• Solvent Swap and Boc-Protection: Filter off the drying agent and concentrate the organic layer under reduced pressure. Dissolve the crude amine intermediate in a suitable solvent (e.g., dichloromethane). Add di-tert-butyl dicarbonate (Boc)2O and a suitable base (e.g., triethylamine).

• Final Workup and Isolation: Stir the reaction until the Boc-protection is complete. Wash the reaction mixture with a mild acid, then a mild base, and finally with brine. Dry the organic layer, filter, and concentrate to yield the crude product.

Protocol 2: Purification by Crystallization

• Solvent Screening: Perform a solvent screening to identify a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Dissolution: Dissolve the crude product in the chosen solvent at an elevated temperature until a clear solution is obtained.

• Cooling and Crystallization: Slowly cool the solution to allow for the formation of crystals. The cooling rate can significantly impact crystal size and purity.

• Isolation: Isolate the crystals by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Visualizations

Caption: Synthetic workflow for the target molecule.

Caption: A systematic troubleshooting workflow.

Data Summary Table

Parameter	Target Value	Common Deviation	Troubleshooting Priority
Yield	> 85%	< 70%	High
Enantiomeric Excess	> 99% e.e.	< 95% e.e.	High
Purity (by HPLC)	> 99.5%	< 98%	Medium
Residual Solvents	< 0.5%	> 1%	Medium

References

• Title: Asymmetric Michael Addition Source: Comprehensive Organic Synthesis II URL: [Link]

• Title: The tert-Butyloxycarbonyl (Boc) Group Source: Organic Chemistry Portal URL: [Link]

• Title: Scale-up of Chemical Processes Source: American Chemical Society URL: [Link]

• Title: Crystallization Source: Organic Chemistry Data URL: [Link]

Technical Support Center: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Welcome to the dedicated technical resource for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS 247068-81-1). This guide is designed for researchers, medicinal chemists, and process development scientists to ensure the stability and integrity of this key synthetic intermediate. Through a series of frequently asked questions, troubleshooting scenarios, and validated protocols, we will address the inherent chemical liabilities of this molecule and provide actionable strategies to prevent its decomposition.

Section 1: Understanding the Chemical Stability Profile

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a multifunctional compound. Its stability is dictated by two primary functional groups: the N-Boc (tert-butyl carbamate) protecting group and the α,β-unsaturated ketone (enone) system.[1] Understanding the reactivity of each is crucial for preventing degradation.

• N-Boc Group Lability: The tert-butyloxycarbonyl (Boc) group is a widely used amine protecting group, prized for its stability in basic and nucleophilic conditions.[2] However, its defining characteristic is its susceptibility to cleavage under acidic conditions.[3] The mechanism involves protonation of the carbamate, followed by the loss of a stable tert-butyl cation, which typically forms isobutylene and carbon dioxide, liberating the free amine.[4] This reaction can be initiated by strong acids (e.g., TFA, HCl) or even milder acidic conditions, especially upon heating.[5][6]

• Enone System Reactivity: The α,β-unsaturated carbonyl moiety is an electrophilic system, susceptible to nucleophilic attack at both the carbonyl carbon and, notably, the β-carbon (a process known as conjugate or Michael addition).[7][8] While this reactivity is essential for many synthetic transformations, it also represents a potential degradation pathway if unintended nucleophiles are present in the reaction mixture or solvent. The conjugated system is also prone to polymerization under certain conditions.[7]

Primary Decomposition Pathways

The diagram below illustrates the two most common, non-enzymatic degradation routes for this molecule.

Sources

• 1. CAS 247068-81-1: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-e… [cymitquimica.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. researchgate.net [researchgate.net]
• 4. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 5. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]

Technical Support Center: Refining Reaction Conditions for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction

Welcome to the technical support center for the synthesis and purification of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This molecule is a key chiral intermediate in the synthesis of various active pharmaceutical ingredients, including being identified as a related compound to Carfilzomib.[1][2] Its structure incorporates three critical chemical features that demand precise control during synthesis: an (S)-configured stereocenter, a sterically demanding tert-butoxycarbonyl (Boc) protecting group, and a reactive α,β-unsaturated ketone (enone) system.[2][3]

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, experience-based answers to common questions, a robust troubleshooting framework for overcoming synthetic challenges, and detailed protocols to guide your experimental work. Our goal is to empower you to refine your reaction conditions, maximize yield and purity, and ensure stereochemical integrity.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is the tert-butoxycarbonyl (Boc) group the preferred choice for protecting the amine in this synthesis?

The Boc group is a cornerstone of modern organic synthesis, particularly in peptide and pharmaceutical chemistry, for several strategic reasons.[4]

• Chemical Stability: The carbamate nitrogen is significantly less nucleophilic and basic than a free amine, preventing unwanted side reactions such as self-condensation or reactions with electrophilic reagents.[5] The Boc group is exceptionally stable under a wide range of conditions, including exposure to most nucleophiles, bases, and hydrogenolysis conditions, which allows for selective manipulation of other functional groups in the molecule.[6][7]

• Orthogonal Deprotection: Its key advantage is its lability under specific acidic conditions (e.g., trifluoroacetic acid, TFA), which cleanly cleaves it into gaseous byproducts (isobutylene and CO₂) and the free amine.[8] This deprotection strategy is "orthogonal" to many other protecting groups, such as the Fmoc group (removed by base) or the Cbz group (removed by hydrogenation), enabling complex, multi-step syntheses.[4][9]

• Ease of Introduction: The Boc group is typically installed using di-tert-butyl dicarbonate (Boc₂O), a stable, commercially available reagent that reacts under mild basic conditions to give high yields of the protected amine.[10]

Q2: What are the primary synthetic challenges related to the α,β-unsaturated ketone (enone) functionality?

The conjugated enone is the most reactive site in the molecule and presents several challenges that must be carefully managed.

• Competing Nucleophilic Attack: The enone system has two electrophilic sites: the carbonyl carbon (C3) and the β-carbon (C1). While the desired reaction might target one site, nucleophiles can often attack the other. For instance, strong nucleophiles may add to the β-carbon in a 1,4-conjugate addition (Michael reaction), leading to undesired byproducts.[11][12]

• Stereocontrol: The geometry of the double bond (E/Z isomerism) must be controlled. Reactions like the Horner-Wadsworth-Emmons (HWE) are often employed as they typically provide excellent selectivity for the desired E-alkene.[13]

• Stability and Polymerization: Enones can be susceptible to polymerization or degradation, especially under harsh thermal or acidic/basic conditions. Reaction and workup conditions must be kept mild to preserve the integrity of this functional group.

Q3: How is the critical (S)-stereochemistry at the C4 position established and maintained throughout the synthesis?

Maintaining the enantiopurity of the C4 stereocenter is paramount for the final product's biological activity.[2] There are two primary strategies:

• Chiral Pool Synthesis: The synthesis can begin with an enantiopure starting material that already contains the required (S)-stereocenter. For example, starting from a derivative of (S)-leucine, which possesses the same side-chain structure and stereochemistry. In this case, all subsequent reaction conditions must be chosen to avoid racemization of this center.

• Asymmetric Synthesis: An achiral precursor can be converted to the chiral product using a stereoselective reaction. Powerful methods for this transformation include:

  • Asymmetric Mannich Reaction: This reaction forms a carbon-carbon bond and sets the stereocenter by reacting an enolate with a chiral imine or using a chiral catalyst.[13]

  • Asymmetric Aza-Michael Reaction: This involves the conjugate addition of a nitrogen nucleophile to an α,β-unsaturated system, guided by a chiral catalyst to selectively form the (S)-enantiomer.[14]

Throughout the synthesis, it is crucial to avoid conditions that could epimerize the α-proton at C4, such as strong bases or prolonged heating, which can lead to a loss of stereochemical purity.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Reagents: Moisture-sensitive reagents (e.g., phosphonate ylides, strong bases) may have degraded. 2. Insufficient Activation: The base used may be too weak to deprotonate the precursor (e.g., in an HWE reaction). 3. Incorrect Stoichiometry: Inaccurate measurement of a limiting reagent.	1. Use freshly opened or properly stored anhydrous solvents and reagents. 2. Switch to a stronger base (e.g., from K₂CO₃ to NaH or LiHMDS), ensuring appropriate temperature control. 3. Re-verify calculations and accurately weigh all reagents.
Loss of Stereochemical Purity (Racemization)	1. Harsh Basic Conditions: A strong base can deprotonate the C4 position, leading to epimerization. 2. Prolonged Reaction Time/High Temperature: Extended exposure to heat can promote racemization. 3. Acidic/Basic Workup: Workup conditions may be too harsh.	1. Use a non-nucleophilic, hindered base if possible. Add the base slowly at low temperatures (-78 °C to 0 °C). 2. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. 3. Use a buffered aqueous solution (e.g., saturated NH₄Cl) for quenching and avoid strong acids/bases during extraction.
Formation of Michael Addition Byproduct	1. Reactive Nucleophiles Present: The reaction may contain nucleophiles (e.g., excess amine, water) that add to the β-carbon of the enone. 2. Unwanted Ylide Reactivity: In an HWE reaction, the phosphonate carbanion may act as a Michael donor.	1. Ensure all reagents are pure and the reaction is run under an inert atmosphere (N₂ or Ar). 2. Add the aldehyde or ketone precursor slowly to the pre-formed ylide solution at low temperature to favor the Wittig-type reaction over Michael addition.
Incomplete Reaction (Starting Material Remains)	1. Insufficient Reaction Time or Temperature. 2. Poor Mixing: In heterogeneous reactions, inefficient stirring can lead to localized low concentrations of reagents.[15]	1. Allow the reaction to stir for a longer period or cautiously increase the temperature while monitoring for side product formation. 2. Ensure vigorous and efficient stirring, especially when using solid reagents like NaH or carbonates.
Boc Group Cleavage During Reaction/Workup	1. Acidic Contaminants: Trace acids in solvents or reagents can cause partial deprotection. 2. Strongly Acidic Workup: Using strong acids (e.g., HCl > 1M) to neutralize the reaction mixture.[8]	1. Use freshly distilled or high-purity solvents. Consider adding a non-nucleophilic base like proton sponge if acid sensitivity is high. 2. Quench with a mild acid (e.g., saturated NH₄Cl solution) or water, and use a weaker acid like 0.5 M citric acid for pH adjustment if necessary.
Oily Product That Fails to Solidify	1. Presence of Solvent Impurities: Residual solvent from the workup can prevent crystallization.[15] 2. Minor Impurities: Small amounts of byproducts can disrupt the crystal lattice.	1. Dry the product thoroughly under high vacuum. Consider co-evaporation with a suitable solvent like toluene to azeotropically remove other solvents. 2. Purify the product meticulously using flash column chromatography. If it remains an oil, attempt trituration with a non-polar solvent like hexane or pentane to induce precipitation.

Section 3: Visualized Workflows and Logic

General Synthetic Workflow

The diagram below illustrates a common and reliable synthetic approach to the target molecule using a Horner-Wadsworth-Emmons (HWE) reaction, which is well-suited for constructing the α,β-unsaturated ketone moiety with high E-selectivity.[13]

Caption: A typical workflow for synthesizing the target enone.

Troubleshooting Decision Tree for Low Yield

When faced with low product yield, a systematic approach is necessary to identify the root cause.

Caption: A decision tree to diagnose the cause of low reaction yield.

Section 4: Optimized Experimental Protocol

The following protocol describes a robust procedure for the synthesis of the title compound via a Horner-Wadsworth-Emmons reaction.

Objective: To synthesize (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate from (S)-Boc-Leucinal.

Materials:

• (S)-N-Boc-Leucinal (1.0 equiv)

• Diethyl (2-oxopropyl)phosphonate (1.1 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Ylide:

  • To a flame-dried, three-necked flask under an argon atmosphere, add sodium hydride (1.2 equiv).

  • Wash the NaH three times with anhydrous hexane to remove the mineral oil, carefully decanting the hexane each time.

  • Add anhydrous THF to the flask to create a slurry. Cool the flask to 0 °C using an ice-water bath.

  • Scientist's Note: Removing the mineral oil is crucial as it can interfere with the reaction. NaH is highly reactive with water and air; handle with extreme care under an inert atmosphere.[16]

  • Slowly add a solution of diethyl (2-oxopropyl)phosphonate (1.1 equiv) in anhydrous THF to the NaH slurry dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes. The solution should become clear or translucent as the ylide forms.

• Olefination Reaction:

  • Cool the ylide solution back down to 0 °C.

  • Add a solution of (S)-N-Boc-Leucinal (1.0 equiv) in anhydrous THF to the ylide solution dropwise over 20-30 minutes.

  • Scientist's Note: A slow, controlled addition at low temperature is critical to minimize potential Michael addition side reactions and maintain control over the reaction exotherm.[13]

  • Once the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:EtOAc eluent).

• Workup and Extraction:

  • Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Scientist's Note: Quenching with a mild acid like NH₄Cl neutralizes the basic ylide and excess NaH without creating the strongly acidic conditions that could cleave the Boc protecting group.[17]

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

  • Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification:

  • The resulting crude oil should be purified by flash column chromatography on silica gel.

  • A gradient elution system, starting with 95:5 Hexane:EtOAc and gradually increasing the polarity to 80:20 Hexane:EtOAc, is typically effective.

  • Combine the fractions containing the pure product (identified by TLC) and remove the solvent under reduced pressure to yield (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate as a pale yellow oil or a low-melting solid.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic-chemistry.org. Retrieved from [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing. Retrieved from [Link]

• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. National Center for Biotechnology Information. Retrieved from [Link]

• Journal of Pharma Insights and Research. (2025). Synthesis and Applications of α, β-Unsaturated Aryl Ketones: Review Article. Retrieved from [Link]

• MDPI. (n.d.). Asymmetric Organocatalytic Reactions of α,β-Unsaturated Cyclic Ketones. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Efficient synthesis of β'-amino-α,β-unsaturated ketones. PMC - NIH. Retrieved from [Link]

• ResearchGate. (2025). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Chemistrysteps.com. Retrieved from [Link]

• Chem-Station. (2014). Carbamate Protective Groups. Chem-station.com. Retrieved from [Link]

• StudySmarter. (2023). Protecting Groups: Boc, Cbz, Amine. Studysmarter.us. Retrieved from [Link]

• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester. Orgprepdaily.com. Retrieved from [Link]

• ACS Publications. (2020). Highly Enantioselective Epoxidation of α,β-Unsaturated Ketones Using Amide-Based Cinchona Alkaloids as Hybrid Phase-Transfer Catalysts. Organic Letters. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Orgprepdaily.com. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Carbamate synthesis by amination (carboxylation) or rearrangement. Organic-chemistry.org. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric aza-Michael Reactions of α,β-Unsaturated Ketones with Bifunctional Organic Catalysts. PMC - NIH. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups For Amines: Carbamates. Masterorganicchemistry.com. Retrieved from [Link]

• PubMed. (2001). Synthesis of lipidated eNOS peptides by combining enzymatic, noble metal- and acid-mediated protecting group techniques with solid phase peptide synthesis and fragment condensation in solution. National Center for Biotechnology Information. Retrieved from [Link]

• Beilstein Journals. (n.d.). Gold-catalyzed oxycyclization of allenic carbamates: expeditious synthesis of 1,3-oxazin-2-ones. Beilstein-journals.org. Retrieved from [Link]

• ChemistryViews. (2018). New Protecting Group for Amines. Chemistryviews.org. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 247068-81-1: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-e… [cymitquimica.com]
• 3. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate | C14H25NO3 | CID 57661775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Carbamate Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 8. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 9. studysmarter.co.uk [studysmarter.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Efficient synthesis of β’-amino-α,β-unsaturated ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Asymmetric aza-Michael Reactions of α,β-Unsaturated Ketones with Bifunctional Organic Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Analysis of Impurities in (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate Samples

Welcome to the technical support center for the analysis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity profiling for this critical pharmaceutical intermediate. As a key building block in the synthesis of various active pharmaceutical ingredients (APIs), ensuring its purity is paramount.[1] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experimental work.

Introduction to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate and the Imperative of Impurity Profiling

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a chiral intermediate whose stereochemical integrity and purity are critical for the efficacy and safety of the final drug product.[2] The presence of impurities, even in trace amounts, can have a significant impact on the manufacturing process, the stability of the API, and could pose potential health risks.

Regulatory bodies worldwide mandate rigorous characterization and control of impurities in drug substances and intermediates. This technical guide will equip you with the knowledge to identify, troubleshoot, and control potential impurities in your samples.

Potential Impurities: A Proactive Approach to Identification

Understanding the potential impurities is the first step toward effective analysis and control. Impurities can arise from various sources, including starting materials, side reactions during synthesis, and degradation of the final product. Based on the structure of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, which contains a chiral center, a carbamate group, and an α,β-unsaturated ketone system, we can anticipate several classes of impurities.

Table 1: Potential Impurities in (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Impurity Class	Potential Structure/Description	Likely Origin
Process-Related Impurities
Diastereomers	(R)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate	Incomplete stereocontrol during synthesis.
Unreacted Starting Materials	e.g., Boc-protected amino acid, organometallic reagents	Incomplete reaction or inefficient purification.
Reagent-Related Impurities	By-products from coupling agents or bases	Side reactions involving reagents used in the synthesis.
Over-alkylation/alkylation Products	Alkylation at the nitrogen or other nucleophilic sites	Side reactions during the introduction of alkyl groups.
Degradation Products
Hydrolysis Product	(S)-4-amino-2,6-dimethylhept-1-en-3-one	Hydrolysis of the carbamate bond under acidic or basic conditions.
Oxidation Products	Epoxides or other oxidized forms of the double bond	Exposure to oxidizing agents or atmospheric oxygen.
Michael Addition Products	Adducts formed by the reaction of nucleophiles with the α,β-unsaturated ketone	Reaction with nucleophiles present in the reaction mixture or during storage.

Troubleshooting Guide for Analytical Challenges

This section addresses common issues encountered during the analysis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate samples, providing a systematic approach to problem-solving.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a cornerstone technique for the separation and quantification of the main component and its impurities.

Question: I am observing an unexpected peak eluting close to my main peak in the HPLC chromatogram. How can I identify it?

Answer:

An unexpected peak near the main component could be a diastereomer, a closely related impurity, or a degradation product. Here’s a systematic approach to its identification:

• Verify System Suitability: First, ensure your HPLC system is performing optimally. Check for consistent retention times and peak shapes of your standard.

• Spiking Study: If you have a reference standard for the suspected impurity (e.g., the R-diastereomer), perform a spiking study by adding a small amount to your sample. An increase in the peak area of the unknown peak will confirm its identity.

• Mass Spectrometry (MS) Coupling: The most definitive way to identify an unknown peak is to use a mass spectrometer coupled with your HPLC (LC-MS). The mass-to-charge ratio (m/z) of the unknown peak will provide its molecular weight.

  • For (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, the expected [M+H]⁺ is around 256.36 g/mol . A peak with the same m/z as your main peak but a different retention time is likely a diastereomer.

  • A peak with a lower m/z might indicate a hydrolysis product (loss of the Boc group).

  • A peak with a higher m/z could suggest an oxidation product (addition of oxygen) or an adduct.

• Forced Degradation Studies: To confirm if the peak is a degradation product, perform forced degradation studies on a pure sample of your compound. Subject the sample to acidic, basic, oxidative, thermal, and photolytic stress conditions.[3] If the unknown peak appears or increases under any of these conditions, it is likely a degradation product.

Question: My peak shape is poor (tailing or fronting). What are the possible causes and solutions?

Answer:

Poor peak shape can compromise the accuracy and precision of your analysis. Here are the common culprits and their remedies:

• Column Overload:

  • Cause: Injecting too concentrated a sample.

  • Solution: Dilute your sample and re-inject.

• Secondary Interactions:

  • Cause: Interactions between the analyte and the stationary phase other than the primary separation mechanism. For basic compounds, this can occur with residual silanol groups on the silica-based column.

  • Solution:

    • Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase (e.g., 0.1%).

    • Use a column with end-capping or a different stationary phase (e.g., a polymer-based column).

• Inappropriate Mobile Phase pH:

  • Cause: The pH of the mobile phase is close to the pKa of the analyte, causing it to exist in both ionized and non-ionized forms.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.

• Column Degradation:

  • Cause: The column has been used extensively or with aggressive mobile phases.

  • Solution: Replace the column.

Experimental Workflow & Visualization

A typical analytical workflow for impurity analysis is depicted below.

Caption: A generalized workflow for the analysis of impurities in pharmaceutical intermediates.

Mass Spectrometry (MS) Interpretation

Question: I am using LC-MS and see multiple fragments for my main peak. How do I interpret the fragmentation pattern of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate?

Answer:

The fragmentation pattern in MS provides valuable structural information. For (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, you can expect the following characteristic fragments in positive ion mode ESI-MS:

• [M+H]⁺: The protonated molecular ion, which will be the peak with the highest m/z corresponding to the molecular weight of your compound plus a proton (approx. 256.36 Da).

• [M-C₄H₈+H]⁺: Loss of isobutylene from the tert-butyl group is a very common fragmentation pathway for Boc-protected amines. This will result in a peak at approximately m/z 200.30.

• [M-C₅H₉O₂+H]⁺: Loss of the entire Boc group (as tert-butoxycarbonyl radical) is also possible, leading to the free amine with an approximate m/z of 156.24.

• Acylium Ion: Cleavage at the carbonyl group can lead to the formation of an acylium ion.

By comparing the fragmentation pattern of your main peak with that of any unknown peaks, you can often deduce the structural relationship between them. For instance, a degradation product where the Boc group has been hydrolyzed will not show the characteristic loss of isobutylene.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store samples of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate to minimize degradation?

A1: To minimize degradation, samples should be stored in a cool, dry, and dark place. The carbamate linkage can be susceptible to hydrolysis, especially under basic conditions, and the α,β-unsaturated ketone can be prone to oxidation and photolytic degradation. It is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage.

Q2: How can I determine the enantiomeric purity of my sample?

A2: The enantiomeric purity should be determined using a chiral HPLC method. This involves using a chiral stationary phase (CSP) that can differentiate between the (S) and (R) enantiomers. Polysaccharide-based chiral columns are often effective for the separation of enantiomers of carbamates. The method will need to be developed and validated to ensure adequate resolution between the two enantiomers.

Q3: Are there any specific safety precautions I should take when handling this compound?

A3: As with any chemical, it is important to handle (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Q4: My sample contains a significant amount of an unknown impurity. What are the regulatory implications?

A4: According to ICH guidelines, any impurity above a certain threshold (typically 0.10% for drug substances) must be identified. If the impurity is a new chemical entity, it may need to be qualified through toxicological studies. It is crucial to identify and control any significant impurities to ensure the safety and quality of the final drug product.

Concluding Remarks

The analysis of impurities in pharmaceutical intermediates like (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a critical and often challenging task. A thorough understanding of the potential impurities, coupled with a systematic approach to analytical troubleshooting, is essential for ensuring the quality and safety of the final drug product. This guide provides a foundation for addressing common challenges, but it is important to remember that each sample and analytical system may present unique issues. Always rely on sound scientific principles and validated methods in your investigations.

References

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. [Link]

• PubChem. (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. [Link]

• MySkinRecipes. (S)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. [Link]

• Karthikeyan, K., Balaji, T., & Pillai, K. C. (2010). Stability-indicating HPLC method for the determination of impurities in meprobamate with refractive index detection. Journal of chromatographic science, 48(3), 205–210. [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

For researchers and professionals in drug development, the efficient and stereoselective synthesis of chiral intermediates is a cornerstone of successful pharmaceutical manufacturing. (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a key building block in the synthesis of several proteasome inhibitors, most notably Carfilzomib, a second-generation therapeutic for multiple myeloma.[1] The precise stereochemistry at the C4 position is critical for the biological activity of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of prominent synthetic routes to this valuable intermediate, offering insights into the strategic considerations and experimental nuances of each approach.

Introduction to the Target Molecule

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral β'-amino-α,β-unsaturated ketone, presents a unique synthetic challenge due to the presence of a stereocenter adjacent to a ketone and a vinyl group. The tert-butoxycarbonyl (Boc) protecting group on the amine is standard in peptide synthesis and allows for controlled deprotection under acidic conditions. The α,β-unsaturated ketone moiety is a reactive handle for further molecular elaboration.

This guide will compare two principal synthetic strategies: a Grignard-based approach adapted from a reported industrial process and a more classical approach utilizing the Horner-Wadsworth-Emmons (HWE) reaction.

Route 1: Asymmetric Grignard Addition to a Morpholine Amide

This route is adapted from an improved, scalable process developed for the synthesis of the epoxyketone "warhead" of Carfilzomib.[2] While the published procedure details the synthesis of the (R)-enantiomer, the principles are directly applicable to the synthesis of the target (S)-enantiomer by starting with the corresponding (S)-amino acid derivative. This approach is notable for its efficiency and use of readily available starting materials.

Synthetic Strategy Overview

The core of this strategy involves the stereoselective addition of a vinyl Grignard reagent to a chiral N-Boc-amino morpholine amide. The morpholine amide acts as an effective acylating agent, and the stereocenter is established early from a commercially available chiral amino acid.

Caption: Workflow for the Grignard-based synthesis.

Key Experimental Steps and Mechanistic Insights

• Amide Formation: The synthesis commences with the coupling of Boc-L-leucine with morpholine. This is a standard amide bond formation, often facilitated by coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), or by conversion of the carboxylic acid to an acid chloride. The resulting morpholine amide is a stable, crystalline solid that is easily purified.

• Grignard Addition: The key bond-forming step is the addition of isopropenylmagnesium bromide to the morpholine amide. This reaction proceeds via a nucleophilic acyl substitution mechanism. The choice of the morpholine amide is strategic; it is sufficiently reactive towards strong nucleophiles like Grignard reagents but is less prone to over-addition compared to more reactive acylating agents like acid chlorides. The reaction is typically performed at low temperatures to minimize side reactions and maintain stereochemical integrity.

Experimental Protocol: Route 1

Step 1: Synthesis of tert-Butyl ((S)-4-methyl-1-morpholino-1-oxopentan-2-yl)carbamate

• To a solution of Boc-L-leucine (1.0 eq) in dichloromethane (DCM) at 0 °C, add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) and N-hydroxysuccinimide (NHS) (1.1 eq).

• Stir the mixture at 0 °C for 1 hour.

• Add morpholine (1.2 eq) and allow the reaction to warm to room temperature and stir for 12 hours.

• Filter the dicyclohexylurea (DCU) byproduct and wash the filtrate with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the morpholine amide.

Step 2: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• To a solution of the morpholine amide (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add isopropenylmagnesium bromide (2.0 eq, 1.0 M in THF) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to afford the target molecule.

Route 2: Horner-Wadsworth-Emmons (HWE) Olefination

The Horner-Wadsworth-Emmons reaction is a powerful and widely used method for the stereoselective synthesis of alkenes.[3] In this approach, a stabilized phosphonate ylide reacts with an aldehyde or ketone to form an alkene. This route offers a convergent approach where the chiral amine-containing fragment and the vinyl group are introduced in separate steps.

Synthetic Strategy Overview

This strategy involves the preparation of a chiral β-amino phosphonate, which is then coupled with an α-keto aldehyde or a related species in an HWE reaction to construct the α,β-unsaturated ketone.

Caption: Workflow for the Horner-Wadsworth-Emmons based synthesis.

Key Experimental Steps and Mechanistic Insights

• Ketophosphonate Formation: The synthesis begins with a protected amino ester, such as the methyl ester of Boc-L-leucine. This ester is then reacted with the lithium anion of dimethyl methylphosphonate. This is a nucleophilic addition-elimination reaction at the ester carbonyl, resulting in the formation of a β-ketophosphonate.[4] This intermediate is the key precursor for the HWE reaction.

• HWE Olefination: The β-ketophosphonate is deprotonated with a suitable base (e.g., NaH, K₂CO₃, or DBU) to generate the phosphonate carbanion. This carbanion then reacts with an aldehyde, in this case, formaldehyde or a formaldehyde equivalent like paraformaldehyde, to form the terminal alkene of the target molecule. The HWE reaction with unstabilized ylides typically gives a mixture of E/Z isomers, but for terminal alkenes, this is not a concern. The reaction is driven by the formation of a stable phosphate byproduct.

Experimental Protocol: Route 2

Step 1: Synthesis of Diethyl ((S)-2-(tert-butoxycarbonylamino)-4-methyl-1-oxopentan-1-yl)phosphonate

• To a solution of dimethyl methylphosphonate (2.5 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (2.5 eq, 2.5 M in hexanes) dropwise.

• Stir the resulting solution at -78 °C for 30 minutes.

• Add a solution of the methyl ester of Boc-L-leucine (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 3 hours.

• Quench the reaction with saturated aqueous NH₄Cl solution and allow it to warm to room temperature.

• Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated.

• Purify the crude product by column chromatography to yield the β-ketophosphonate.

Step 2: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of the β-ketophosphonate (1.0 eq) in THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add paraformaldehyde (1.5 eq) and stir the reaction at room temperature for 12 hours.

• Carefully quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography to afford the target molecule.

Comparison of the Synthesis Routes

Feature	Route 1: Grignard Addition	Route 2: HWE Olefination
Starting Materials	Boc-L-leucine, morpholine, isopropenylmagnesium bromide	Boc-L-leucine methyl ester, dimethyl methylphosphonate, paraformaldehyde
Key Reactions	Amide coupling, Grignard addition	Phosphonate addition, HWE olefination
Stereocontrol	Derived from chiral pool (L-leucine)	Derived from chiral pool (L-leucine)
Scalability	Demonstrated scalability in industrial settings.[2]	Generally scalable, but handling of NaH and paraformaldehyde requires care.
Potential Issues	Over-addition of Grignard reagent, moisture sensitivity of Grignard reaction.	Incomplete reaction in the HWE step, purification from phosphate byproduct.
Overall Yield	Generally good to excellent.	Moderate to good.[4]

Conclusion

Both the Grignard addition and the Horner-Wadsworth-Emmons olefination represent viable and effective strategies for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

The Grignard-based route is arguably more convergent and has been optimized for large-scale production, making it an attractive choice for industrial applications. Its reliance on a well-behaved Grignard addition to a morpholine amide simplifies the process and often leads to high yields.

The HWE-based route is a more classical, yet robust, alternative. It provides a high degree of flexibility, as the phosphonate and aldehyde components can be varied to synthesize a range of analogs. While it may involve an additional step and require careful handling of reagents like sodium hydride, it is a reliable method widely employed in academic and industrial research.

The choice between these routes will ultimately depend on the specific requirements of the research or development program, including scale, available resources, and the desired level of process control. Both methods, when executed with care, provide access to this crucial chiral intermediate for the synthesis of life-saving therapeutics.

References

• Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. Org. Process Res. Dev.2020 , 24 (4), 555–565. [Link]

• Efficient synthesis of β′-amino-α,β-unsaturated ketones. Beilstein J. Org. Chem.2013 , 9, 486–495. [Link]

• Horner-Wadsworth-Emmons Reaction. Wikipedia. [Link]

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• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. Efficient synthesis of β’-amino-α,β-unsaturated ketones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Synthons: Benchmarking (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

In the landscape of modern drug discovery and development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. Chiral synthons, or building blocks, are instrumental in the construction of complex, enantiomerically pure molecules that form the bedrock of many pharmaceuticals.[1][2] This guide provides an in-depth comparative analysis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate , a specialized chiral synthon, against established and widely utilized chiral auxiliaries. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of their respective performance profiles, supported by experimental data and procedural insights.

The Central Role of Chirality in Drug Design

The vast majority of biological targets, such as enzymes and receptors, are inherently chiral. This chirality dictates a high degree of stereoselectivity in their interactions with small molecules.[3] Consequently, different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles. The tragic case of thalidomide serves as a stark reminder of this principle, where one enantiomer was therapeutic while the other was teratogenic. This has led to stringent regulatory requirements for the development of single-enantiomer drugs, making the efficient synthesis of chiral molecules a paramount challenge in medicinal chemistry.[1]

Featured Synthon: (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS 247068-81-1) is a chiral building block that has gained prominence as a key intermediate in the synthesis of the proteasome inhibitor Carfilzomib .[1][4][5][6][7] Carfilzomib is an FDA-approved therapeutic for treating multiple myeloma. The (S)-stereocenter in this synthon is crucial for establishing the desired stereochemistry in the final drug molecule, highlighting its significance in the pharmaceutical industry.

The structure of this synthon incorporates a tert-butoxycarbonyl (Boc) protected amine, an enone moiety for Michael additions, and a chiral center that directs the stereochemical outcome of subsequent transformations.[8] Its primary application lies in the diastereoselective construction of a key epoxyketone pharmacophore of Carfilzomib.[1][9]

Comparative Analysis with Established Chiral Auxiliaries

To objectively evaluate the performance of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, we will compare it with two of the most well-established classes of chiral auxiliaries: Evans' Oxazolidinones and Oppolzer's Camphorsultams . The comparison will focus on their application in asymmetric conjugate addition and aldol reactions, which are fundamental carbon-carbon bond-forming reactions where stereocontrol is critical.

Performance in Asymmetric Conjugate Addition Reactions

Asymmetric conjugate addition (or Michael addition) is a powerful tool for the formation of chiral β-functionalized carbonyl compounds. The chiral auxiliary directs the nucleophilic attack to one face of the α,β-unsaturated system.

Chiral Auxiliary/Synthon	Substrate	Nucleophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate Derivative	Enone precursor to Carfilzomib	Isopropenylmagnesium bromide	>95:5	High (not specified)	[4]
Evans' Oxazolidinone	N-cinnamoyl oxazolidinone	Grignard reagents	up to 98:2	63-96	[10][11]
Oppolzer's Camphorsultam	N-enoyl sultam	Grignard reagents	>97:3	>95	[12]

Discussion:

• (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate , within the context of the Carfilzomib synthesis, demonstrates excellent diastereoselectivity in the addition of a Grignard reagent to its enone functionality. The inherent chirality of the molecule effectively shields one face, leading to the desired product in high stereopurity.

• Evans' Oxazolidinones are highly versatile and have been extensively used in conjugate additions. They offer high levels of diastereoselectivity, which can be rationalized by the formation of a rigid chelated intermediate with a Lewis acid, effectively blocking one face of the enone.[10]

• Oppolzer's Camphorsultam is another powerful chiral auxiliary that provides exceptional levels of stereocontrol in conjugate additions, often with excellent chemical yields.[2][12] The rigid camphor skeleton effectively dictates the direction of nucleophilic attack.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a cornerstone of organic synthesis for the construction of β-hydroxy carbonyl compounds. Chiral auxiliaries are frequently employed to control the formation of up to two new stereocenters.

Chiral Auxiliary	Substrate	Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Evans' Oxazolidinone	N-propionyl oxazolidinone	Benzaldehyde	>99:1 (syn)	85	[13][14]
Oppolzer's Camphorsultam	N-propionyl camphorsultam	Benzaldehyde	95:5 (syn)	70	[13]

Discussion:

While (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is not primarily used in aldol reactions in the provided context, the performance of Evans' and Oppolzer's auxiliaries in this key transformation is a testament to their broad utility. Evans' oxazolidinones, in particular, are renowned for providing exceptionally high levels of diastereoselectivity in boron-mediated aldol reactions.[14]

Experimental Protocols

Synthesis of the Epoxyketone Warhead of Carfilzomib using (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

This protocol is adapted from the process development literature for the manufacture of Carfilzomib.[9]

Diagram of the Experimental Workflow:

Caption: Synthetic route to the Carfilzomib epoxyketone warhead.

Step 1: Preparation of (R)-tert-Butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate

• To a solution of Boc-D-leucine in an appropriate solvent (e.g., THF), add N,N'-carbonyldiimidazole (CDI) to form the corresponding acyl imidazole.

• React the acyl imidazole with morpholine to yield the morpholine amide.

• The morpholine amide is then reacted with isopropenylmagnesium bromide in a suitable solvent like THF to afford (R)-tert-butyl (2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate.

Step 2: Diastereoselective Epoxidation

• Dissolve the (R)-enone from Step 1 in acetonitrile.

• Add a manganese catalyst and acetic acid.

• Cool the mixture and add aqueous hydrogen peroxide dropwise while maintaining a low temperature.

• After the reaction is complete, the resulting (R,R)-epoxyketone can be isolated.

Step 3: Epimerization to the Desired (S,R)-Epoxyketone

• Treat the (R,R)-epoxyketone with a base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in a solvent like MTBE.

• This epimerizes the stereocenter adjacent to the ketone, yielding the desired (S,R)-epoxyketone, which is the key intermediate for Carfilzomib.

Asymmetric Aldol Reaction using an Evans' Oxazolidinone Auxiliary

This is a general procedure for a diastereoselective aldol reaction.[14][15]

Diagram of the Experimental Workflow:

Caption: General workflow for an Evans' asymmetric aldol reaction.

Step 1: Enolate Formation

• Dissolve the N-acyl oxazolidinone (e.g., N-propionyl-(4S)-4-benzyl-2-oxazolidinone) in an anhydrous solvent like dichloromethane and cool to 0 °C.

• Add di-n-butylboron triflate dropwise, followed by the dropwise addition of a hindered base such as N,N-diisopropylethylamine (DIPEA).

• Stir the reaction mixture at 0 °C to form the Z-boron enolate.

Step 2: Aldol Addition

• Cool the enolate solution to -78 °C.

• Add the desired aldehyde (e.g., benzaldehyde) dropwise.

• Allow the reaction to proceed at -78 °C until completion.

Step 3: Workup and Auxiliary Cleavage

• Quench the reaction with a buffer solution.

• Extract the product with an organic solvent.

• The chiral auxiliary can be cleaved, for instance, by treatment with hydrogen peroxide and lithium hydroxide to yield the corresponding β-hydroxy carboxylic acid and recover the auxiliary.

Cleavage and Recyclability of the Chiral Moiety

A key consideration in the use of chiral auxiliaries is the ease and efficiency of their removal from the product and their potential for recycling.

• (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate : The chiral element is an integral part of the desired intermediate and is not removed as a separate auxiliary. The Boc protecting group on the amine can be readily cleaved under acidic conditions, for example, with trifluoroacetic acid (TFA) in dichloromethane.[3][16]

• Evans' Oxazolidinones : These can be cleaved under various conditions to provide different functional groups (e.g., carboxylic acids, alcohols, aldehydes) and the auxiliary can often be recovered in high yield for reuse.[15][17]

• Oppolzer's Camphorsultams : Similar to Evans' auxiliaries, camphorsultams can be removed under mild conditions, and the valuable auxiliary can be recovered and reused.[12][18]

Conclusion

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate stands out as a highly specialized and effective chiral synthon for a specific, high-value application in the synthesis of Carfilzomib. Its performance in directing the stereochemistry of the crucial epoxyketone warhead is excellent.

In a broader context, established chiral auxiliaries like Evans' Oxazolidinones and Oppolzer's Camphorsultams offer greater versatility across a wider range of asymmetric transformations, including aldol reactions, alkylations, and conjugate additions. They have a long-standing track record of providing high levels of stereocontrol and benefit from well-established protocols for both their application and removal/recycling.

The choice of a chiral synthon or auxiliary ultimately depends on the specific synthetic challenge. For the targeted synthesis of molecules like Carfilzomib, a custom-designed synthon such as (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is optimal. For more general applications in asymmetric synthesis, the versatility and proven reliability of auxiliaries like those developed by Evans and Oppolzer remain the gold standard. This guide provides the necessary data and protocols to enable an informed decision in the selection of the most appropriate chiral strategy for a given synthetic endeavor.

References

• Continuous Process Improvement in the Manufacture of Carfilzomib, Part 2: An Improved Process for Synthesis of the Epoxyketone Warhead. ACS Publications. [Link]

• Controlling Stereochemistry in Radical Addition and Cyclization Reactions with Oppolzer's Camphor Sultam. pubs.acs.org. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Stereoselective Conjugate Radical Additions: Application of a Fluorous Oxazolidinone Chiral Auxiliary for Efficient Tin Removal. National Institutes of Health. [Link]

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. Beilstein Journals. [Link]

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. National Institutes of Health. [Link]

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. [Link]

• From Epoxomicin to Carfilzomib: Chemistry, Biology, and Medical Outcomes. National Institutes of Health. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• Enantioselective Conjugate Addition - Oppolzer's sultam auxiliary. ChemTube3D. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• An Efficient Preparation of Novel Epoxyketone Intermediates for the Synthesis of Carfilzomib and Its Derivatives. ResearchGate. [Link]

• Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary. ResearchGate. [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. National Institutes of Health. [Link]

• Stereoselective Synthesis and Application of β‐Amino Ketones. ResearchGate. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• Camphorsultam. Wikipedia. [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. ResearchGate. [Link]

• Stereoselectivity of Asymmetric Michael Addition Reactions Controlled by Chiral Auxiliary. ResearchGate. [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Williams College. [Link]

• Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. ACS Publications. [Link]

• From Epoxomicin to Carfilzomib: Chemistry, Biology, and Medical Outcomes. National Institutes of Health. [Link]

• Diastereoselectivity in unusual intermolecular tandem Michael reactions. ResearchGate. [Link]

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A Comparative Guide to the Validation of Analytical Methods for (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction

In the landscape of pharmaceutical development, the purity and quality of intermediates are as critical as those of the final active pharmaceutical ingredient (API). (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS: 247068-81-1), a key chiral building block, demands rigorous analytical oversight to ensure the integrity of the synthetic pathway and the quality of the final product.[1][2] The validation of analytical methods used to assess this intermediate is not merely a regulatory formality; it is a scientific necessity that underpins product safety and efficacy.

This guide provides an in-depth comparison of essential analytical methods for the characterization and quality control of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. We will dissect the validation of three core techniques: High-Performance Liquid Chromatography (HPLC) for purity and assay, Liquid Chromatography-Mass Spectrometry (LC-MS) for identity and impurity profiling, and Chiral HPLC for stereospecific purity. The methodologies and validation criteria presented are grounded in the principles outlined by the International Council for Harmonisation (ICH) in the Q2(R2) guideline and the United States Pharmacopeia (USP) General Chapter <1225>.[3][4][5] Our focus extends beyond procedural steps to illuminate the scientific rationale—the "why"—behind each experimental design choice, ensuring a robust and self-validating analytical lifecycle.

The Regulatory Cornerstone: Understanding Validation Parameters

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended application.[6] The ICH Q2(R2) guideline provides a harmonized framework for this process, which is essential for global regulatory submissions.[3][7]

The typical validation parameters, which form the structure of our investigation, are interconnected. A method must first be proven specific before its accuracy or linearity can be reliably determined. This logical dependency is crucial for an efficient and scientifically sound validation strategy.

Caption: Logical workflow for analytical method validation.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is the cornerstone technique for assessing the purity of non-volatile organic intermediates like (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate due to its high resolution, reproducibility, and quantitative power. A well-developed reversed-phase method can effectively separate the main component from process-related impurities and degradation products.

Experimental Protocol: Reversed-Phase HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-20 min: 5% to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: Hold at 5% B (re-equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 215 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 0.5 mg/mL.

Validation Protocol and Performance Comparison

The validation of this HPLC method must demonstrate its suitability for its intended purpose, which is typically to quantify the main peak (assay) and determine the area percent of impurities (purity).

Validation Parameter	Causality & Experimental Rationale	Acceptance Criteria (based on ICH Q2(R2)) [8][9]
Specificity	Why: To prove the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components. How: Forced degradation studies (acid, base, peroxide, heat, light) are performed to generate potential degradants. The analyte peak purity is assessed using a photodiode array (PDA) detector to ensure it is spectrally homogeneous and well-resolved from any new peaks.	Peak purity index > 0.999. Baseline resolution (Rs > 2.0) between the analyte and its closest eluting impurity/degradant.
Linearity	Why: To demonstrate a direct proportional relationship between analyte concentration and detector response. This is fundamental for accurate quantification. How: Prepare at least five concentrations of a reference standard across the expected range (e.g., 50% to 150% of the nominal concentration). Perform linear regression analysis of peak area versus concentration.	Correlation coefficient (r²) ≥ 0.998. Y-intercept should be insignificant relative to the response at 100% concentration.
Range	Why: To define the upper and lower concentration limits for which the method has been proven to be accurate, precise, and linear. How: The range is confirmed by the successful validation of linearity, accuracy, and precision studies.	For Assay: 80% to 120% of the test concentration. For Purity: From the reporting level of impurities to 120% of the specification.
Accuracy	Why: To establish the closeness of the test results to the true value. How: Perform recovery studies by spiking a known quantity of analyte into a blank matrix at three levels (e.g., 80%, 100%, 120%), with three replicates at each level. Calculate the percentage recovery.[10]	Mean recovery should be within 98.0% to 102.0%.
Precision	Why: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. How: Repeatability (Intra-assay): Analyze six replicate samples at 100% of the test concentration on the same day, with the same analyst and equipment. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment.	Repeatability: Relative Standard Deviation (RSD) ≤ 1.0%. Intermediate Precision: RSD ≤ 2.0%.
Limit of Quantitation (LOQ)	Why: To determine the lowest amount of analyte that can be reliably quantified with acceptable precision and accuracy. This is critical for impurity analysis. How: Can be determined by signal-to-noise ratio (S/N of 10:1) or by establishing the concentration at which the RSD for precision is within an acceptable limit (e.g., ≤ 10%).	S/N ratio ≥ 10. Precision at the LOQ level should meet predefined criteria.
Robustness	Why: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. How: Vary critical parameters such as flow rate (±0.1 mL/min), column temperature (±5 °C), and mobile phase pH or composition (±2%). Assess the impact on system suitability parameters (e.g., resolution, tailing factor).[11]	System suitability criteria must be met under all varied conditions. No significant change in quantitative results.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

While HPLC-UV provides quantitative data, it lacks absolute specificity. LC-MS is the definitive technique for confirming the identity of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate by providing its molecular weight. It is also an invaluable tool for identifying unknown impurities during method development and forced degradation studies.

Experimental Protocol: LC-MS

• LC System: Use the same HPLC conditions as above, as formic acid is an MS-friendly mobile phase modifier.[12]

• Mass Spectrometer: Electrospray Ionization (ESI) source, positive ion mode.

• Ionization Parameters:

  • Ion Source: ESI (+)

  • Scan Range: m/z 100-500

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

• Data Acquisition: Full scan for identity confirmation. Tandem MS (MS/MS) can be used for structural elucidation of impurities.

Validation Focus: Specificity and Fragmentation

For identity confirmation, the primary validation parameter is specificity . The method must demonstrate that it can detect the correct mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺. For C₁₄H₂₅NO₃ (MW: 255.35), the expected m/z is ~256.19.

The tert-butoxycarbonyl (Boc) protecting group exhibits a highly predictable fragmentation pattern under collision-induced dissociation (CID) in MS/MS experiments. This fragmentation provides a secondary layer of identity confirmation.[13][14]

Caption: Predicted ESI-MS/MS fragmentation of the target compound.

Chiral HPLC for Stereochemical Purity

For a chiral molecule, demonstrating control over its stereochemistry is a critical quality attribute. The "(S)" designation in the compound name indicates a specific three-dimensional arrangement of atoms, and the presence of the unwanted (R)-enantiomer must be controlled as it could have different pharmacological or toxicological properties.[15][16] Chiral HPLC is the gold standard for separating and quantifying enantiomers.

Experimental Protocol: Chiral HPLC

• Rationale for Column Choice: Polysaccharide-based chiral stationary phases (CSPs), such as those coated with derivatives of cellulose or amylose, are highly effective for separating a wide range of enantiomers and are a logical starting point.

• Instrumentation: HPLC system with a UV detector.

• Column: Chiral stationary phase column (e.g., Chiralpak AD-H, 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 215 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1.0 mg/mL.

Validation Focus: Specificity and Quantitation Limit

The validation of a chiral method focuses on its ability to resolve the two enantiomers and quantify the undesired one at very low levels.

Validation Parameter	Causality & Experimental Rationale	Acceptance Criteria
Specificity	Why: The method's primary purpose is to separate the (S)- and (R)-enantiomers. Specificity proves it can achieve this separation. How: Analyze the (S)-enantiomer reference standard, a racemic mixture (if available), and a sample spiked with a small amount of the undesired enantiomer to confirm peak identification and resolution.	Baseline resolution (Rs > 1.5) between the (S)- and (R)-enantiomer peaks.
Limit of Quantitation (LOQ)	Why: To determine the lowest concentration of the undesired (R)-enantiomer that can be reliably quantified. This is crucial for ensuring the stereochemical purity meets its specification (e.g., ≤ 0.15%). How: Prepare a series of dilutions of the undesired enantiomer and determine the concentration at which the S/N ratio is at least 10 and precision (RSD) is acceptable.	S/N ≥ 10. Precision at the LOQ should be ≤ 15% RSD.
Precision	Why: To ensure the quantification of the minor enantiomer is reproducible. How: Analyze six replicate samples spiked with the undesired enantiomer at the specification limit.	RSD ≤ 10% for the area of the undesired enantiomer peak.
Accuracy	Why: To demonstrate the method accurately measures the amount of the undesired enantiomer present. How: Spike the main (S)-enantiomer with known amounts of the (R)-enantiomer at different levels (e.g., LOQ, 100%, and 150% of the specification limit). Calculate the percent recovery.	Mean recovery should be within 85.0% to 115.0% for the trace enantiomer.

Comparative Summary and Method Selection

The choice of analytical method is dictated by the specific question being asked. Each technique offers unique strengths that are best suited for different stages of the development and quality control lifecycle.

Method	Primary Purpose	Key Strengths	Key Limitations	Recommended Application
Reversed-Phase HPLC	Purity analysis and quantitative assay.	High precision, robust, excellent for quantifying impurities.	Not specific for stereoisomers; identity is inferred by retention time only.	Routine quality control, release testing, stability studies.
LC-MS	Unambiguous identity confirmation and impurity identification.	Provides molecular weight data (high specificity).[13] Excellent for structural elucidation of unknowns.	Generally less precise for quantification than HPLC-UV; potential for matrix effects.	Characterization of reference standards, impurity profiling, forced degradation analysis.
Chiral HPLC	Quantification of enantiomeric purity.	The only reliable method to separate and quantify stereoisomers.[15]	May require significant method development; columns can be expensive and less robust than C18.	Final release testing for stereochemical purity; in-process control of chiral steps.

Conclusion

The validation of analytical methods for a critical pharmaceutical intermediate like (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a multifaceted process that requires a deep understanding of both the chemistry of the molecule and the principles of analytical science. A successful validation, grounded in the authoritative frameworks of the ICH and USP, is not a checklist exercise but a systematic, scientific investigation.[3][4] By employing a suite of orthogonal techniques—HPLC for purity, LC-MS for identity, and Chiral HPLC for stereoisomerism—and validating each for its specific purpose, researchers and drug developers can build a comprehensive analytical control strategy. This ensures that the quality of the intermediate is thoroughly understood and controlled, safeguarding the integrity of the entire manufacturing process and contributing to the delivery of safe and effective medicines.

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• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: USP <1225> Method Validation Source: BA Sciences URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

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• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Separation of tert-Butyl carbamate on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS Source: uspbpep.com URL: [Link]

• Title: Revised USP Chapter <1225> "Validation of Compendial Methods" approved Source: European Compliance Academy URL: [Link]

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A Comparative Guide to the Biological Activity of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate Analogs as Proteasome Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparison of the biological activity of analogs of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a key intermediate in the synthesis of potent proteasome inhibitors. This document moves beyond a simple listing of data, offering insights into the structure-activity relationships that govern the efficacy and selectivity of this class of compounds, with a focus on peptide epoxyketone inhibitors.

Introduction: Targeting the Proteasome in Disease

The ubiquitin-proteasome system (UPS) is a critical cellular machinery responsible for protein degradation, maintaining protein homeostasis, and regulating a myriad of cellular processes, including cell cycle progression, apoptosis, and signal transduction.[1] The 26S proteasome, the central enzyme of this pathway, is a multi-catalytic protease complex.[2] Its inhibition has emerged as a powerful therapeutic strategy, particularly in oncology, as cancer cells are highly dependent on proteasome activity for their rapid growth and proliferation.[1][2]

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate serves as a crucial building block for a class of highly potent and selective proteasome inhibitors known as peptide epoxyketones.[3] Carfilzomib, a prominent member of this class, is an FDA-approved drug for the treatment of multiple myeloma.[4][5] This guide will explore the biological activities of analogs derived from this core structure, comparing their potency, selectivity, and cellular effects.

The Core Structure and Its Influence on Activity

The chemical scaffold of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate provides the foundation for the peptide epoxyketone pharmacophore. Analogs are typically tetrapeptides with an epoxyketone warhead that irreversibly binds to the N-terminal threonine residue of the proteasome's active sites.[6][7] The peptide portion of these molecules is crucial for their binding affinity and selectivity towards the different catalytic subunits of the proteasome.

The 20S proteasome core contains three distinct catalytic activities: chymotrypsin-like (CT-L, β5 subunit), trypsin-like (T-L, β2 subunit), and caspase-like (C-L, or post-glutamyl peptide hydrolyzing, PGPH, β1 subunit).[8] In addition to the constitutive proteasome found in all cells, an immunoproteasome with alternative catalytic subunits (β5i/LMP7, β2i/MECL1, and β1i/LMP2) is expressed in hematopoietic cells.[8] The relative inhibition of these different subunits by various analogs dictates their therapeutic window and potential side effects.

Comparative Biological Activity of Analogs

The biological activity of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate analogs is primarily assessed by their ability to inhibit the proteasome and induce apoptosis in cancer cells. The following sections compare key analogs based on modifications to their peptide backbone and the resulting impact on their biological profiles.

Structure-Activity Relationship (SAR) of Peptide Epoxyketones

Systematic modifications of the peptide sequence have revealed key structural determinants for potent and selective proteasome inhibition. For instance, the P3 residue configuration has been shown to be crucial for selectivity between the constitutive proteasome (β5c) and the immunoproteasome (β5i). Studies have demonstrated that a D-amino acid at the P3 position can significantly enhance selectivity for the β5i subunit.[9]

The following table summarizes the inhibitory concentrations (IC50) of representative peptide epoxyketone analogs against different proteasome subunits, highlighting the impact of structural modifications.

Compound	P4 Residue	P3 Residue	P2 Residue	P1 Residue	β5 (CT-L) IC50 (nM)	β1 (C-L) IC50 (nM)	β2 (T-L) IC50 (nM)	β5i (LMP7) IC50 (nM)	Reference
Carfilzomib (PR-171)	Morpholino-acetyl	Phe	Leu	-	Potent	>1000	>1000	Potent	[8]
Analog 20j	N/A	D-Ala	Leu	-	>500	N/A	N/A	26.0	[9]
Analog 20l	N/A	D-Ala	Leu	-	>500	N/A	N/A	25.1	[9]
Bortezomib	Pyrazinoyl	Phe	Leu	Boronic Acid	Potent	~9-fold less active	~250-fold less active	Potent	[8]

Note: "Potent" indicates high inhibitory activity, often in the low nanomolar range. Specific values vary across different studies and assay conditions.

These data illustrate that subtle changes in the peptide backbone can dramatically alter the inhibitory profile of the compounds. For example, analogs 20j and 20l demonstrate high selectivity for the immunoproteasome subunit β5i, a desirable feature for treating autoimmune diseases and certain hematological malignancies with potentially fewer side effects than non-selective inhibitors.[9]

Cellular Activity: Induction of Apoptosis

The ultimate goal of proteasome inhibition in cancer therapy is to induce programmed cell death, or apoptosis. The accumulation of misfolded and regulatory proteins due to proteasome blockade leads to cellular stress, particularly endoplasmic reticulum (ER) stress, which triggers apoptotic pathways.[2]

The cytotoxic effects of these analogs are typically evaluated in various cancer cell lines, with multiple myeloma cells being a key model system.

Compound	Cell Line	Assay	Endpoint	IC50 / Effect	Reference
Carfilzomib	Multiple Myeloma (RPMI 8226)	WST-1 Proliferation	Cell Viability	Potent inhibition	[10][11]
Carfilzomib	Non-Small Cell Lung Cancer (H1993)	Western Blot	PARP & Caspase-3 Cleavage	Induction of apoptosis	[12]
Bortezomib	Multiple Myeloma	WST-1 Proliferation	Cell Viability	Potent inhibition	[10]
NNU219	Multiple Myeloma	Proteasome-Glo	Proteasome Inhibition	Dose-dependent inhibition	[13]

Carfilzomib consistently demonstrates potent anti-proliferative and pro-apoptotic activity across a range of cancer cell lines, including those resistant to the first-generation proteasome inhibitor, bortezomib.[5][10] This superior efficacy is attributed to its irreversible binding and high selectivity for the chymotrypsin-like activity of both the constitutive and immunoproteasome.[5]

Experimental Protocols

To ensure the scientific integrity of the presented data, this section details the standard methodologies used to evaluate the biological activity of these proteasome inhibitor analogs.

In Vitro Proteasome Activity Assay

This assay directly measures the inhibitory potential of the compounds on the catalytic activity of purified 20S proteasome or proteasome in cell lysates.

Principle: Fluorogenic peptide substrates specific for each catalytic subunit are used. Cleavage of the substrate by the proteasome releases a fluorescent molecule (e.g., 7-Amino-4-methylcoumarin, AMC), and the increase in fluorescence is measured over time.[14][15]

Step-by-Step Protocol:

• Prepare Reagents:

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 25 mM KCl, 10 mM NaCl, 1 mM MgCl2, 2 mM DTT.

  • Purified 20S Proteasome (human or rabbit).

  • Fluorogenic Substrates:

    • Suc-LLVY-AMC (for Chymotrypsin-like activity).

    • Boc-LRR-AMC (for Trypsin-like activity).

    • Z-LLE-AMC (for Caspase-like activity).

  • Test Compounds (dissolved in DMSO).

• Assay Procedure (96-well plate format):

  • Add 50 µL of assay buffer to each well.

  • Add 1 µL of test compound at various concentrations (or DMSO as a vehicle control).

  • Add 25 µL of purified 20S proteasome (final concentration ~0.5 nM).

  • Incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 24 µL of the appropriate fluorogenic substrate (final concentration 10-20 µM).

  • Measure fluorescence kinetically at an excitation wavelength of 360 nm and an emission wavelength of 460 nm for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve).

  • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for in vitro proteasome activity assay.

Cellular Viability and Apoptosis Assays

These assays determine the cytotoxic effects of the compounds on cancer cells.

Principle: Various methods can be employed to assess cell viability, including metabolic assays (e.g., WST-1, MTT) that measure the activity of mitochondrial dehydrogenases, and apoptosis assays that detect markers of programmed cell death (e.g., caspase activation, PARP cleavage, Annexin V staining).[2][16]

Step-by-Step Protocol (WST-1 Assay):

• Cell Culture:

  • Plate cancer cells (e.g., RPMI 8226) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• WST-1 Reagent Addition:

  • Add 10 µL of WST-1 reagent to each well.

  • Incubate for 2-4 hours at 37°C.

• Absorbance Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value.

Caption: Workflow for cellular viability assessment using WST-1 assay.

In Vivo Efficacy Studies

Animal models, particularly xenograft models of multiple myeloma, are essential for evaluating the in vivo anti-tumor activity of proteasome inhibitors.[4][13]

Principle: Human multiple myeloma cells are implanted into immunodeficient mice. Once tumors are established, the mice are treated with the test compounds, and tumor growth is monitored over time.

Experimental Workflow:

Caption: Workflow for in vivo efficacy studies using a xenograft model.

Conclusion and Future Directions

The analogs of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate represent a versatile class of proteasome inhibitors with significant therapeutic potential. The structure-activity relationships discussed in this guide highlight the importance of rational drug design in optimizing potency and selectivity. While Carfilzomib has demonstrated remarkable clinical success, the development of next-generation analogs with improved safety profiles and efficacy against resistant tumors remains an active area of research.

Future efforts will likely focus on:

• Developing highly selective immunoproteasome inhibitors: This could offer targeted therapies for autoimmune disorders and specific cancers with reduced off-target effects.

• Overcoming drug resistance: Designing novel analogs that can effectively inhibit mutated proteasomes or bypass resistance mechanisms is crucial.

• Exploring combination therapies: Investigating the synergistic effects of these analogs with other anti-cancer agents to enhance therapeutic outcomes.

This comparative guide provides a solid foundation for understanding the biological activities of this important class of compounds and will aid researchers in the design and development of novel and more effective proteasome-targeting therapies.

References

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• - PubMed

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cost-benefit analysis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate synthesis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development, the efficient and stereoselective synthesis of chiral building blocks is of paramount importance. One such crucial intermediate is (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a key component in the synthesis of several therapeutic agents.[1] This guide provides an in-depth cost-benefit analysis of two potential synthetic routes to this molecule, offering a comparative look at their respective methodologies, reagent costs, and potential for scalability. This analysis is designed to empower researchers and process chemists to make informed decisions in the early stages of drug development, balancing economic viability with scientific rigor.

Unveiling the Synthetic Challenge

The target molecule, (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, possesses a stereocenter at the C4 position and a vinyl ketone functionality. The tert-butoxycarbonyl (Boc) protecting group on the amine is a standard feature in peptide synthesis and related applications, offering robust protection under many conditions while being readily removable under acidic conditions.[2][3] The primary challenge in its synthesis lies in the stereocontrolled formation of the C-C bond that establishes the chiral center, coupled with the efficient introduction of the vinyl ketone moiety.

This guide will explore two distinct strategies commencing from the readily available and enantiopure starting material, N-Boc-L-leucine. The first route is a well-documented procedure utilizing a morpholine amide intermediate, as detailed in the process chemistry for the synthesis of Carfilzomib. The second is a plausible and widely utilized alternative employing a Weinreb amide intermediate, a classic strategy to prevent over-addition of organometallic reagents.[4]

Route 1: The Morpholine Amide Pathway

This synthetic approach, adapted from the manufacturing process of Carfilzomib, employs a morpholine amide of N-Boc-L-leucine as a key intermediate. This method is a robust and scalable process that has been implemented on an industrial scale.

Mechanistic Rationale

The synthesis begins with the activation of the carboxylic acid of N-Boc-L-leucine and subsequent amidation with morpholine. The resulting morpholine amide is a stable, crystalline solid that is less susceptible to racemization. The key C-C bond-forming step involves the reaction of this amide with an isopropenyl Grignard reagent. The morpholine amide is sufficiently reactive to undergo addition by the Grignard reagent, but the resulting tetrahedral intermediate is stabilized, preventing the common side reaction of over-addition that can occur with esters. An acidic workup then collapses this intermediate to furnish the desired vinyl ketone.

Caption: Synthetic scheme for the Morpholine Amide Pathway.

Experimental Protocol

Step 1: Synthesis of N-Boc-L-leucyl-morpholine

• To a solution of N-Boc-L-leucine monohydrate (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or ethyl acetate), add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Add morpholine (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• Filter the reaction mixture to remove the urea byproduct.

• Wash the filtrate with aqueous acid, aqueous base, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the morpholine amide.

Step 2: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• Dissolve the N-Boc-L-leucyl-morpholine (1.0 eq) in an anhydrous ethereal solvent such as tetrahydrofuran (THF).

• Cool the solution to a low temperature (e.g., -78 °C or 0 °C).

• Slowly add a solution of isopropenylmagnesium bromide (typically 1.5-2.0 eq) in THF.

• Allow the reaction to stir at low temperature for a specified time, monitoring for the consumption of the starting material.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to obtain the target molecule.

Route 2: The Weinreb Amide Alternative

A classic and highly effective alternative for the synthesis of ketones from carboxylic acids is the use of a Weinreb amide (N-methoxy-N-methylamide).[4] This method is renowned for its ability to prevent the over-addition of organometallic reagents, a common issue with more reactive acylating agents like acid chlorides or esters.

Mechanistic Rationale

Similar to the first route, the synthesis commences with the conversion of N-Boc-L-leucine to its corresponding Weinreb amide. This is typically achieved by coupling the amino acid with N,O-dimethylhydroxylamine hydrochloride. The resulting Weinreb amide reacts with the isopropenyl Grignard reagent to form a stable, chelated tetrahedral intermediate. This intermediate is unreactive towards further nucleophilic attack and only collapses to the ketone upon acidic workup. This high degree of control often leads to cleaner reactions and higher yields of the desired ketone.

Caption: Synthetic scheme for the Weinreb Amide Pathway.

Experimental Protocol

Step 1: Synthesis of N-Boc-L-leucine Weinreb Amide

• To a solution of N-Boc-L-leucine monohydrate (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane), add a coupling agent such as EDC (1.1 eq) and 1-hydroxybenzotriazole (HOBt) (1.1 eq).

• Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.5 eq).

• Stir the reaction at room temperature until completion.

• Perform an aqueous workup by washing with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer, filter, and concentrate to yield the Weinreb amide.

Step 2: Synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

• Dissolve the N-Boc-L-leucine Weinreb amide (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Add the isopropenylmagnesium bromide solution (1.5-2.0 eq) dropwise.

• Stir the reaction at 0 °C to room temperature until the starting material is consumed.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, wash, dry, and concentrate.

• Purify by column chromatography.

Cost-Benefit Analysis: A Head-to-Head Comparison

To provide a practical framework for decision-making, the following table outlines a comparative cost analysis of the key reagents for each synthetic route. Prices are based on bulk catalog listings from major chemical suppliers and are subject to change. The analysis assumes a 1-mole scale reaction for the synthesis of the intermediate amide.

Reagent	Molecular Weight ( g/mol )	Route 1 (Morpholine Amide)	Route 2 (Weinreb Amide)
Cost per Mole ($)	Cost per Mole ($)
N-Boc-L-leucine monohydrate	249.31	~145	~145
Morpholine	87.12	~20	-
N,O-Dimethylhydroxylamine HCl	97.54	-	~35
Coupling Agent (e.g., EDC)	191.70	~100	~100
Isopropenylmagnesium bromide	145.31	~150	~150
Estimated Reagent Cost per Mole of Product	~415	~430

Note: Costs are approximate and intended for comparative purposes only. They do not include solvents, ancillary reagents, or labor costs.

From a purely reagent-cost perspective, the two routes are remarkably similar. The slightly lower cost of morpholine compared to N,O-dimethylhydroxylamine hydrochloride gives the morpholine amide route a marginal edge in raw material expenses. However, several other factors must be considered:

• Yield and Purity: The Weinreb amide route is often cited for its high yields and cleaner reaction profiles due to the prevention of over-addition.[4] This could translate to lower purification costs and a higher overall process efficiency, potentially offsetting the slightly higher initial reagent cost.

• Scalability and Safety: Both routes utilize Grignard reagents, which require careful handling under anhydrous conditions, especially on a large scale. The choice of coupling agents and solvents will also have significant implications for process safety and environmental impact. The morpholine amide, being a crystalline solid, may offer advantages in handling and purification at scale compared to potentially oily Weinreb amides.

• Intellectual Property: The morpholine amide route is part of a patented manufacturing process for a commercial drug. Researchers and companies should be mindful of the intellectual property landscape when selecting a synthetic strategy for commercial development.

Conclusion: Selecting the Optimal Path Forward

Both the morpholine amide and Weinreb amide routes represent viable and effective strategies for the synthesis of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. The choice between them is not straightforward and depends on the specific priorities of the project.

For academic research and early-stage discovery, the Weinreb amide route may be preferable due to its reputation for high yields and clean conversions, which can simplify purification and characterization.

For process development and large-scale manufacturing, the morpholine amide route presents a proven and scalable option with a slight advantage in raw material costs. Its documentation in the context of a commercial synthesis provides a valuable roadmap for process optimization and regulatory considerations.

Ultimately, the optimal synthetic strategy will be determined by a combination of factors including the desired scale of production, in-house expertise, cost of goods targets, and intellectual property considerations. This guide provides the foundational data and analysis to initiate that critical decision-making process.

References

Please note that the following reference list is a compilation of sources used for this analysis and may not be exhaustive.

• (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. PubChem. (n.d.). Retrieved January 3, 2026, from [Link]

• Protective Groups in Organic Synthesis. (n.d.). Retrieved January 3, 2026, from [Link]

• Weinreb ketone synthesis. In Wikipedia. (2023, December 19). Retrieved January 3, 2026, from [Link]

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• 2. N,O-Dimethylhydroxylamine hydrochloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Morpholine [oakwoodchemical.com]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to Enantiomeric Excess Determination of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is a critical quality attribute. For chiral intermediates like (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a key building block in the synthesis of various active pharmaceutical ingredients, ensuring high enantiopurity is paramount to the safety and efficacy of the final drug product.[1] This guide provides an in-depth comparison of modern chromatographic techniques for the determination of its enantiomeric excess, offering experimentally grounded insights for researchers, scientists, and drug development professionals.

Introduction to (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a chiral intermediate whose stereochemistry plays a crucial role in its subsequent chemical transformations and the biological activity of the resulting compounds.[1] The molecule possesses a stereogenic center at the C4 position, bearing a tert-butoxycarbonyl (Boc) protected amine. The accurate quantification of the (S)-enantiomer in the presence of its (R)-counterpart is a mandatory step in process development and quality control.

Core Analytical Challenge

The primary challenge in determining the enantiomeric excess of this compound lies in the identical physical and chemical properties of its enantiomers in an achiral environment.[1] Therefore, chiral recognition is essential for their separation. This is typically achieved through chromatography using a chiral stationary phase (CSP), which creates a transient diastereomeric interaction with the enantiomers, leading to differential retention times.

This guide will focus on the two most prevalent and powerful techniques for chiral separations in the pharmaceutical industry: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) . A brief discussion on the potential application of Gas Chromatography (GC) will also be included for completeness.

Section 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for enantiomeric excess determination due to its robustness, versatility, and wide availability of chiral stationary phases.[2][3] The separation is based on the differential partitioning of the enantiomers between a liquid mobile phase and a solid chiral stationary phase.[4]

Mechanistic Principle of Chiral HPLC

The separation of enantiomers on a polysaccharide-based CSP, such as those derived from cellulose or amylose, relies on a combination of intermolecular interactions. These include hydrogen bonding, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide backbone. For (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, the carbamate and ketone functionalities are key interaction points with the CSP.

Experimental Protocol: Chiral HPLC

The following protocol is a well-established starting point for the method development for N-Boc protected chiral amines and ketones.

Instrumentation:

• HPLC system with a UV detector or Mass Spectrometer (MS).

Chromatographic Conditions:

• Column: A polysaccharide-based chiral stationary phase is highly recommended. Columns such as Daicel CHIRALPAK® IA, IB, or IC, which are based on amylose or cellulose tris(3,5-dimethylphenylcarbamate), have demonstrated broad applicability for N-protected amino compounds.[5][6]

• Mobile Phase: A typical mobile phase for normal phase chiral HPLC consists of a mixture of a non-polar solvent and an alcohol modifier. A starting point would be n-Hexane/Isopropanol (IPA) (90:10, v/v). The ratio can be optimized to achieve the desired resolution and retention times.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm, where the enone chromophore is expected to have significant absorbance.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL and filter through a 0.45 µm filter.

Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

ee (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Workflow for Chiral HPLC Method Development

Caption: Workflow for enantiomeric excess determination by chiral HPLC.

Section 2: Chiral Supercritical Fluid Chromatography (SFC)

Chiral SFC has emerged as a powerful "green" alternative to normal-phase HPLC for enantiomeric separations.[7][8] It utilizes supercritical CO2 as the primary mobile phase, often with a small percentage of an organic modifier. The low viscosity and high diffusivity of supercritical fluids allow for faster separations and higher efficiency compared to HPLC.[9]

Mechanistic Principle of Chiral SFC

The separation mechanism in chiral SFC is analogous to that in normal-phase HPLC, relying on the interactions between the analyte and the chiral stationary phase. The use of supercritical CO2 as the main mobile phase component can sometimes lead to different selectivity compared to liquid mobile phases, making SFC a complementary technique to HPLC.[10]

Experimental Protocol: Chiral SFC

The following protocol is a representative starting point for chiral SFC method development.

Instrumentation:

• SFC system with a UV detector or Mass Spectrometer (MS) and a back-pressure regulator.

Chromatographic Conditions:

• Column: The same polysaccharide-based chiral stationary phases used for HPLC are generally effective in SFC (e.g., Daicel CHIRALPAK® IA, IB, IC).[10]

• Mobile Phase: Supercritical CO2 with an alcohol modifier. A typical starting condition is CO2/Methanol (80:20, v/v). The modifier percentage can be optimized in a gradient or isocratic manner.

• Flow Rate: 3.0 mL/min

• Outlet Pressure: 150 bar

• Column Temperature: 40 °C

• Detection: UV at 220 nm.

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the sample in an alcohol (e.g., methanol or ethanol) at a concentration of approximately 1 mg/mL and filter through a 0.45 µm filter.

Workflow for Chiral SFC Method Development

Caption: Workflow for enantiomeric excess determination by chiral SFC.

Section 3: Performance Comparison: HPLC vs. SFC

The choice between HPLC and SFC often depends on the specific requirements of the analysis, such as throughput, cost, and environmental considerations.

Parameter	Chiral HPLC (Normal Phase)	Chiral SFC	Rationale & Insights
Analysis Speed	Slower (typically 10-30 min)	Faster (typically 2-10 min)	The low viscosity of supercritical CO2 allows for higher optimal flow rates, significantly reducing analysis time.[9]
Resolution	Excellent	Often comparable or superior	SFC can sometimes offer unique selectivity and higher efficiency, leading to better resolution.[10]
Solvent Consumption	High (uses hexane/heptane)	Significantly lower	SFC primarily uses CO2, a recycled byproduct, drastically reducing the consumption of organic solvents.[7][8]
Environmental Impact	Higher ("less green")	Lower ("greener")	The reduction in organic solvent usage makes SFC a more environmentally friendly technique.[11]
Cost of Operation	Higher (solvent purchase and disposal)	Lower	While the initial instrument cost can be higher, the reduced solvent costs make SFC more economical in the long run.[8]
Method Development	Can be time-consuming	Faster equilibration times	SFC columns equilibrate much faster than HPLC columns, accelerating method development.[9]
Compatibility with MS	Good	Excellent	The mobile phase in SFC is easily removed, making it highly compatible with mass spectrometry.

Section 4: A Note on Chiral Gas Chromatography (GC)

Chiral GC is a highly sensitive and efficient technique for the analysis of volatile and thermally stable enantiomers.[1] The separation is achieved using capillary columns coated with a chiral stationary phase, often a cyclodextrin derivative.

For (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, direct GC analysis could be challenging due to the potential for thermal degradation of the carbamate functional group. However, with careful optimization, such as the use of a cold on-column injection technique to minimize thermal stress, GC could be a viable option.[12] Derivatization to a more thermally stable analogue is another possibility, though this adds complexity to the sample preparation process. Given the robustness and direct applicability of HPLC and SFC, they are generally the preferred methods for this type of compound in a pharmaceutical setting.

Conclusion

Both chiral HPLC and chiral SFC are powerful and reliable techniques for the determination of the enantiomeric excess of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. Chiral HPLC represents a well-established and versatile approach, while chiral SFC offers significant advantages in terms of speed, efficiency, and environmental sustainability. The choice between the two will depend on the specific needs of the laboratory, with SFC being the increasingly preferred method for high-throughput applications. The provided experimental protocols serve as a solid foundation for method development, and with appropriate optimization, both techniques can deliver accurate and precise determination of enantiomeric purity, ensuring the quality of this critical pharmaceutical intermediate.

References

• Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. (2025). Preprints.org. Available at: [Link]

• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. (2025). ResearchGate. Available at: [Link]

• Wolf, T., Meishammer, A., Patissier, C., Reck, M., Valente, C., & Reilly, J. (n.d.). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Novartis. Available at: [Link]

• A comparison of chiral separations by supercritical fluid chromatography and high-performance liquid chromatography. (n.d.). ResearchGate. Available at: [Link]

• Meeting Chiral Separation Efficiency Needs in Pharmaceutical Discovery with Supercritical Fluid Chromatography. (n.d.). ChemPartner. Available at: [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. Available at: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. Available at: [Link]

• Chiral SFC-MS method for separation of enantiomers of compound 9 and... (n.d.). ResearchGate. Available at: [Link]

• Development of Novel Enantioselective HPLC Methods for Determination of Optical Purity of Nα-Fmoc / Boc Amino acid Derivatives (Nα-PADs) of Natural and Unnatural Amino Acids: Analytical Strategy to Key Starting Materials of Therapeutic Peptides. (n.d.). ResearchGate. Available at: [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. (2021). PubMed Central. Available at: [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. (n.d.). RSC Publishing. Available at: [Link]

• A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. (n.d.). Bio-protocol. Available at: [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. Available at: [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. Available at: [Link]

• Recent applications and chiral separation development based on stationary phases in open tubular capillary electrochromatography (2019–2022). (n.d.). NIH. Available at: [Link]

• Enantiomeric separation of six chiral pesticides that contain chiral sulfur/phosphorus atoms by supercritical fluid chromatography. (2018). PubMed. Available at: [Link]

• Enantioselective Supercritical Fluid Chromatography (SFC) for Chiral Metabolomics. (n.d.). ResearchGate. Available at: [Link]

• Chiral Separation Techniques. (n.d.). chemistlibrary.com. Available at: [Link]

• Immobilization of a cellulose carbamate-type chiral selector onto silica gel by alkyne-azide click chemistry for the preparation of chiral stationary chromatography phases. (n.d.). ResearchGate. Available at: [Link]

• Fast gas chromatography analysis of N-carbamates with cold on-column injection. (n.d.). PubMed. Available at: [Link]

• HPLC and SFC Enantioseparation of (±)-Trans-β-Lactam Ureas on Immobilized Polysaccharide-Based Chiral Stationary Phases—The Introduction of Dimethyl Carbonate as an Organic Modifier in SFC. (n.d.). MDPI. Available at: [Link]

• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. (n.d.). Phenomenex. Available at: [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. (n.d.). Chromatography Today. Available at: [Link]

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• 4. benchchem.com [benchchem.com]
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• 6. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
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A Researcher's Guide to the Spectroscopic Comparison of (S) and (R) Enantiomers

In the realm of drug development, biochemistry, and materials science, the ability to distinguish between enantiomers—chiral molecules that are non-superimposable mirror images of each other—is of paramount importance.[1][2][3] The distinct three-dimensional arrangement of atoms in (S) and (R) enantiomers can lead to vastly different pharmacological, toxicological, and physiological effects.[4][5] For instance, the tragic case of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, underscores the critical need for precise enantiomeric analysis.[4][5]

This guide provides an in-depth comparison of key spectroscopic techniques used to differentiate and quantify (S) and (R) enantiomers. We will delve into the principles, experimental protocols, and data interpretation of chiroptical methods such as Circular Dichroism (CD), Vibrational Circular Dichroism (VCD), and Raman Optical Activity (ROA), as well as Nuclear Magnetic Resonance (NMR) spectroscopy utilizing chiral resolving agents. Our focus will be on providing the causal logic behind experimental choices, ensuring that the described protocols are self-validating, and grounding all claims in authoritative sources.

The Foundation: Chiroptical Spectroscopy

Chiroptical spectroscopy techniques are powerful tools for probing molecular chirality. They rely on the differential interaction of chiral molecules with left- and right-circularly polarized light.[5][6]

Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy measures the difference in absorption between left- and right-circularly polarized light by a chiral molecule.[4][5][7] This differential absorption, known as ellipticity, is plotted as a function of wavelength to generate a CD spectrum. Enantiomers will produce mirror-image CD spectra, making it a direct method for their differentiation.[8]

Causality in Experimental Choices: The choice of solvent and concentration is critical in CD spectroscopy. The solvent must be transparent in the wavelength range of interest, and the concentration must be optimized to produce a measurable signal without saturating the detector.[7][9] For far-UV CD, which provides information about the secondary structure of biomolecules, protein concentrations are typically in the range of 0.1 to 0.5 mg/mL.[7] In contrast, near-UV CD, which probes the tertiary structure, often requires higher concentrations, above 1 mg/mL.[7]

Experimental Protocol: Acquiring a CD Spectrum

• Sample Preparation:

  • Ensure the sample is of high purity (at least 95%) to minimize interference.[7]

  • Dissolve the sample in a buffer that does not have high absorbance in the desired wavelength range (e.g., phosphate or acetate buffers are preferred over Tris or imidazole).[7]

  • Degas the buffer to remove dissolved oxygen, which can absorb UV light below 200 nm.[10]

  • Filter or centrifuge the sample to remove any particulates that could cause light scattering.[7]

• Instrument Setup:

  • Purge the spectrometer with nitrogen gas to prevent the formation of ozone from atmospheric oxygen, which can damage the instrument's optics.[10]

  • Select a quartz cuvette with an appropriate path length (typically 0.1-1.0 cm) based on the sample concentration and the spectral region being investigated.[7][9]

• Data Acquisition:

  • Record a baseline spectrum of the buffer in the same cuvette that will be used for the sample.

  • Measure the CD spectrum of the sample over the desired wavelength range.

  • Subtract the buffer baseline from the sample spectrum to obtain the final CD spectrum.

Data Interpretation: The CD spectrum of one enantiomer will be a mirror image of the other. A positive Cotton effect (a peak in the CD spectrum) for the (R)-enantiomer will correspond to a negative Cotton effect (a trough) for the (S)-enantiomer at the same wavelength. The magnitude of the CD signal is directly proportional to the enantiomeric excess (ee).

Diagram of a Circular Dichroism Spectrometer Workflow

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• 2. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
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• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Raman optical activity - Wikipedia [en.wikipedia.org]
• 7. Principles and Experimental Design of Circular Dichroism (CD) Spectroscopy Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 8. The Application of Circular Dichroism in Pharmaceutical Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. bitesizebio.com [bitesizebio.com]

A Comparative Guide to the Definitive Structural Elucidation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

This guide provides an in-depth comparison of analytical methodologies for the unambiguous structural confirmation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, a chiral intermediate and a known impurity of the proteasome inhibitor, Carfilzomib.[1] While a published crystal structure for this specific molecule is not publicly available, this document outlines the definitive workflow, centered on single-crystal X-ray crystallography, and contrasts it with complementary spectroscopic techniques. Our focus is to provide researchers and drug development professionals with the rationale behind experimental choices for achieving absolute structural proof, a critical step in pharmaceutical development and quality control.

The molecule , (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, possesses several key structural features that necessitate a multi-faceted analytical approach for complete characterization:

• A stereocenter at the C4 position, requiring determination of the absolute configuration (S).

• An α,β-unsaturated ketone moiety, which influences the molecule's conformation and reactivity.[2][3][4]

• A tert-butylcarbamate (Boc) protecting group , whose conformation and potential for hydrogen bonding can impact crystal packing.[5]

While techniques like NMR and Mass Spectrometry are indispensable for initial characterization, only X-ray crystallography can provide direct, three-dimensional spatial information, making it the gold standard for absolute structure determination.[6]

Comparative Analysis of Structural Elucidation Techniques

The confirmation of a chemical structure, particularly a chiral molecule intended for pharmaceutical applications, relies on a hierarchy of analytical techniques. Each method provides a unique piece of the structural puzzle.

Analytical Technique	Information Provided	Strengths	Limitations for this Molecule
Single-Crystal X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, and intermolecular interactions.	Unambiguous determination of absolute configuration[7]; provides definitive proof of connectivity and conformation in the solid state.	Requires a high-quality single crystal of sufficient size (>0.1 mm)[6]; structure may differ from solution-state conformation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C), relative stereochemistry (NOE), and solution-state conformation.	Non-destructive; provides detailed information about the chemical environment of each atom in solution.	Cannot determine absolute configuration on its own; requires comparison to a known standard or complex derivatization experiments.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns, confirming elemental composition.	High sensitivity; provides clear evidence of molecular formula and substructures through fragmentation analysis.[5][8]	Provides no information on stereochemistry or 3D arrangement of atoms.
Infrared (IR) Spectroscopy	Presence of functional groups (C=O, N-H, C=C).	Fast and simple method to confirm the presence of key functional groups like ketones, alkenes, and carbamates.	Provides limited information on the overall molecular architecture and no stereochemical details.

The Definitive Method: Single-Crystal X-ray Crystallography

X-ray crystallography stands alone in its ability to provide a direct visualization of the atomic arrangement in a crystalline solid.[6] For a chiral molecule like (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, this technique is uniquely capable of determining the absolute configuration without ambiguity, a critical parameter for pharmaceutical efficacy and safety.

The process involves irradiating a single crystal with a beam of X-rays and analyzing the resulting diffraction pattern. The angles and intensities of the diffracted beams are used to calculate an electron density map of the molecule, from which the positions of individual atoms can be determined.[6] The determination of the absolute structure of a chiral molecule is often achieved through the analysis of anomalous dispersion effects, particularly when using copper radiation.[7][9]

Experimental Protocol: X-ray Structure Determination

Step 1: Crystal Growth (The Critical Hurdle) The primary challenge in X-ray crystallography is obtaining a suitable single crystal. This often requires screening various solvents and crystallization techniques.

• Methodology : Slow evaporation is the most common starting point. Prepare saturated solutions of the compound (approx. 10-20 mg) in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, methanol, dichloromethane, and mixtures thereof).

• Apparatus : Small vials (2-4 mL) covered with a perforated cap or parafilm to allow for slow solvent evaporation over several days to weeks at a controlled temperature.

• Rationale : The goal is to allow molecules to slowly and orderly arrange themselves into a crystal lattice. Rapid precipitation will lead to amorphous solid or poorly-ordered microcrystals unsuitable for diffraction.

Step 2: Data Collection Once a suitable crystal (ideally >0.1 mm in all dimensions, clear, with no visible fractures) is obtained, it is mounted on a diffractometer.

• Instrumentation : A modern single-crystal X-ray diffractometer equipped with a microfocus X-ray source (e.g., Cu Kα radiation, λ = 1.5418 Å) and a sensitive detector (e.g., CMOS or CCD).

• Procedure : The crystal is cooled in a stream of nitrogen gas (typically to 100 K) to minimize thermal motion of the atoms, leading to a sharper diffraction pattern. The diffractometer then rotates the crystal through a series of angles, collecting diffraction data for each orientation.

• Causality : Using Cu Kα radiation is often advantageous for organic molecules composed of light atoms (C, H, N, O) as it enhances the anomalous scattering effects needed to confidently determine the absolute configuration.[7]

Step 3: Structure Solution and Refinement The collected diffraction data is processed to solve and refine the crystal structure.

• Software : Standard crystallographic software packages (e.g., SHELX, Olex2) are used.

• Process :

  • Structure Solution : "Direct methods" are used to generate an initial model of the electron density and atomic positions.

  • Structure Refinement : The initial model is refined against the experimental data using a least-squares algorithm. This process adjusts atomic positions, thermal parameters, and other variables to achieve the best possible fit between the calculated and observed diffraction patterns.

  • Absolute Structure Determination : The Flack parameter is calculated during refinement. A value close to 0 for the correct enantiomer (and close to 1 for the inverted structure) provides strong statistical confidence in the assigned absolute configuration.[7]

Complementary Spectroscopic Workflows

While X-ray crystallography is definitive, NMR and Mass Spectrometry are essential for routine characterization and for analyzing non-crystalline samples.

Workflow: NMR and MS Characterization

Caption: Workflow for structural elucidation using spectroscopic methods.

Experimental Protocols: Spectroscopy

1. Mass Spectrometry (MS)

• Objective : To confirm the molecular weight and elemental formula.

• Technique : High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI).

• Expected Result : An observed m/z value for the protonated molecule [M+H]⁺ that matches the calculated exact mass for C₁₄H₂₆NO₃⁺ (256.1889) within a small tolerance (e.g., < 5 ppm). Fragmentation patterns can also provide evidence for the tert-butyl group (loss of 56 Da) and the carbamate functionality.[5]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective : To determine the carbon-hydrogen framework and relative stereochemistry.

• Techniques :

  • ¹H NMR : Will show distinct signals for the vinyl protons, the chiral proton at C4, the isopropyl group, and the tert-butyl group.

  • ¹³C NMR : Will confirm the presence of the ketone carbonyl, the carbamate carbonyl, the vinyl carbons, and the various aliphatic carbons.

  • 2D NMR (e.g., COSY, HSQC) : Used to establish connectivity by showing which protons are coupled to each other and which protons are attached to which carbons.

• Interpretation : The combination of these experiments allows for the complete assignment of all protons and carbons, confirming the molecular skeleton. While NOE experiments can suggest the relative orientation of substituents around the chiral center, they cannot establish the absolute (S) configuration.

Conclusion: An Integrated Approach

For the unequivocal structural confirmation of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, no single technique is sufficient. While NMR and MS provide essential and complementary data on connectivity and composition in the solution state, single-crystal X-ray crystallography is the only method that provides definitive, unambiguous proof of the absolute configuration and three-dimensional structure in the solid state. This level of certainty is paramount in the context of pharmaceutical development, where stereochemistry can have profound implications for biological activity and patient safety. The protocols and comparative data presented in this guide offer a comprehensive framework for researchers to achieve complete and authoritative structural characterization.

References

• Munson, B., & Tabet, J. C. (2012). Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Study.com. (n.d.). Alpha Beta Unsaturated Ketone: Formation & Reduction. Available at: [Link]

• Fiveable. (n.d.). α,β-unsaturated ketone Definition. Available at: [Link]

• Woodward, R. B. (1941). Structure and the Absorption Spectra of α,β-Unsaturated Ketones. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (2023). X-ray crystallography. Available at: [Link]

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science.
• Flack, H. D. (1983). On enantiomorph-polarity estimation.
• Sheldrick, G. M. (2008). A short history of SHELX.
• Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography.

• PubChem. (n.d.). (S)-tert-butyl(2,6-dimethyl-3-oxohept-1-en-4-yl)carbamate. Available at: [Link]

• NIST. (n.d.). tert-Butyl carbamate. Available at: [Link]

• Rauk, A. (2009). Chirality in Chemistry. In R. A. Meyers (Ed.), Encyclopedia of Complexity and Systems Science. Springer.
• Glusker, J. P., & Trueblood, K. N. (1985). Crystal Structure Analysis: A Primer. Oxford University Press.

• Kondratyeva, E. A., et al. (2021). Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. Symmetry. Available at: [Link]

• ResearchGate. (n.d.). X-ray crystallography and chirality: understanding the limitations. Available at: [Link]

• Fu, G. C., et al. (2023). Dynamic Kinetic Control Enables Nickel-Catalyzed Enantioconvergent C(sp3)–O Coupling. Journal of the American Chemical Society. Available at: [Link]

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A Senior Scientist's Guide to the Comprehensive Purity Assessment of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

Introduction

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate (CAS 247068-81-1) is a chiral building block of significant interest in pharmaceutical synthesis, notably as an intermediate in the production of potent therapeutic agents like Carfilzomib.[1][2] Given its role in drug development, the chemical and stereochemical purity of this intermediate is not merely a quality metric; it is a critical determinant of the safety, efficacy, and reproducibility of the final active pharmaceutical ingredient (API). Impurities, whether they are residual starting materials, synthetic by-products, or the undesired (R)-enantiomer, can have profound and often unpredictable pharmacological consequences.[3]

The Purity Challenge: More Than Just a Percentage

Assessing the purity of a chiral intermediate like this carbamate requires a multi-faceted approach. The overall purity percentage on a supplier's CofA can be misleading if not properly contextualized. We must dissect this value into its critical components:

• Chemical Purity: The presence of any molecule that is not the intended structure. This includes unreacted starting materials, reagents, and by-products from side reactions.

• Stereochemical (Enantiomeric) Purity: The relative amount of the desired (S)-enantiomer compared to its mirror image, the (R)-enantiomer. This is often expressed as enantiomeric excess (% ee). For chiral drugs, this is arguably the most critical purity attribute.[4]

• Residual Solvents & Water Content: Volatile and non-volatile solvents from the synthesis and purification process, along with water, can affect reaction stoichiometry, stability, and introduce potential toxicity.

A Validated Workflow for Comprehensive Purity Assessment

A systematic and tiered approach prevents unnecessary expenditure of resources while ensuring a thorough evaluation. The workflow begins with simple, rapid checks and progresses to more complex, quantitative analyses for promising batches.

Sources

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate

As a novel compound at the forefront of research, likely in the development of new therapeutic agents, understanding the appropriate handling of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is paramount to ensuring laboratory safety and the integrity of your experimental results. This guide provides a detailed protocol for the safe handling, use, and disposal of this compound, grounded in its known chemical properties and established laboratory safety principles.

Chemical Profile and Hazard Identification

(S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate is a complex organic molecule featuring two key functional groups that dictate its reactivity and potential hazards: a carbamate and an α,β-unsaturated ketone. Its known hazard classifications are as follows:

• Acute toxicity, oral (Category 4) : Harmful if swallowed.[1]

• Skin corrosion/irritation (Category 2) : Causes skin irritation.[1]

• Serious eye damage/eye irritation (Category 2A) : Causes serious eye irritation.[1]

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3) : May cause respiratory irritation.[1]

Given these classifications, a comprehensive approach to personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the most critical step in mitigating the risks associated with handling (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes.[2][3] A face shield should be worn over the goggles to protect the entire face from splashes, especially when handling larger quantities or during procedures with a high risk of splashing.
Hand Protection	Nitrile or neoprene gloves. Consider double-gloving.	Carbamates and ketones can have varying permeability through different glove materials. Nitrile gloves offer good general chemical resistance. For extended handling or in case of a spill, double-gloving provides an additional layer of protection.[3] Gloves should be inspected for any signs of degradation or punctures before use.
Body Protection	A fully buttoned, long-sleeved laboratory coat.	A lab coat provides a removable barrier to protect your skin and personal clothing from contamination in the event of a spill.[2][4]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	As the compound can cause respiratory irritation and may be an aerosol or dust, all handling of the solid or solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.[1] A respirator provides an additional layer of protection, particularly if the ventilation is not optimal.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational plan minimizes the risk of exposure and ensures the safe and effective use of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Preparation and Pre-Handling Checklist:

• Designate a Work Area : All handling of this compound should occur in a designated area within a certified chemical fume hood.

• Emergency Equipment Check : Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[2]

• Gather All Materials : Before starting, ensure all necessary equipment, including a chemical spill kit, is within the fume hood to avoid unnecessary movement in and out of the designated area.

• Review the Safety Data Sheet (SDS) : Always have the SDS readily available for quick reference in case of an emergency.[2]

Handling the Compound:

• Don Appropriate PPE : Before entering the designated handling area, put on all required PPE as outlined in the table above.

• Weighing and Aliquoting : If working with a solid form, carefully weigh the required amount in the fume hood. Use anti-static weigh paper or a grounded container to prevent dispersal of the powder.

• Solution Preparation : When dissolving the compound, add the solvent slowly to the solid to avoid splashing. Ensure the container is appropriately labeled with the chemical name, concentration, date, and your initials.[2][4]

• Experimental Use : Conduct all experimental procedures involving this compound within the fume hood. Keep the sash at the lowest practical height.

• Post-Handling : After completing your work, decontaminate all surfaces and equipment used.

Decontamination and Cleaning:

• Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by a soap and water solution.

• Thoroughly wash your hands with soap and water after removing your gloves.[5]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for laboratory and environmental safety.

• Solid Waste : All solid waste contaminated with (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate, including weigh paper, gloves, and disposable labware, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : All liquid waste containing this compound should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any chemical waste down the sink.[4][6]

• Consult Institutional Guidelines : Always follow your institution's specific guidelines for hazardous waste disposal.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[7] Seek immediate medical attention.

• Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill : For a small spill within the fume hood, use a chemical spill kit to absorb the material. For larger spills or spills outside of a fume hood, evacuate the area and contact your institution's environmental health and safety department.

Workflow for Safe Handling

The following diagram illustrates the logical flow for the safe handling of (S)-tert-butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate.

Caption: Logical workflow for the safe handling of the target compound.

References

• Chemical Safety in Labs: Handling and Storage - YOUTH Clean Tech. (2025, February 9).
• Part D: Chemical Safety Procedures for Laboratories - University of Wisconsin-La Crosse.
• Chemistry Lab Safety Rules - AI powered Drug Discovery CRO - PozeSCAF.
• Personal protective equipment for handling Methyl carbamate-d3 - Benchchem.
• 10 Lab safety rules every researcher should follow - Editage. (2020, February 27).
• (S)-tert-Butyl 2,6-dimethyl-3-oxohept-1-en-4-ylcarbamate-SDS-MedChemExpress. (2024, September 14).
• Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH.

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